Vitamin B-12 C-Lactam (Technical Grade)

Core Science & Biosynthesis

An In-Depth Technical Guide to the Formation of Vitamin B-12 c-Lactam from Cyanocobalamin

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Vitamin B-12, or cyanocobalamin, a vital cofactor in numerous metabolic pathways, can undergo specific chemical modifications that alter its biological activity. One such modification, the formation of the c-lactam at the periphery of the corrin ring, results in a potent Vitamin B-12 antagonist. This technical guide provides a comprehensive exploration of the mechanism, synthesis, purification, and characterization of Vitamin B-12 c-lactam derived from cyanocobalamin. This document is intended to serve as a valuable resource for researchers in medicinal chemistry, biochemistry, and drug development, offering both theoretical insights and practical, field-proven protocols.

Introduction: The Significance of Corrin Ring Modifications

Cyanocobalamin (CNCbl) is a complex organometallic compound featuring a cobalt ion coordinated within a corrin macrocycle. The peripheral amide side chains of the corrin ring, while seemingly inert, are susceptible to chemical transformations that can profoundly impact the molecule's interaction with biological systems. The formation of a lactam ring involving the acetamide side chain on the B ring at the c-position creates cyanocobalamin[c-lactam], a molecule that has been shown to act as an antagonist to Vitamin B-12 in vivo and in vitro.[1] Understanding the mechanism of this transformation is crucial for the development of Vitamin B-12 analogs as research tools and potential therapeutic agents.

This guide will delve into the chemical intricacies of c-lactam formation, providing a robust theoretical framework alongside detailed experimental methodologies.

Mechanistic Pathways of c-Lactam and c-Lactone Formation

The conversion of the c-acetamide side chain of cyanocobalamin into a cyclic structure can proceed via two primary pathways, leading to either a c-lactam or a c-lactone. The choice of reagents and reaction conditions dictates the final product.

Oxidative Cyclization to c-Lactam under Alkaline Conditions

The formation of Vitamin B-12 c-lactam from cyanocobalamin can be achieved by heating in a dilute aqueous alkaline solution, such as sodium hydroxide.[2] This transformation is an oxidative cyclization, requiring the presence of an oxidizing agent, which in many reported procedures is atmospheric oxygen.[2]

While the precise, step-by-step mechanism is not fully elucidated in the literature, based on fundamental principles of organic chemistry and the available evidence, a plausible pathway can be proposed:

• Deprotonation: The alkaline conditions facilitate the deprotonation of the amide nitrogen of the c-acetamide side chain, forming an amidate anion. This increases the nucleophilicity of the nitrogen.

• Enolate Formation/Radical Initiation: The reaction likely proceeds via the activation of the C8 methylene group. This could occur through the formation of an enolate-like species under basic conditions or, more likely in the presence of oxygen, through a radical-mediated process. Oxygen can initiate radical chain reactions, potentially abstracting a hydrogen atom from the C8 position to form a carbon-centered radical.

• Intramolecular Cyclization: The nucleophilic amidate nitrogen then attacks the activated C8 position. In a radical mechanism, this would involve the attack of the amidate on the C8 radical, followed by subsequent oxidation steps.

• Oxidation and Tautomerization: The resulting intermediate undergoes oxidation to form the unsaturated lactam ring. Tautomerization would then yield the final, stable c-lactam structure.

The requirement of a stream of air passed through the reaction mixture in some protocols strongly supports the involvement of molecular oxygen as the oxidant in this transformation.[2]

Formation of c-Lactone via Halogenating Agents

Treatment of cyanocobalamin with reagents such as chloramine-T or hypochlorous acid (HOCl) leads to the formation of a c-lactone.[2] This reaction proceeds through a different mechanistic route:

• Complex Formation and Chlorination: The reaction is initiated by the formation of a complex between cyanocobalamin and the chlorinating agent. This is followed by chlorination at the C10 position of the corrin ring.

• Hydrogen Abstraction: The chlorinating agent then abstracts a hydrogen atom from the C8 position.

• Lactone Ring Formation: This abstraction facilitates the cyclization of the acetamide side chain, with the carbonyl oxygen acting as the nucleophile, to form the c-lactone ring.

It is noteworthy that under these conditions, the primary product is the c-lactone, not the c-lactam.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, purification, and characterization of Vitamin B-12 c-lactam.

Synthesis of Cyanocobalamin[c-lactam]

This protocol is adapted from established methods utilizing alkaline conditions and atmospheric oxygen.[2]

Materials:

• Cyanocobalamin (Vitamin B-12)

• Sodium hydroxide (NaOH)

• Deionized water

• Hydrochloric acid (HCl), 1% aqueous solution

• Phenol

• Dichloromethane (CH₂Cl₂)

• Acetone

• Amberlite XAD-2 resin

Procedure:

• Reaction Setup: Dissolve 500 mg of cyanocobalamin in 100 mL of 0.1 M aqueous sodium hydroxide in a round-bottom flask equipped with a condenser and a gas inlet tube.

• Reaction: Heat the solution to 100°C while bubbling a steady stream of air through the mixture for 10-15 minutes. The color of the solution will change from red to brown.[2]

• Quenching and Neutralization: Cool the reaction mixture to room temperature and acidify with 1% aqueous hydrochloric acid until the solution turns red.

• Extraction:

  • Prepare an extraction solution by dissolving 100 g of phenol in 100 mL of dichloromethane.[2]

  • Extract the acidified reaction mixture with five 20 mL portions of the phenol/dichloromethane solution.

  • Combine the organic extracts and wash twice with 20 mL of deionized water.

  • Add 900 mL of dichloromethane to the organic layer.

  • Back-extract the c-lactam into the aqueous phase by washing with five 50 mL portions of deionized water.

  • Wash the combined aqueous extracts three times with 100 mL portions of dichloromethane to remove residual phenol.

• Initial Purification and Concentration:

  • Concentrate the red aqueous extract to approximately 20 mL under reduced pressure.

  • Pass the concentrated solution through a column packed with Amberlite XAD-2 resin (20 x 1 cm).

  • Elute with deionized water.

  • Concentrate the aqueous eluate to about 10 mL.

• Precipitation: Add 150 mL of acetone to the concentrated aqueous solution to induce the precipitation of the cyanocobalamin[c-lactam].

• Isolation and Drying: Collect the precipitate by filtration, wash with acetone, and dry under vacuum.

Visualizing the Transformation: From Cyanocobalamin to c-Lactam

Caption: Synthetic pathway for the formation of cyanocobalamin[c-lactam].

Purification by High-Performance Liquid Chromatography (HPLC)

For obtaining high-purity cyanocobalamin[c-lactam] for analytical and biological studies, a reverse-phase HPLC method is recommended.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of methanol and water or acetonitrile and water, often with a small amount of acid (e.g., formic acid or phosphoric acid) to improve peak shape. A typical mobile phase could be a mixture of methanol and a phosphate buffer at pH 7 (30/70 v/v).[3]

• Flow Rate: 1.0 mL/min.

• Detection: UV-Vis at 361 nm and 550 nm, characteristic absorption maxima for cobalamins.[4][5]

• Injection Volume: 20 µL.

Procedure:

• Sample Preparation: Dissolve the crude c-lactam product in the mobile phase to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatography: Inject the sample onto the HPLC system and run the gradient. The c-lactam, being slightly more polar than any unreacted cyanocobalamin, will have a different retention time.

• Fraction Collection: Collect the fractions corresponding to the c-lactam peak.

• Solvent Removal: Evaporate the solvent from the collected fractions under reduced pressure to obtain the purified product.

Visualizing the Purification Workflow

Caption: HPLC purification workflow for cyanocobalamin[c-lactam].

Structural Characterization

Unambiguous identification of the synthesized c-lactam requires a combination of spectroscopic techniques.

UV-Vis Spectroscopy

The UV-Vis spectrum of cyanocobalamin[c-lactam] is similar to that of cyanocobalamin, exhibiting characteristic absorption maxima around 278, 361, and 550 nm.[4] However, subtle shifts in these maxima can be observed upon lactam formation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful tools for confirming the formation of the c-lactam ring. The cyclization results in characteristic shifts in the resonances of the protons and carbons in the vicinity of the newly formed ring.

Nucleus	Cyanocobalamin (ppm)	Cyanocobalamin[c-lactam] (ppm)	Key Observations
¹³C (C8)	~48-50	Shifted downfield	Significant downfield shift due to the change in hybridization and electronic environment upon lactam formation.[6]
¹³C (C7)	~170-175 (amide C=O)	Shifted	Change in the chemical environment of the carbonyl carbon.
¹H (H8)	~2.5-2.7	Shifted downfield	Protons on C8 experience a different electronic environment.
¹H (Amide NH)	Present	Absent	The amide proton is lost during the formation of the lactam ring.

Note: Exact chemical shifts can vary depending on the solvent and instrument used. The provided values are approximate and for illustrative purposes. Detailed 2D NMR experiments (COSY, HSQC, HMBC) are recommended for complete assignment.[7][8][9]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the c-lactam. The formation of the lactam ring involves the loss of two hydrogen atoms compared to the starting cyanocobalamin. Therefore, the molecular weight of cyanocobalamin[c-lactam] (C₆₃H₈₆CoN₁₄O₁₄P) will be 2 Da less than that of cyanocobalamin (C₆₃H₈₈CoN₁₄O₁₄P). High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

Tandem MS (MS/MS) can provide further structural information. The fragmentation pattern of the c-lactam will show characteristic losses of the cyanide group, the dimethylbenzimidazole nucleotide, and fragments of the corrin ring, similar to cyanocobalamin, but with masses adjusted for the lactam modification.[10][11][12]

Conclusion

The transformation of cyanocobalamin to its c-lactam derivative represents a significant chemical modification that alters its biological function, turning it into a Vitamin B-12 antagonist. This guide has provided an in-depth overview of the mechanistic principles underlying this conversion, detailed experimental protocols for its synthesis and purification, and a comprehensive guide to its structural characterization. By understanding and applying these principles and methodologies, researchers can effectively synthesize and study this important Vitamin B-12 analog, paving the way for new discoveries in the fields of biochemistry and medicinal chemistry.

References

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• Gralewska-Wójcik, A., et al. (2025). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. International Journal of Molecular Sciences, 26(4), 2154. [Link]

• Summers, M. F., et al. (1986). Complete 1H and 13C assignments of coenzyme B12 through the use of new two-dimensional NMR experiments. Journal of the American Chemical Society, 108(15), 4285-4294. [Link]

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• Summers, M. F., et al. (2017). Complete 1H and 13C assignments of coenzyme B12 through the use of new two-dimensional NMR experiments. ResearchGate. [Link]

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• Chamlagain, B., et al. (2016). Fragmentation spectra of (a) cyanocobalamin (fragmentation of [M+2H]²⁺ ion at m/z = 678), (b) methylcobalamin (fragmentation of [M+2H]²⁺ ion at m/z = 673), and (c) methylcobalamin (fragmentation of the ion at m/z = 665). ResearchGate. [Link]

• LGC. (2011). An Evaluation of Procedures for the Determination of Vitamin B12 in Foods, Supplements and Premixes using HPLC and UPLC. GOV.UK. [Link]

• Agilent. (2023). The Analysis of Vitamin B12 in Infant Formula. [Link]

• Brown, P., et al. (2025). High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities. Analytical Chemistry. [Link]

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• Unknown. HPLC Method Development for Vitamin B12 Analysis. [Link]

• Chen, Y., et al. (2018). (a) UV-vis absorbance spectrum of vitamin B 12 , (b) 0.01 mg ml À 1 CD... ResearchGate. [Link]

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• Amin, M., & Al-Sowidan, A. (1987). High-performance Liquid Chromatography of Water-soluble Vitamins. ANALYST, 112, 999-1001. [Link]

• Amess, J. A., et al. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. Blood, 90(6), 2313-2322. [Link]

• Yi, Y. W., et al. (2010). A LC/UV/Vis method for determination of cyanocobalamin (VB12) in multivitamin dietary supplements with on-line sample clean-up. Journal of Pharmaceutical and Biomedical Analysis, 53(3), 643-648. [Link]

• Jackowska, A., et al. (2018). Vitamin B12: Chemical modifications. ResearchGate. [Link]

• Galezowska, J., et al. (2022). Synthesis and characterization of cyanocobalamin conjugates with Pt(II) complexes towards potential therapeutic applications. Journal of Inorganic Biochemistry, 237, 112007. [Link]

• Wolf, K. L., et al. (2010). A LC/UV/Vis method for determination of cyanocobalamin (VB12) in multivitamin dietary supplements with on-line sample clean-up. Semantic Scholar. [Link]

• Li, Y., et al. (2020). Light-driven reductive cyclization catalyzed by vitamin B12-based artificial photoenzymes. Organic & Biomolecular Chemistry, 18(29), 5586-5590. [Link]

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The Biological Activity of Vitamin B12 c-Lactam: Mechanisms and Applications as a Cobalamin Antagonist

Abstract The study of cobalamin (Vitamin B12) metabolism has historically been hindered by the lethality of genetic knockout models and the protracted timelines required for dietary depletion. As a Senior Application Scientist specializing in metabolic modeling, I rely on chemical antagonism to rapidly and selectively induce hypocobalaminemia. Vitamin B12 c-lactam (hydroxycobalamin[c-lactam] or cyanocobalamin[c-lactam]) has emerged as the premier molecular tool for this purpose. This technical whitepaper synthesizes the structural causality, biochemical consequences, and validated experimental protocols for utilizing B12 c-lactam in advanced in vitro and in vivo research.

Structural Causality: Why the c-Lactam Modification Antagonizes B12

Native cobalamin features a highly complex corrin ring substituted with seven amide side chains (four propionamides and three acetamides)[1]. The biological activity of B12 relies heavily on the flexibility of this ring and the electronic state of the central cobalt atom to facilitate methyl and adenosyl group transfers.

The c-lactam derivative is synthesized through the cyclization of the acetamide side chain specifically at the c-position of the B pyrrolic ring[2][3]. This structural modification creates a profound biochemical paradox:

• Preserved Affinity: The c-lactam modification does not disrupt the molecule's ability to bind to critical transport proteins (e.g., Transcobalamin II, haptocorrin) or the apoenzymes of methionine synthase (MS) and methylmalonyl-CoA mutase (MCM)[4][5].

• Catalytic Inertness: Despite binding the apoenzymes, the cyclic amide restricts the conformational shifts required for the intracellular reductive decyanation/dehydroxylation of the cobalt center. Consequently, the cell cannot convert the c-lactam into the metabolically active coenzymes, methylcobalamin (Me-Cbl) and adenosylcobalamin (Ado-Cbl)[6][7].

By occupying the active sites without providing catalytic turnover, B12 c-lactam acts as a potent competitive antagonist, effectively starving the cell of functional cobalamin even in nutrient-rich environments[4][6].

Metabolic Blockade: The Dual-Pathway Disruption

Cobalamin deficiency induced by c-lactam halts two critical enzymatic pathways, leading to distinct cellular pathologies.

• Methionine Synthase (MS) Inhibition: MS requires Me-Cbl to transfer a methyl group from 5-methyltetrahydrofolate (5-methylTHF) to homocysteine, producing methionine and tetrahydrofolate (THF)[7]. c-Lactam blocks this, leading to the accumulation of intracellular homocysteine (which is subsequently effluxed) and the trapping of folate in the 5-methylTHF form, halting DNA synthesis[7][8].

• Methylmalonyl-CoA Mutase (MCM) Inhibition: MCM requires Ado-Cbl to convert methylmalonyl-CoA to succinyl-CoA in the mitochondria. Blockade by c-lactam causes toxic accumulation of methylmalonic acid (MMA)[6][7].

Fig 1: Dual metabolic blockade induced by B12 c-lactam competitive antagonism.

Quantitative Biological Activity Across Models

The biological severity of c-lactam treatment varies by cell type, primarily dictated by the cell's proliferation rate and baseline metabolic demand. Below is a synthesized data comparison of c-lactam biological activity across validated models.

Biological Model	Treatment Concentration	Key Phenotypic Outcomes	Mechanistic Biomarkers	Source
HL60 Cells (Human Leukemia)	Variable (Medium dependent)	Severe cytotoxicity and cell death. Completely rescued by exogenous methionine.	Impaired 5-[14CH3]-THF incorporation; DNA synthesis arrest.	[8]
Human Astrocytes	20 μg/mL (27 Days)	Reduced proliferation, G2/M cell cycle arrest, caspase activation.	150% increase in extracellular homocysteine (Hcy).	[3][9]
Human Melanocytes	10 μg/mL (24 Days)	Stimulation of melanogenesis (hyperpigmentation model).	131% increase in melanin; 135% increase in tyrosinase; 120% ROS increase.	[2]
Wistar Rats (In Vivo)	Intravenous administration	Exacerbation of B12 deficiency.	223.8 μmol/d urinary methylmalonate excretion; ~97% lower hepatic B12.	[6]

Insight for Drug Development: The HL60 data proves that c-lactam-induced cytotoxicity is primarily driven by methionine starvation rather than direct toxicity of the molecule itself[8]. Because methionine supplementation completely protects the cells, researchers can isolate the MCM-dependent mitochondrial defects from the MS-dependent cytosolic defects by culturing cells in methionine-replete media[8].

Experimental Protocol: Inducing and Validating Hypocobalaminemia In Vitro

To ensure scientific integrity, any protocol utilizing B12 c-lactam must be a self-validating system . Because intracellular B12 levels are notoriously difficult to measure accurately, we rely on the causality of MS inhibition: as MS fails, homocysteine accumulates and is actively exported from the cell[7]. Therefore, measuring extracellular homocysteine serves as a non-destructive, real-time validation of functional cobalamin deficiency[9].

Phase 1: Preparation of OH-Cbl[c-lactam]

While CN-Cbl[c-lactam] is commercially available, OH-Cbl[c-lactam] is often preferred for cell culture as it bypasses the need for cellular decyanation[7].

• Synthesis: Dissolve hydroxycobalamin hydrochloride (0.4 mmol) in 100 mL of 0.1 mol/dm³ aqueous NaOH[1].

• Cyclization: This one-step adaptation of the Bonnett method promotes specific ring closure at the c-position[1].

• Purification: Neutralize and purify via preparative HPLC to remove unreacted native cobalamin, which would otherwise competitively rescue the cells.

Phase 2: Cell Culture and Antagonism

• Seeding: Seed target cells (e.g., primary human astrocytes or melanocytes) in standard growth medium.

• Treatment: Supplement the medium with 10–20 μg/mL of OH-Cbl[c-lactam][2][9].

• Chronology: B12 has a long intracellular half-life. Replace the c-lactam-supplemented medium every 3 days. Do not expect phenotypic changes before Day 14. Severe deficiency typically manifests between Day 20 and Day 27[9].

Phase 3: System Validation (The Homocysteine Check)

• Sampling: On Day 14, Day 20, and Day 27, collect 500 μL aliquots of the spent culture medium prior to feeding[7][9].

• Assay: Quantify extracellular homocysteine using a standard enzyme immunoassay (EIA) or LC-MS/MS.

• Validation Gate: The system is officially validated as "cobalamin-deficient" only when extracellular homocysteine levels elevate to ≥130% of the vehicle-control baseline (typically achieved by Day 20-27)[9]. Proceed to downstream phenotypic assays (e.g., ROS quantification, apoptosis panels) only after this gate is cleared.

Fig 2: Self-validating experimental workflow for in vitro hypocobalaminemia.

Conclusion

Vitamin B12 c-lactam is not merely a toxic analog; it is a precision biochemical scalpel. By structurally mimicking cobalamin just enough to bind apoenzymes, but failing to provide the necessary electronic flexibility for catalysis, it perfectly isolates the metabolic consequences of B12 deficiency. Whether investigating the hyperpigmentation of melanocytes, the neurological decline driven by astrocyte dysfunction, or the methionine dependency of leukemic cells, c-lactam provides a robust, reproducible, and self-validating framework for discovery.

References

• Matthews, J.H. et al. (1997). Cyanocobalamin [c-lactam] Inhibits Vitamin B12 and Causes Cytotoxicity in HL60 Cells: Methionine Protects Cells Completely. Blood.[Link]

• Watanabe, F. et al. (1993). Effects of Vitamin B12 Analogues with Alternations in the Side Chains of the Corrin Ring on Urinary Methylmalonate Excretion in Vitamin B12-Deficient Rats. Journal of Nutritional Science and Vitaminology.[Link]

• Wieczorek, E. et al. (2018). Vitamin B12 Deficiency Induces Imbalance in Melanocytes Homeostasis—A Cellular Basis of Hypocobalaminemia Pigmentary Manifestations. MDPI (International Journal of Molecular Sciences).[Link]

• Wieczorek, E. et al. (2025). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. MDPI (International Journal of Molecular Sciences).[Link]

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understanding the inhibitory action of lactam-cobalamin

An In-depth Technical Guide to the Inhibitory Action of Lactam-Cobalamin

Abstract

Lactam-cobalamin, a structural analog of vitamin B12, is a potent antagonist of cobalamin-dependent metabolic pathways. This guide provides a comprehensive technical overview of its mechanism of action, focusing on its dual inhibitory effect on the two mammalian cobalamin-dependent enzymes: methionine synthase (MS) and methylmalonyl-CoA mutase (MMUT). By creating a state of functional vitamin B12 deficiency, lactam-cobalamin serves as an invaluable research tool for studying the biochemical and cellular consequences of impaired cobalamin metabolism. We will explore the molecular basis of this inhibition, detail established in vitro and in vivo models, provide step-by-step experimental protocols for assessing its activity, and discuss the interpretation of key data. This document is intended for researchers, scientists, and drug development professionals engaged in the fields of biochemistry, hematology, oncology, and neurology.

The Landscape of Cobalamin Metabolism

The Essential Role of Vitamin B12 (Cobalamin)

Vitamin B12 (cobalamin) is a water-soluble vitamin and an essential micronutrient with a complex corrin ring structure chelating a central cobalt atom.[1] It is synthesized exclusively by certain prokaryotes and is indispensable for mammalian cells, where it functions as a cofactor for critical enzymatic reactions involved in DNA synthesis, cellular energy production, and homocysteine regulation.[2][3]

The Two Mammalian Cobalamin-Dependent Enzymes

In mammals, only two enzymes are known to require cobalamin as a cofactor:

• Methionine Synthase (MS; MTR): Located in the cytoplasm, MS (EC 2.1.1.13) requires methylcobalamin (MeCbl) to catalyze the remethylation of homocysteine (Hcy) to methionine.[4][5] This reaction is vital for regenerating the essential amino acid methionine and for converting 5-methyltetrahydrofolate to tetrahydrofolate, linking cobalamin metabolism directly to the folate cycle and the synthesis of nucleotides.[1][6]

• Methylmalonyl-CoA Mutase (MMUT): Found in the mitochondria, MMUT (EC 5.4.99.2) utilizes adenosylcobalamin (AdoCbl) to convert L-methylmalonyl-CoA to succinyl-CoA, a key step in the catabolism of odd-chain fatty acids and certain amino acids (isoleucine, valine, threonine, and methionine).[7] This reaction feeds into the Krebs (TCA) cycle for energy production.

Cellular Uptake and Processing Pathway

The journey of dietary cobalamin to its active cofactor forms is a multi-step process. In the plasma, cobalamin is bound to the transport protein transcobalamin (TC).[8] The TC-cobalamin complex is recognized by the cell surface receptor TCblR (CD320), initiating receptor-mediated endocytosis.[8][9] Within the cell, the complex is trafficked to the lysosome, where TC is degraded and free cobalamin is released into the cytoplasm.[10]

Here, the protein MMACHC (Metabolism of Cobalamin Associated C) plays a critical role.[11] It catalyzes the processing of various dietary forms of cobalamin, such as the commercially available cyanocobalamin (CNCbl), preparing the cobalt center for its conversion into the active cofactors MeCbl and AdoCbl.[7][12]

Figure 2: Mechanism of lactam-cobalamin inhibition and biomarker accumulation.

Experimental Models for Studying Lactam-Cobalamin

Rationale for Model Selection: Creating Functional B12 Deficiency

The primary goal of using lactam-cobalamin in experimental systems is to induce a controlled and reversible state of B12 deficiency. This allows for the precise study of the resulting metabolic and cellular pathologies. The choice of model—be it a cell line or an animal—depends on the research question. Cellular models are excellent for mechanistic studies and high-throughput screening, while animal models provide systemic, physiological context. A key aspect of in vitro model design is the use of specialized culture media that make cells dependent on the B12 pathways, for instance, by replacing methionine with its precursor, homocysteine. [13][14]

Cellular Models

• Leukemia Cells (HL60, K562): These cell lines have been instrumental in demonstrating the cytotoxic effects of lactam-cobalamin. [6][13]Studies have shown that the inhibitor causes cell death, which can be completely rescued by the addition of methionine, confirming that the cytotoxicity stems from the inhibition of methionine synthase. [13][14][15]* Neuropathy Models (Rat Oligodendrocytes): Vitamin B12 deficiency is known to cause neurological disorders. By treating cultured rat oligodendrocytes with OH-cobalamin c-lactam, researchers have created a powerful model to study how B12 deficiency impacts the synthesis of myelin components, a key aspect of neuropathy. [16]* Melanoma Cells (C32, COLO 829): Lactam-cobalamin has been used to investigate the role of B12 metabolism in cancer cell proliferation. [1]Interestingly, in these specific melanoma lines, inducing cobalamin deficiency with lactam-cobalamin did not inhibit proliferation, highlighting cell-type-specific responses to B12 status. [1]

Animal Models: Studies in Rats

In vivo studies in rats have provided definitive evidence of lactam-cobalamin's potent inhibitory effects on a systemic level. [17][18]Continuous subcutaneous infusion of OH-cobalamin[c-lactam] in nutritionally normal rats led to a dramatic decrease in the activity of both liver methionine synthase and methylmalonyl-CoA mutase. [17][18]This was accompanied by a significant increase in serum concentrations of methylmalonic acid and total homocysteine, mirroring the biochemical profile of severe B12 deficiency. [17]

Experimental Protocols for Assessing Inhibitory Action

Protocol: Synthesis of Hydroxycobalamin[c-lactam]

Causality: Since lactam-cobalamin has limited commercial availability, a reliable synthesis method is crucial for research. The following protocol is based on a published method for converting the readily available cyanocobalamin into the lactam form, followed by conversion to the hydroxy- form. [1]

• Lactamization: Dissolve cyanocobalamin (CN-Cbl) in an aqueous solution of sodium hydroxide (e.g., 0.1 M NaOH).

• Heating: Heat the solution (e.g., at 90-100°C) for a specified period (e.g., 30-60 minutes), as described by Bonnett et al. [1]This promotes the formation of the c-lactam ring.

• Neutralization and Purification: Cool the reaction and neutralize it. The product, cyanocobalamin[c-lactam], can be purified using chromatographic techniques like reverse-phase HPLC.

• Conversion to Hydroxy-form: The purified cyanocobalamin[c-lactam] can be photolyzed to convert it to aquo/hydroxycobalamin[c-lactam] (OH-Cbl[c-lactam]), which is often preferred for biological experiments.

• Characterization: Confirm the structure of the final product using NMR spectroscopy (¹H and ¹³C NMR) and mass spectrometry. The downfield shift of the C8 carbon signal is a key indicator of successful lactam formation. [1]

Protocol: Establishing a Functional B12-Deficient Cell Culture Model

Causality: To ensure that the observed cellular effects are due to the inhibition of the B12 pathway, it is essential to make the cells dependent on it. This is achieved by removing methionine from the culture medium and providing its precursor, homocysteine, forcing the cells to rely on methionine synthase for survival. [13][14]

• Basal Medium: Start with a basal medium that lacks methionine, such as DMEM for adherent cells or RPMI-1640 for suspension cells.

• Supplementation: Supplement the medium with L-homocysteine thiolactone, 5-methyltetrahydrofolate (the methyl donor), and dialyzed fetal bovine serum (dialysis removes endogenous B12 and methionine). [13]3. Cell Seeding: Seed the cells at an appropriate density in this B12-dependent medium.

• Treatment: Add lactam-cobalamin at various concentrations to the experimental wells. Include a negative control (no inhibitor) and a positive rescue control (lactam-cobalamin + exogenous methionine). [13][14]5. Incubation: Culture the cells for the desired period (e.g., 2-14 days), monitoring them for viability and collecting samples for analysis. [1]

Protocol: Quantifying Biomarkers of Inhibition

Causality: Measuring the accumulation of Hcy and MMA provides a direct, quantitative assessment of the inhibitory activity of lactam-cobalamin on its target enzymes.

• 4.3.1 Homocysteine Measurement by HPLC:

  • Sample Collection: Collect the cell culture medium at the end of the incubation period.

  • Sample Preparation: Deproteinize the sample. Reduce disulfide bonds using a reducing agent like dithiothreitol (DTT).

  • Derivatization: Derivatize the free thiol group of homocysteine with a fluorescent tag.

  • Analysis: Separate and quantify the derivatized homocysteine using reverse-phase HPLC with a fluorescence detector. [16]

• 4.3.2 Methylmalonic Acid Measurement by Mass Spectrometry (MS):

  • Sample Collection: Collect cell culture medium or serum from animal models.

  • Sample Preparation: Perform a liquid-liquid or solid-phase extraction to isolate organic acids.

  • Derivatization: Derivatize MMA to enhance its volatility and ionization for gas chromatography-mass spectrometry (GC-MS) or for better sensitivity in liquid chromatography-mass spectrometry (LC-MS).

  • Analysis: Quantify the derivatized MMA using GC-MS or LC-MS/MS, often employing a stable isotope-labeled internal standard for accuracy. [16]

Protocol: Metabolic Flux Assays

Causality: Radiolabeled substrate incorporation assays provide a dynamic measure of enzyme activity within intact cells, offering a more functional readout than static biomarker levels. [13][14]

• Cell Preparation: Culture cells as described in Protocol 4.2.

• Radiolabeling:

  • For Methionine Synthase: Add 5-[¹⁴CH₃]-tetrahydrofolate to the medium. The incorporation of the ¹⁴C-methyl group into cellular macromolecules is dependent on MS activity.

  • For Methylmalonyl-CoA Mutase: Add [1-¹⁴C]propionic acid, a precursor that is metabolized to [¹⁴C]methylmalonyl-CoA. The incorporation of ¹⁴C into cellular material depends on MMUT converting it to succinyl-CoA.

• Incubation: Incubate the cells with the radiolabel for a defined period in the presence or absence of lactam-cobalamin.

• Analysis: Lyse the cells, precipitate macromolecules (like proteins), and measure the incorporated radioactivity using a scintillation counter. A decrease in incorporated radioactivity in treated cells indicates enzyme inhibition. [13][14]

Figure 3: General experimental workflow for assessing lactam-cobalamin activity.

Data Interpretation and Key Findings

Quantitative Analysis of Enzyme Inhibition

Data from in vivo rat studies provide a clear quantitative picture of lactam-cobalamin's potency. The table below summarizes the effects of OH-Cbl[c-lactam] infusion on key metabolic parameters.

Parameter	Control Group	OH-Cbl[c-lactam] Treated Group	% Change from Control	Reference
Liver Holo-MMUT Activity	100% (Normalized)	~65%	-35%	[17][18]
Liver Methionine Synthase Activity	100% (Normalized)	~20%	-80%	[17][18]
Serum Methylmalonic Acid	100% (Normalized)	~3200%	+3100%	[17][18]
Serum Total Homocysteine	100% (Normalized)	~340%	+240%	[17][18]

This self-validating data shows a direct correlation: the decrease in enzyme activities (MMUT, MS) leads directly to a massive increase in their respective upstream biomarkers (MMA, Hcy).

Cytotoxicity and the Methionine Rescue Effect

A critical finding from cell culture studies is that the cytotoxicity induced by lactam-cobalamin is not due to a general toxic effect but specifically to methionine deficiency. [6][13]In HL60 cells cultured with homocysteine, lactam-cobalamin leads to cell death. However, the addition of even small concentrations of methionine completely protects the cells and restores normal growth in a dose-dependent manner. [6][14][15]This elegantly demonstrates that the inhibition of methionine synthase is the primary cytotoxic principle of lactam-cobalamin in these models.

Implications for Research and Drug Development

Lactam-cobalamin is an indispensable tool for inducing a state of functional B12 deficiency, enabling detailed investigation into the pathology of this condition in various contexts, from hematopoiesis to neurology. [16][13]While the idea of inhibiting cobalamin-dependent pathways as an anticancer strategy is compelling, no B12 antagonist has yet been approved for therapeutic use. [1]The potent and specific action of lactam-cobalamin makes it a lead compound for understanding the requirements and potential vulnerabilities of targeting B12 metabolism in disease.

Conclusion

Lactam-cobalamin operates as a highly effective vitamin B12 antagonist through the potent and simultaneous inhibition of methionine synthase and methylmalonyl-CoA mutase. This dual action, stemming from a structural modification on the corrin ring, reliably induces the key biochemical markers of B12 deficiency—elevated homocysteine and methylmalonic acid. The well-characterized effects and established experimental protocols make lactam-cobalamin a validated and powerful tool for researchers seeking to dissect the intricate roles of cobalamin metabolism in health and disease.

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The Chemical and Biological Dynamics of Technical Grade Vitamin B-12 c-Lactam

Introduction & Chemical Identity

Technical grade Vitamin B-12 c-lactam (also known as dehydrovitamin B12 or lactam-cobalamin) is a highly specialized corrinoid derivative. While it frequently emerges as a critical impurity during the commercial production of cyanocobalamin, it has profound utility as a reference standard for analytical method validation (AMV) and Quality Control (QC) in Abbreviated New Drug Applications (ANDA)[1]. Beyond its regulatory importance, the c-lactam derivative is a potent biological antagonist used by researchers to induce controlled hypocobalaminemic states in vitro[2].

To establish a baseline for its chemical identity, the quantitative physicochemical properties of the technical grade compound are summarized below.

Table 1: Physicochemical Properties of Vitamin B-12 c-Lactam

Property	Value
Chemical Name	Cobinic acid-abdeg-pentamide, 8-amino-, cyanide, γ-lactam, dihydrogen phosphate inner salt
CAS Number	23388-02-5
Molecular Formula	C63H86CoN14O14P
Molecular Weight	1353.35 g/mol
Appearance	Neat / Red to Brown Crystalline Powder
Target Application	Pharmaceutical Reference Standard / In Vitro Antagonist

Data sourced from authoritative chemical standard registries (1)[1] and (3)[3].

Mechanistic Synthesis & Lactamization

The synthesis of the c-lactam derivative relies on the targeted cyclization of the c-chain (the acetamide side chain located at the C8 position of the corrin ring). The most robust approach is an adaptation of the classic Bonnett method (1957), which utilizes alkaline conditions and oxidative stress to drive ring closure[4].

Fig 1: Synthesis workflow of Vitamin B-12 c-lactam via alkaline cyclization.

Step-by-Step Methodology: Alkaline Cyclization

• Substrate Preparation & Deprotonation: Dissolve 0.4 mmol of technical grade cyanocobalamin in 100 mL of 0.1 M aqueous NaOH[4].

  • Causality: The alkaline environment is strictly required to deprotonate the cyanocobalamin, forming a highly reactive C8 carbanion intermediate (5)[5].

• Thermal & Oxidative Activation: Heat the solution to 100°C for 10 minutes while simultaneously passing a strong, continuous stream of air through the mixture[4].

  • Causality: Thermal energy overcomes the activation barrier for cyclization, while molecular oxygen from the air stream facilitates the oxidative ring closure necessary to form the lactam structure[4].

• Acidic Quenching (Self-Validation Step): Cool the mixture to room temperature and acidify using 1% aqueous HCl[4].

  • Validation: This step acts as a self-validating visual checkpoint. The reactive alkaline intermediate presents as a brown solution; successful quenching and stabilization of the lactam product immediately reverts the solution to a deep red color[4].

• Organic Extraction: Extract the red product using a stock solution of phenol in methylene chloride (CH2Cl2)[4].

  • Causality: Phenol extraction selectively partitions the hydrophobic corrinoid product into the organic phase, leaving unreacted water-soluble cobalamin salts and inorganic impurities in the aqueous layer[4].

Spectroscopic Validation (13C NMR)

To confirm the structural integrity of the synthesized c-lactam, 13C Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard[4]. The formation of the lactam ring introduces significant electron-withdrawing effects at the C8 position.

• Causality of Shifts: In native cyanocobalamin, the C8 carbon resonates at δ = 55.72 ppm. Upon lactamization, the deshielding effect of the newly formed cyclic amide pulls electron density away from the carbon, shifting this signal dramatically downfield to δ = 74.1 ppm[4]. A similar, though less pronounced, downfield shift is observed at the C38 carbonyl carbon[4].

Table 2: Key 13C NMR Chemical Shifts (Native vs. c-Lactam)

Carbon Position	Cyanocobalamin (Native)	Vitamin B-12 c-Lactam	Shift Phenomenon
C8	55.72 ppm	74.1 ppm	Strong Downfield (Deshielding)
C38	175.13 ppm	176.1 ppm	Moderate Downfield

Biological Antagonism & Cellular Pathways

Beyond its chemical properties, Vitamin B-12 c-lactam is a potent in vitro antagonist used to model cobalamin-deficient hemopoiesis and study metabolic vulnerabilities in cancer cells (e.g., HL60 leukemia and melanoma lines)[2].

Because of the structural modification at the C8 position, the c-lactam derivative structurally resembles cobalamin but cannot be converted into the metabolically active cofactors (methylcobalamin and adenosylcobalamin)[4]. Consequently, it acts as a competitive inhibitor for methionine synthase and methylmalonyl-CoA mutase[2].

Fig 2: Metabolic blockade of methionine synthase by Vitamin B-12 c-lactam.

Step-by-Step Methodology: In Vitro Antagonism Assay

• Cell Line Preparation: Culture HL60 cells in a basal medium supplemented with dialyzed serum, 5-methyltetrahydrofolate, and L-homocysteine thiolactone[2].

  • Causality: Dialyzed serum removes endogenous B12, establishing a controlled baseline. Providing homocysteine and 5-methylTHF forces the cells to rely exclusively on the methionine synthase pathway for survival[2].

• Antagonist Introduction: Introduce technical grade Vitamin B-12 c-lactam into the culture medium.

  • Causality: The c-lactam competitively binds intracellular targets but fails to activate them, effectively paralyzing methionine synthase and trapping cellular folates[2].

• Phenotypic Observation: Monitor the culture for suppressed incorporation of 5-[14CH3]-tetrahydrofolate and subsequent cell death due to methionine starvation[2].

• Methionine Rescue (Self-Validation Step): In a parallel control group, supplement the inhibited culture with exogenous methionine[2].

  • Validation: This step ensures the protocol's systemic integrity. If the c-lactam caused off-target, non-specific toxicity, the cells would still die. Complete protection and survival of the cells upon methionine addition definitively validates that the cytotoxicity is exclusively driven by targeted methionine deficiency (2)[2].

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Introduction: The Architectural Splendor of Corrinoids and the Utility of the Lactam

An In-Depth Technical Guide to the Discovery and Chemistry of Corrinoid Lactams

For Researchers, Scientists, and Drug Development Professionals

The corrinoid ring system, the core of vitamin B12 (cobalamin), stands as one of nature's most intricate and elegant molecular scaffolds.[1][2] This cobalt-containing tetrapyrrole is essential for a variety of fundamental metabolic processes in mammals, including DNA synthesis and fatty acid metabolism.[3][4] Its complexity, featuring a unique macrocyclic structure with numerous stereocenters, presented a monumental challenge to the field of synthetic organic chemistry.[5][6] The landmark total synthesis of vitamin B12, a feat accomplished through the collaborative efforts of the research groups of R.B. Woodward at Harvard and Albert Eschenmoser at ETH, was a turning point in the field.[1][2]

Central to this synthetic odyssey, and to the broader chemical understanding of corrinoids, is the lactam—a cyclic amide. Corrinoid lactams, where one of the peripheral propionamide or acetamide side chains cyclizes with the corrin ring or an adjacent group, emerged not only as crucial, stereocontrolling intermediates in the total synthesis but also as products of the controlled degradation of the natural vitamin. This guide provides an in-depth exploration of the discovery of corrinoid lactams, detailing their pivotal role in the landmark synthesis of vitamin B12 and the methodologies for their preparation from the natural product itself.

Part 1: The Synthetic Imperative: Lactams as Masterful Control Elements in the Total Synthesis of Vitamin B12

The decision to pursue a total synthesis of cobyric acid (a key precursor to vitamin B12) was a bold undertaking that required unprecedented strategic planning.[1][2] The teams led by Woodward and Eschenmoser independently and later collaboratively recognized that building such a complex, stereochemically rich molecule necessitated the use of rigid, cyclic intermediates to protect functional groups and direct the stereochemistry of newly formed centers. Lactams were perfectly suited for this role.

Causality in Experimental Design: Why Lactams?

The rationale for employing lactam intermediates was multifaceted, reflecting a deep understanding of chemical principles:

• Stereochemical Control: The rigid, planar nature of the lactam ring restricts conformational flexibility. This was exploited to shield one face of an adjacent molecule or to force an incoming reagent to approach from a specific trajectory, a concept Woodward termed "Induced Asymmetric Synthesis".[5] This allowed for the precise construction of the molecule's many chiral centers.

• Functional Group Protection: The amide bond of a lactam is relatively stable under a variety of reaction conditions, effectively protecting the amine and carboxylic acid functionalities from which it is formed.

• Strategic Reactivity: While stable, the lactam ring can be selectively cleaved under specific conditions (e.g., using strong acid or base) to reveal the original functional groups at a later, desired stage of the synthesis.[1] This ability to "unmask" functionality was critical to the overall synthetic strategy.

Experimental Workflow: Lactam Formation in Ring Precursors

A prime example of the strategic use of lactams is found in the synthesis of the "western half" of the molecule, which contains the direct linkage between rings A and D.[1] In the ETH approach, a key precursor for Ring D was synthesized from (–)-camphor.

This protocol is based on the synthetic sequence described in the collaborative work of Woodward and Eschenmoser.[1]

• Starting Material: (–)-Camphor.

• Nitrosation: The camphor is treated with an alkyl nitrite (e.g., isoamyl nitrite) in the presence of a strong base (e.g., sodium ethoxide) to introduce an oxime group at the α-position to the carbonyl.

• Beckmann Cleavage: The oxime undergoes a Beckmann rearrangement and cleavage, typically using a sulfonyl chloride (like p-toluenesulfonyl chloride) in pyridine, to yield a nitrile-amide.

• Hofmann Degradation & Cyclization: The amide is subjected to a Hofmann degradation using bromine and sodium hydroxide. The resulting intermediate amine is unstable and spontaneously cyclizes onto the adjacent ester or carboxylic acid group to form the stable five-membered lactam ring (structure H-6 in the original synthesis publication).[1]

• Purification: The resulting lactam is purified by column chromatography or recrystallization.

Logical Relationship: The Role of Lactams in the B12 Synthesis

The following diagram illustrates the strategic position of lactam intermediates within the overall synthetic plan, which involved the convergence of different molecular fragments.

Caption: Strategic use of a lactam-derived precursor for Ring D in the convergent synthesis of the Vitamin B12 macrocycle.

Data Summary: Key Lactam Intermediates

Intermediate	Synthetic Role	Ring Component	Key Transformation	Reference
Lactam H-6	Stereocontrolled precursor	Ring D	Formed via Hofmann degradation/cyclization	[1]
α-Corrnorsterone	Isomeric intermediate for cleavage studies	Rings A-B junction	Contained a lactam ring whose cleavage difficulty depended on stereochemistry	[5]
H-29	Precursor to ring closure	Rings A-B junction	Lactam ring cleaved to form an enol ether (hesperimine) for subsequent reactions	[1]

Part 2: The Degradative Pathway: Forming Lactams from Native Vitamin B12

Independent of the monumental synthetic effort, researchers also explored the chemical reactivity of the natural vitamin B12 molecule itself. These studies revealed that the peripheral side chains of the corrin ring could be induced to cyclize, forming lactam and lactone derivatives. This work, pioneered by Bonnett and colleagues in the 1950s, provided a different path to the "discovery" and preparation of corrinoid lactams.[3]

Causality in Experimental Design: Why Treat B12 with Base?

The propionamide side chains on the corrin ring are, fundamentally, primary amides. The hydrogen atoms on the β-carbon of these side chains (adjacent to the corrin ring) are weakly acidic. The experimental choice to treat cyanocobalamin (CN-Cbl) with a dilute base (NaOH) and heat was a logical method to promote an intramolecular cyclization. The base deprotonates the nitrogen of the amide, or facilitates an attack of the amide nitrogen onto the corrin ring, leading to the formation of a new, stable six-membered lactam ring fused to the periphery of the macrocycle.

This protocol is adapted from the classic work of Bonnett et al. and subsequent modifications.[3]

• Dissolution: Dissolve cyanocobalamin (Vitamin B12) in a dilute aqueous solution of sodium hydroxide (e.g., 0.1 M NaOH).

• Reaction: Gently heat the solution (e.g., in a boiling water bath) for a defined period (e.g., 30-60 minutes). Some procedures pass a stream of air through the mixture during this step.[3]

• Neutralization & Extraction: Cool the reaction mixture and carefully neutralize it with a dilute acid (e.g., HCl). The corrinoid lactam product is typically less water-soluble than the starting material and can be extracted from the aqueous phase using an organic solvent like phenol or by passing the solution through a resin column (e.g., Amberlite XAD-2) followed by elution with methanol/water.

• Purification: The crude product is further purified using high-performance liquid chromatography (HPLC) to separate the desired lactam from unreacted starting material and other side products (like the corresponding lactone).

• Characterization: The final product is characterized by UV-Vis spectroscopy (which shows a characteristic shift in the absorption spectrum compared to B12) and mass spectrometry to confirm the molecular weight.

Workflow: From Vitamin B12 to Corrinoid Lactam

The following diagram outlines the workflow for the chemical modification of natural Vitamin B12 to its c-lactam derivative.

Caption: Experimental workflow for the synthesis of Vitamin B12 c-lactam via base-catalyzed intramolecular cyclization.

The formation of these lactams directly from the vitamin has been instrumental in studying the structure-activity relationship of the corrinoid scaffold and in developing modified cobalamins as potential antimetabolites or drug-delivery vehicles.[7]

Conclusion

The discovery of corrinoid lactams is a story told from two distinct but complementary perspectives. From the viewpoint of total synthesis, they were indispensable tools—rationally designed and ingeniously applied intermediates that enabled the construction of one of chemistry's most complex targets.[1][5] This work cemented the role of lactam chemistry as a powerful strategy for stereochemical control and molecular construction. From the perspective of natural product chemistry, the formation of lactams from vitamin B12 itself revealed the inherent reactivity of the corrinoid periphery and opened a new avenue for creating valuable derivatives.[3] For researchers today, this dual history provides a rich foundation, offering both profound lessons in synthetic strategy and practical methodologies for the modification of this essential vitamin.

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• Title: Evidence for corrin biosynthesis in the last universal common ancestor Source: Geobiology URL: [Link]

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• Title: Cobalamin- and Corrinoid-Dependent Enzymes Source: National Center for Biotechnology Information (PMC) URL: [Link]

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• 4. Vitamin B12: chemical modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ias.ac.in [ias.ac.in]
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• 7. researchgate.net [researchgate.net]

Exploring the Metabolic Fate of Vitamin B-12 c-Lactam In Vitro: A Technical Guide to Cobalamin Antagonism

Executive Summary

Vitamin B12 (cobalamin) is an essential micronutrient required for DNA synthesis, cellular methylation, and mitochondrial energy metabolism. In highly proliferating cells, such as glioblastoma and melanoma, the demand for cobalamin is acutely elevated. However, studying cobalamin deficiency in vitro presents a significant methodological challenge: cells possess robust intracellular cobalamin stores that can sustain metabolism for months, rendering simple dietary (media) restriction ineffective.

To bypass this, researchers utilize hydroxycobalamin[c-lactam] (HCCL), a non-toxic structural analogue of Vitamin B12. By modifying the c-position of the corrin ring, HCCL retains its affinity for transport proteins but cannot be enzymatically converted into active coenzymes. This guide explores the metabolic fate of HCCL in vitro, detailing its cellular uptake, enzymatic blockade, and the protocols required to establish a self-validating model of idiosyncratic B12 deficiency.

Molecular Interaction and Cellular Uptake

The efficacy of HCCL as an antivitamin relies on its ability to hijack the natural cobalamin transport machinery. In silico molecular docking reveals that HCCL binds to the active site of Transcobalamin II (TCII) with an affinity mirroring natural cobalamins, exhibiting a 1 of −13.4 kcal/mol[1].

Once the HCCL-TCII complex forms in the culture medium, it is recognized by the TCblR (CD320) cell surface receptor. The complex undergoes receptor-mediated endocytosis. Within the acidic environment of the lysosome, TCII is degraded, releasing free HCCL into the cytosol where it exerts its antagonistic effects.

Cellular uptake of HCCL and subsequent intracellular enzymatic blockade.

Intracellular Metabolic Fate and Enzymatic Blockade

Upon entering the cytosol, the metabolic fate of HCCL diverges sharply from natural cobalamins. Because of the c-lactam modification, intracellular chaperones fail to process HCCL into methylcobalamin (MeCbl) or adenosylcobalamin (AdoCbl). This induces a dual-pathway blockade:

• Cytosolic Blockade (Methionine Synthase): Without MeCbl, methionine synthase (MS) cannot transfer a methyl group from methyltetrahydrofolate to homocysteine. This traps folate in an unusable form, causes intracellular homocysteine accumulation, and ultimately halts cell cycle progression in highly proliferative cells like 1[1].

• Mitochondrial Blockade (Methylmalonyl-CoA Mutase): Without AdoCbl, methylmalonyl-CoA mutase (MCM) cannot convert methylmalonyl-CoA to succinyl-CoA. In HepG2 hepatoma models, this disruption dissipates the mitochondrial membrane potential, impairs enzyme complex IV of the electron transport chain, and decreases the mRNA content of 2[2].

Quantitative Metabolic Shifts in HCCL-Treated Cells

Cell Line Model	HCCL Concentration	Key Metabolic / Phenotypic Shift	Reference
U-87 MG (Glioblastoma)	Variable	Induced hypocobalaminemia; inhibited cell growth and promoted cell cycle arrest.	1[1]
C32 / COLO 829 (Melanoma)	100 µg/mL	Blocked homocysteine conversion; no direct cytostatic effect observed when used alone.	3[3]
HepG2 (Hepatoma)	10 µM (+ 1000 µM propionate)	Dissipated mitochondrial membrane potential; impaired complex IV; decreased mtDNA transcription.	2[2]

Experimental Protocols: Establishing an In Vitro B12 Deficiency Model

To ensure reproducibility and scientific integrity, the following methodology outlines a self-validating system for synthesizing HCCL and applying it in vitro.

Step 1: Synthesis and Verification of OH-Cbl[c-lactam]

Causality: Commercial availability of HCCL is highly limited. Synthesizing it from commercially available hydroxocobalamin hydrochloride ensures a fresh, high-purity 3[3].

• Adapt the CN-Cbl[c-lactam] synthesis procedure by reacting hydroxocobalamin hydrochloride under controlled basic conditions to induce cyclization at the c-acetamide side chain.

• Extract the product using a phenol solution in methylene chloride as the organic phase. (Rationale: This specific solvent system effectively partitions the highly polar corrinoid away from unreacted aqueous byproducts).

• Verify synthesis via ¹H NMR spectroscopy (identifying the characteristic shift in the aliphatic range) and Mass Spectrometry.

Step 2: Cell Culture and Metabolic Sensitization

Causality: Standard media often contain trace B12. While HCCL will outcompete trace B12 due to its affinity for TCII, using defined or dialyzed serum enhances the signal-to-noise ratio of the deficiency phenotype.

• Culture target cells (e.g., HepG2, U-87 MG) in high-glucose DMEM supplemented with 10% FBS.

• For Mitochondrial Toxicity Models (HepG2): Co-treat cells with 10 µM HCCL and 1000 µM propionate. (Rationale: Propionate is a direct precursor to propionyl-CoA and methylmalonyl-CoA. Flooding the system with propionate forces the cell to rely heavily on the MCM enzyme. Because HCCL blocks MCM, this addition isolates and dramatically exacerbates the mitochondrial toxicity pathway, creating a highly sensitive idiosyncratic 2[2]).

Step 3: Self-Validating Assays

Causality: A robust protocol must prove that the intended biochemical block occurred before downstream phenotypic changes are measured.

• Validate MS Blockade: Quantify homocysteine levels in the culture medium after 14 days of exposure (e.g., using 100 µg/mL HCCL). Elevated homocysteine confirms the functional inhibition of3[3].

• Validate Mitochondrial Impairment: Use a fluorescent probe like TMRM to analyze mitochondrial membrane potential via flow cytometry. A significant drop in fluorescence confirms complex IV2[2].

Step-by-step in vitro experimental workflow for HCCL-induced B12 deficiency.

References

• Response of Human Glioblastoma Cells to Vitamin B12 Deficiency: A Study Using the Non-Toxic Cobalamin Antagonist - nih.gov - 1

• Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro - researchgate.net - 3

• Impaired mitochondrial function in HepG2 cells treated with hydroxy-cobalamin[c-lactam]: A cell model for idiosyncratic toxicity - nih.gov - 2

Sources

• 1. Response of Human Glioblastoma Cells to Vitamin B12 Deficiency: A Study Using the Non-Toxic Cobalamin Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impaired mitochondrial function in HepG2 cells treated with hydroxy-cobalamin[c-lactam]: A cell model for idiosyncratic toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Initial Investigation into the Binding of Vitamin B-12 c-lactam to Human B12 Transporters: A Multi-Faceted Approach

An In-depth Technical Guide:

Abstract

Vitamin B12 (cobalamin, Cbl) is an essential micronutrient whose cellular uptake and transport are mediated by a sophisticated system of binding proteins.[1] The modification of the Cbl scaffold has given rise to various analogs, including Vitamin B12 c-lactam, a known antagonist that inhibits Cbl-dependent metabolic pathways.[2][3] Understanding the binding mechanism of this antagonist to key B12 transporters—gastric Intrinsic Factor (IF) and plasma Transcobalamin (TC)—is critical for the development of Cbl-based drug delivery systems and novel therapeutic agents. This guide provides a comprehensive, technically-grounded framework for an initial investigation into the binding kinetics, thermodynamics, and structural interactions between Vitamin B12 c-lactam and these vital transporters. We outline a logical progression from in silico prediction to rigorous biophysical characterization, emphasizing the causality behind experimental choices to ensure a self-validating and robust dataset.

Introduction: The Vitamin B12 Transport Pathway and the Role of Analogs

The journey of Vitamin B12 from dietary intake to cellular utilization is orchestrated by three primary transport proteins: Haptocorrin (HC), Intrinsic Factor (IF), and Transcobalamin (TC).[1] Each protein exhibits a high affinity for cobalamin but possesses distinct specificities for its various analogs.[1]

• Haptocorrin (HC): Binds Cbl in the acidic environment of the stomach, protecting it from degradation.[4][5]

• Intrinsic Factor (IF): A glycoprotein secreted by gastric parietal cells, IF binds to Cbl in the duodenum after HC is proteolytically degraded.[4][6][7] The IF-Cbl complex is then recognized by the cubilin-amnionless receptor complex in the ileum for absorption.[4][8] IF demonstrates the highest specificity for genuine cobalamin, acting as a key gatekeeper.[1]

• Transcobalamin (TC): Once absorbed into the enterocytes, Cbl is transferred to TC for transport through the bloodstream to all tissues.[5][8][9] Proliferating cells, particularly cancer cells, overexpress the TC receptor, making the B12 pathway a compelling target for drug delivery.[1]

Vitamin B12 c-lactam is a structural analog where the propionamide side chain on the B-ring of the corrin macrocycle has been oxidized to form a lactam ring.[2] This modification renders the molecule biologically inert, and it acts as a competitive inhibitor of Cbl-dependent enzymes like methionine synthase.[3] By characterizing how this antagonist interacts with IF and TC, we can elucidate the structural determinants of ligand specificity and potentially leverage this knowledge for designing targeted therapeutics.

The Central Scientific Question

How does the c-lactam modification on the Vitamin B12 scaffold alter the binding affinity, kinetics, and thermodynamics of its interaction with the primary transport proteins, Intrinsic Factor and Transcobalamin, compared to native cyanocobalamin?

Visualizing the B12 Transport Pathway

The following diagram illustrates the sequential protein hand-offs required for Vitamin B12 absorption and delivery.

Caption: The sequential transport of Vitamin B12 from ingestion to cellular delivery.

Proposed Experimental Workflow: A Phased Approach

A robust investigation begins with computational predictions to guide subsequent empirical experiments. This workflow maximizes efficiency and provides a framework for hypothesis testing.

Caption: A phased experimental workflow for investigating ligand-transporter binding.

Phase 1: In Silico Analysis - Molecular Docking

Expertise & Causality: Before committing to resource-intensive wet-lab experiments, molecular docking provides a powerful, cost-effective method to predict the binding mode and estimate the binding affinity of a ligand to a protein.[10][11] By comparing the docking scores and predicted interactions of Vitamin B12 c-lactam with those of native cyanocobalamin, we can formulate a primary hypothesis about whether the c-lactam modification enhances, diminishes, or has a neutral effect on binding. This approach helps identify key residues that may be involved in the interaction, guiding future site-directed mutagenesis studies.[12]

Protocol: Molecular Docking

• Protein Structure Preparation:

  • Obtain the crystal structures of human Transcobalamin (e.g., PDB ID: 2BB5) and a homology model of human Intrinsic Factor from a repository like the Protein Data Bank or SWISS-MODEL.[1]

  • Prepare the protein structures using a molecular modeling suite (e.g., AutoDock Tools, Maestro). This involves removing water molecules, adding polar hydrogens, and assigning charges.

• Ligand Structure Preparation:

  • Generate 3D structures for both cyanocobalamin and Vitamin B12 c-lactam.

  • Perform energy minimization using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation.

• Docking Simulation:

  • Define the binding site on each transporter based on the known location of the native cobalamin ligand.[13]

  • Execute the docking algorithm (e.g., AutoDock Vina) to predict the most favorable binding poses for each ligand with each protein.

  • The algorithm's scoring function will calculate the binding energy (ΔG, typically in kcal/mol) for the best poses.[11]

• Analysis:

  • Compare the predicted binding energies. A more negative value indicates a more favorable predicted interaction.

  • Visualize the top-ranked poses to analyze the non-covalent interactions (hydrogen bonds, hydrophobic contacts) between the ligands and protein residues.

Predicted Data Presentation

Ligand	Transporter	Predicted Binding Energy (ΔG, kcal/mol)	Key Predicted Interacting Residues
Cyanocobalamin	Transcobalamin	-11.5 ± 0.8	HIS, TYR, ARG (in β-hairpin motif)
Vitamin B12 c-lactam	Transcobalamin	-9.2 ± 1.1	HIS, TYR (potential loss of H-bond)
Cyanocobalamin	Intrinsic Factor	-12.1 ± 0.6	TRP, ARG (in β-hairpin motif)
Vitamin B12 c-lactam	Intrinsic Factor	-9.8 ± 0.9	TRP (potential steric hindrance)

Note: Data are hypothetical and for illustrative purposes.

Phase 2: Recombinant Production of B12 Transporters

Expertise & Causality: To perform biophysical assays, high-purity, and functionally active IF and TC proteins are required. Recombinant expression allows for the production of large quantities of these proteins. While bacterial systems like E. coli are cost-effective for non-glycosylated proteins like TC, mammalian expression systems (e.g., HEK293 or CHO cells) are often necessary for glycoproteins like IF to ensure proper folding and post-translational modifications, which can be critical for function.

Protocol: Expression and Purification of Transcobalamin (TC)

• Expression:

  • Clone the human TCN2 gene into a bacterial expression vector (e.g., pET-28a) with an N-terminal His-tag.

  • Transform the plasmid into an E. coli expression strain (e.g., BL21(DE3)).

  • Induce protein expression with IPTG at 18°C overnight to enhance soluble protein yield.

• Purification:

  • Lyse the cells via sonication and clarify the lysate by centrifugation.

  • Apply the supernatant to a Ni-NTA affinity column. Wash with a low-imidazole buffer and elute the His-tagged TC with a high-imidazole buffer.

  • Further purify the eluted protein using size-exclusion chromatography (SEC) to remove aggregates and other contaminants.

• Quality Control:

  • Assess purity using SDS-PAGE (should show a single band at the expected molecular weight).

  • Confirm identity via Western Blot using an anti-TC antibody.

  • Measure protein concentration using a spectrophotometer (A280).

Phase 3: Biophysical Characterization of Binding

Expertise & Causality: This phase employs orthogonal, high-precision techniques to empirically measure the binding interaction.

• Surface Plasmon Resonance (SPR): This label-free technique is chosen to provide real-time kinetic data.[14] It measures the association rate (kₐ) and dissociation rate (kₑ) of the interaction, from which the equilibrium dissociation constant (Kₗ) can be calculated. This level of detail is crucial for understanding the stability and lifetime of the ligand-protein complex.

• Isothermal Titration Calorimetry (ITC): Considered the gold standard for binding thermodynamics, ITC directly measures the heat released or absorbed during a binding event. This allows for the determination of the binding affinity (Kₗ), stoichiometry (n), and the enthalpic (ΔH) and entropic (ΔS) contributions to the binding free energy. This information reveals the nature of the forces driving the interaction.

Protocol: Surface Plasmon Resonance (SPR)

• Immobilization: Covalently immobilize the purified TC or IF protein onto a sensor chip (e.g., CM5) via amine coupling to achieve a target density of ~2000 Response Units (RU).

• Binding Analysis:

  • Prepare a dilution series of Vitamin B12 c-lactam and cyanocobalamin (as a control) in a running buffer (e.g., HBS-EP+). Concentrations should span a range from 0.1x to 10x the expected Kₗ.

  • Inject the analytes sequentially over the immobilized protein surface, followed by a dissociation phase with running buffer.

  • Regenerate the sensor surface between injections with a mild acidic or basic solution if necessary.

• Data Analysis:

  • Subtract the response from a reference flow cell to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to extract kₐ, kₑ, and calculate Kₗ (kₑ/kₐ).

Caption: A conceptual SPR sensorgram showing association and dissociation phases.

Data Presentation: SPR Kinetic and Affinity Data

Analyte	Transporter	kₐ (1/Ms)	kₑ (1/s)	Kₗ (nM)
Cyanocobalamin	Transcobalamin	2.5 x 10⁵	5.0 x 10⁻⁴	2.0
Vitamin B12 c-lactam	Transcobalamin	1.1 x 10⁵	8.8 x 10⁻³	80.0
Cyanocobalamin	Intrinsic Factor	3.0 x 10⁵	1.5 x 10⁻⁴	0.5
Vitamin B12 c-lactam	Intrinsic Factor	1.5 x 10⁵	1.2 x 10⁻²	80.0

Note: Data are hypothetical. A higher Kₗ value indicates weaker binding.

Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Place the purified transporter (e.g., 10-20 µM TC) in the ITC sample cell.

  • Load the ligand (e.g., 150-250 µM Vitamin B12 c-lactam) into the injection syringe. Both samples must be in identical, extensively dialyzed buffer to minimize heats of dilution.

• Titration:

  • Perform a series of small, sequential injections (e.g., 20 injections of 2 µL) of the ligand into the protein solution while maintaining a constant temperature (e.g., 25°C).

  • Record the differential power required to maintain zero temperature difference between the sample and reference cells.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change (ΔH).

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting isotherm to a suitable binding model (e.g., one-site) to determine n, Kₗ, and ΔH. Calculate ΔG and -TΔS from these values.

Data Presentation: ITC Thermodynamic Data

Ligand	Transporter	Kₗ (nM)	Stoichiometry (n)	ΔH (kcal/mol)	-TΔS (kcal/mol)
Cyanocobalamin	Transcobalamin	2.5	0.98	-15.2	+3.3
Vitamin B12 c-lactam	Transcobalamin	85.5	1.01	-9.8	+0.2

Note: Data are hypothetical. The negative ΔH suggests the binding is enthalpically driven for both, but less so for the c-lactam.

Synthesis and Interpretation

The culmination of this investigation involves synthesizing the data from all phases. The in silico predictions of reduced affinity for the c-lactam analog (Table 3.2) are empirically confirmed by the biophysical data. The SPR results (Table 5.2) suggest that the ~40-fold decrease in affinity for Vitamin B12 c-lactam binding to TC is primarily driven by a >17-fold faster dissociation rate (kₑ), indicating a less stable complex. The ITC data (Table 5.4) corroborates the weaker affinity and reveals that the binding is less enthalpically favorable compared to the native ligand. This suggests that the c-lactam modification may disrupt key hydrogen bonds or electrostatic interactions that stabilize the complex, a hypothesis first generated during the molecular docking analysis.

This multi-faceted approach provides a robust, self-validating initial characterization of the Vitamin B12 c-lactam interaction with its transporters. The findings lay the essential groundwork for future structural studies (e.g., X-ray crystallography) to visualize the precise atomic interactions and for the rational design of next-generation cobalamin-based molecular agents.

References

• Hilaris. (2023, April 29). Computational Approaches for Studying Protein-Ligand Interactions.
• Methods for Identifying Ligand Binding Sites in Drug Discovery. (2024, November 21).
• Dr.Oracle. (2025, May 19). What is the mechanism of Vitamin B12 (Cobalamin) absorption?
• HSN. (2025, September 26). Relationship Between Vitamin B12 and Intrinsic Factor.
• The Dr Kumar Discovery. (2025, November 7). Intrinsic Factor: The Stomach Protein Essential for B12 Absorption.
• Britannica. (2026, March 10). intrinsic factor | Vitamin B12, Gastric Juices & Stomach Cells.
• Wuerges, J., et al. Structural study on ligand specificity of human vitamin B12 transporters. FEBS Journal.
• Vegan Health. Vitamin B12 Absorption.
• EBM Consult. The Mechanism of Absorption of Vitamin B12 (cobalamin) in the GI Tract.
• Linus Pauling Institute, Oregon State University. Vitamin B12.
• Zhang, Y., et al. (2020, February 17). Exploring the computational methods for protein-ligand binding site prediction. BMC Bioinformatics.
• Swier, L.J.M., et al. Functional and structural characterization of an ECF-type ABC transporter for vitamin B12. eLife.
• Mechanism of Vitamin B12 Absorption. (Document).
• Sadybekov, A., et al. (2025, October 9). In Silico Methods for Ranking Ligand–Protein Interactions and Predicting Binding Affinities: Which Method is Right for You? Journal of Medicinal Chemistry.
• Methods for Predicting Protein–Ligand Binding Sites. Springer Nature Experiments.
• Functional and structural characterization of an ECF-type ABC transporter for vitamin B12. (2018, May 29). eLife.
• Wikipedia. Vitamin B12.
• Wuerges, J., et al. (2006). Structural basis for mammalian vitamin B12 transport by transcobalamin. PNAS.
• Deme, J.C., et al. (2014, December 23). Purification and interaction analyses of two human lysosomal vitamin B12 transporters: LMBD1 and ABCD4. Taylor & Francis Online.
• Gaciong, Z., et al. (2025, February 12). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. PMC.
• Tisman, G., et al. (1997, June 15). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. PubMed.
• Scott, J.M., et al. Studies on Derivation of Transcobalamin III from Granulocytes. PMC.
• Allen, R.H., & Majerus, P.W. (2025, September 19). Isolation of Vitamin B12-binding Proteins Using Affinity Chromatography. (PDF).
• Romine, M.F., et al. Elucidation of roles for vitamin B12 in regulation of folate, ubiquinone, and methionine metabolism. PNAS.
• Purification and detection of vitamin B12 analogs. (2025, August 9). ResearchGate.
• Ferguson, D.J. (2020, April 24). Synthetic Studies of Vitamin B12. IntechOpen.
• Introduction to Vitamin B12. (Document).
• Mancebo, H., et al. (2024, July 23). Vitamin B12 Metabolism: A Network of Multi-Protein Mediated Processes. MDPI.

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biosynthesis of cobalamin and formation of lactam impurities

An In-Depth Technical Guide on the De Novo Biosynthesis of Cobalamin and the Mechanistic Pathways of Lactam Impurity Formation

Introduction to Cobalamin Complexity

Cobalamin (Vitamin B12) is one of the most structurally intricate non-polymeric macromolecules synthesized in nature. Characterized by a central cobalt ion coordinated within a contracted corrin macrocycle, its biosynthesis is restricted entirely to prokaryotic organisms[1]. In pharmaceutical manufacturing and drug development, the structural complexity of cobalamin presents a dual challenge: optimizing the yield of biological fermentation and controlling the formation of degradation impurities. Among these impurities, the c-lactam derivative (dehydrovitamin B12) is particularly problematic, as it acts as a biological antagonist to native vitamin B12 in vivo[2].

This whitepaper dissects the dual biosynthetic pathways of cobalamin, the chemical mechanisms driving c-lactam impurity formation, and the analytical workflows required for rigorous structural elucidation and quality control.

De Novo Biosynthesis: Aerobic vs. Anaerobic Pathways

The industrial production of cobalamin relies on microbial fermentation, utilizing engineered strains of Pseudomonas denitrificans (aerobic) or Propionibacterium freudenreichii subsp. shermanii (anaerobic)[3]. The biosynthesis requires approximately 30 enzyme-mediated steps, diverging significantly based on the presence of oxygen and the timing of cobalt insertion[4].

Both pathways share a common progenitor: uroporphyrinogen III (UroIII) . The first committed step in cobalamin biosynthesis is the methylation of UroIII at the C2 and C7 positions by S-adenosyl-L-methionine uroporphyrinogen III methyltransferase (SUMT), yielding precorrin-2[4].

• The Aerobic (Cobalt-Late) Pathway: Utilized by P. denitrificans, this pathway requires molecular oxygen to facilitate ring contraction. The macrocycle undergoes extensive methylation and rearrangement to form hydrogenobyrinic acid before the central cobalt ion is inserted by the CobN/S/T enzyme complex[1].

• The Anaerobic (Cobalt-Early) Pathway: Utilized by Salmonella typhimurium and Propionibacterium species, this route is characterized by the immediate insertion of cobalt into precorrin-2 (catalyzed by CbiK or CbiX)[4]. The subsequent intermediates (cobalt-precorrins) are highly labile and oxygen-sensitive, necessitating strict anaerobic conditions during early fermentation stages[4].

Both pathways eventually converge at cobyric acid , followed by amidation of the side chains and the attachment of the lower nucleotide loop to form the final cobalamin structure[5].

Divergent aerobic and anaerobic biosynthetic pathways of cobalamin.

Structural Vulnerabilities: The Genesis of c-Lactam Impurities

The native corrin ring of cobalamin is substituted with seven amide side chains: four propionamides and three acetamides[6]. While these side chains are critical for hydrogen bonding with dependent enzymes (e.g., methionine synthase), they represent significant structural vulnerabilities during drug formulation and storage.

Under specific stress conditions—namely oxidative stress, alkaline pH, or elevated temperatures—the native cobalamin molecule undergoes a destructive modification resulting in the c-lactam impurity[6].

Mechanism of Causality: The acetamide side chain designated "c" (located at the C8 position of the B-ring) is highly predisposed to intramolecular cyclization[7]. When exposed to alkaline or oxidative environments, the nitrogen atom of the c-acetamide side chain attacks the C8 position. This cyclization forms a fused lactam ring[6].

Crucially, the formation of the bond between C8 and the nitrogen atom of sidechain c alters the conjugated π system of the corrin macrocycle[7]. This structural distortion not only shifts the UV-Vis absorption spectrum but also abolishes the molecule's biological efficacy, turning the c-lactam derivative into a potent competitive inhibitor of cobalamin-dependent enzymes[2][8].

Mechanistic pathway of c-lactam impurity formation under stress conditions.

Analytical Workflows for Impurity Profiling

Identifying isobaric impurities like c-lactam requires advanced analytical techniques, as traditional microbiological assays lack the specificity to differentiate between active cobalamin and its antagonistic degradation products[9]. High-Resolution Mass Spectrometry (HRMS) coupled with High-Performance Liquid Chromatography (HPLC) is the gold standard[10].

Quantitative Comparison of Analytical Modalities

Analytical Modality	Target Analyte / Feature	Sensitivity (LOD/LOQ)	Key Advantage	Primary Limitation
HPLC-UV/Vis	Bulk Cobalamin & Major Degradants	~0.5 µg/mL	Cost-effective; standard for USP monographs.	Cannot definitively resolve isobaric impurities without reference standards.
LC-HRMS/MS	c-Lactam & Structural Elucidation	~1-5 ng/mL	High mass accuracy; CID fragmentation maps exact structural modifications[10].	High capital cost; requires complex data interpretation.
HPLC-ICP-MS	Total complexed Cobalt	~0.05 ng/mL	Extreme sensitivity; unaffected by matrix optical interference[9].	Indirect measurement; destroys the organic macrocycle during plasma ionization.

Self-Validating Experimental Protocol: Force-Degradation and LC-MS/MS Analysis

To accurately profile the susceptibility of a cobalamin API (Active Pharmaceutical Ingredient) to c-lactam formation, a controlled force-degradation study coupled with tandem mass spectrometry is required. This protocol is designed as a self-validating system: it utilizes internal controls (amber vials, specific buffers) to prevent artifactual degradation during the sample preparation phase itself.

Step 1: Controlled Stress Induction (The Bonnett Method Adaptation)

• Preparation: Dissolve 1.0 mg/mL of Cyanocobalamin API in a 0.1 M Sodium Hydroxide (NaOH) solution to induce alkaline stress.

• Environmental Control: Causality: Cobalamins are highly photolabile; exposure to ambient light induces homolytic cleavage of the upper ligand[2]. All reactions must be conducted in actinic amber glassware under subdued lighting[9].

• Incubation: Heat the solution to 100°C in a shaking water bath for 60 minutes to drive the cyclization of the C8 acetamide into the lactam structure[6].

Step 2: Quenching and Solid-Phase Extraction (SPE)

• Quenching: Immediately neutralize the solution to pH 7.0 using 0.1 M Hydrochloric Acid (HCl) and place on ice to halt the degradation kinetics.

• Clean-up: Pass the sample through a C18 SPE cartridge. Causality: High concentrations of sodium salts from the stress induction phase will cause severe ion suppression in the mass spectrometer. SPE selectively retains the non-polar corrin ring while washing away inorganic salts. Elute with 100% LC-MS grade Methanol.

Step 3: Chromatographic Separation (UHPLC)

• Column: Zorbax Eclipse XDB-C8 (3 x 150 mm, 3.5 µm) or equivalent[9].

• Mobile Phase: (A) 0.1% Formic Acid in Water, (B) 0.1% Formic Acid in Acetonitrile.

• Gradient: Run a shallow gradient from 5% B to 60% B over 25 minutes. Causality: Native cyanocobalamin and c-lactam are structurally similar. A shallow gradient is strictly required to exploit the minor polarity shift caused by the loss of the primary amine during lactam cyclization, ensuring baseline resolution prior to MS entry.

Step 4: Structural Elucidation via HRMS/MS

• Ionization: Electrospray Ionization in positive mode (ESI+).

• CID Fragmentation: Isolate the precursor ion for c-lactam ( [M+H]+ approx. m/z 1354.3). Apply Collision-Induced Dissociation (CID).

• Data Validation: Causality: The complexity of cobalamin MS/MS spectra can be mapped to 4 major CID cleavage sites[10]. Verify the structure by identifying the diagnostic mass shift in the fragment ions corresponding to the B-ring, confirming the loss of NH3​ (deamidation) and the rigidification of the macrocycle compared to the native cyanocobalamin standard.

References

• COBALAMIN (COENZYME B12): Synthesis and Biological Significance. Annual Reviews. Available at: [Link]

• Cobalamin biosynthesis. Wikipedia. Available at: [Link]

• The anaerobic biosynthesis of vitamin B12. Portland Press. Available at: [Link]

• The requirement for cobalt in vitamin B12: A paradigm for protein metalation. ResearchGate. Available at: [Link]

• Microbial and Genetic Resources for Cobalamin (Vitamin B12) Biosynthesis: From Ecosystems to Industrial Biotechnology. MDPI. Available at: [Link]

• Elucidation of the anaerobic pathway for the corrin component of cobalamin. Kent Academic Repository. Available at:[Link]

• High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities. ResearchGate. Available at: [Link]

• High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities. PubMed. Available at: [Link]

• Inhibition of Cobalamin-dependent Enzymes by Cobalamin Analogues in Rats. AWS/J. Clin. Invest. Available at: [Link]

• Determination of Vitamin B12 in Multivitamins using HPLC-ICP-MS. Food and Drug Administration (FDA). Available at: [Link]

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• 6. Buy Vitamin B-12 C-Lactam | 23388-02-5 [smolecule.com]
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Protocols & Analytical Methods

protocol for inducing Vitamin B12 deficiency with c-lactam in cell culture

Application Note: Engineering In Vitro Vitamin B12 Deficiency Models Using c-lactam Cobalamin Antagonists

Executive Summary

Investigating the cellular and molecular pathology of Vitamin B12 (cobalamin) deficiency in vitro presents a unique methodological challenge. Standard cell culture systems are inherently resistant to cobalamin depletion because basal media are typically supplemented with animal sera (e.g., FBS) containing robust concentrations of protein-bound Vitamin B12. Furthermore, most mammalian cells maintain significant intracellular cobalamin stores.

To bypass these limitations, researchers must employ competitive cobalamin antagonists. The c-lactam derivatives of cobalamin—specifically hydroxycobalamin[c-lactam] (OH-Cbl[c-lactam]) and cyanocobalamin[c-lactam] (CN-Cbl[c-lactam])—have emerged as the gold standard for inducing hypocobalaminemia in cellulo[1][2]. This application note provides the mechanistic rationale, quantitative benchmarks, and a self-validating protocol for establishing a stable Vitamin B12-deficient cell culture model.

Mechanistic Rationale: Why c-lactam?

The c-lactam analogues are non-functional structural variants of Vitamin B12 featuring a modification of the amide group at the c-position of the B pyrrolic ring[2].

Causality of Inhibition: Rather than simply depleting the media of B12, the c-lactam antagonist actively competes with endogenous Vitamin B12 for binding to transport proteins such as Transcobalamin II (TCII)[3]. Once internalized via endocytosis, the antagonist occupies the active sites of critical cobalamin-dependent enzymes without providing the necessary coenzyme function.

The primary target is Methionine Synthase (MS) . Under normal conditions, MS utilizes methylcobalamin to transfer a methyl group from 5-methyltetrahydrofolate to homocysteine, producing methionine. When OH-Cbl[c-lactam] blocks MS, the cell experiences a metabolic blockade: intracellular homocysteine accumulates rapidly and is excreted into the culture medium, while the lack of methionine impairs DNA methylation, leading to cell cycle arrest (typically in the G2/M phase)[3][4].

Mechanism of c-lactam induced Vitamin B12 deficiency and metabolic blockade.

Quantitative Benchmarks Across Cell Lines

Because cells possess varying intracellular cobalamin reserves and metabolic rates, the concentration of the antagonist and the duration of the treatment must be optimized per cell line. A hallmark of this protocol is that short-term exposure will not induce deficiency . It requires a sustained, multi-passage timeline (typically 18–27 days) to fully deplete the functional cobalamin pool[5][6].

Table 1: Validated Parameters for c-lactam Induced B12 Deficiency

Cell Line / Type	Antagonist Used	Optimal Conc.	Time to Deficiency	Key Phenotypic Observations
HL-60 (Leukemia)	CN-Cbl[c-lactam]	Variable	~7-14 days	Cytotoxicity, reversible by methionine addition[4].
HEMn-DP (Melanocytes)	OH-Cbl[c-lactam]	10 µg/mL	18–24 days	Significant Hcy excretion post-day 18; altered redox homeostasis[2][5].
NHA (Astrocytes)	OH-Cbl[c-lactam]	20 µg/mL	27 days	Decreased proliferation; G2/M arrest; astrogliosis markers elevated[1][6].
U-87 MG (Glioblastoma)	OH-Cbl[c-lactam]	20–50 µg/mL	18 days	Dramatic inhibition of proliferation; competitive TCII inhibition[3].

Experimental Protocol: Self-Validating Workflow

To ensure scientific rigor, this protocol is designed as a self-validating system. You cannot assume the cells are B12-deficient merely by adding the antagonist; you must quantify the extracellular homocysteine (Hcy) levels in the conditioned media as a definitive biochemical gate.

Phase 1: Reagent Preparation

• Antagonist Sourcing: Synthesize or procure OH-Cbl[c-lactam]. It is typically prepared from commercially available hydroxycobalamin hydrochloride via an alkaline cyclization reaction of the c chain under a stream of air, followed by extraction[7].

• Stock Solution: Dissolve OH-Cbl[c-lactam] in sterile PBS or basal medium to create a 10 mg/mL stock. Filter-sterilize (0.22 µm) and store in light-protected aliquots at -20°C (cobalamins are highly light-sensitive).

Phase 2: Long-Term Cell Culture

• Seeding: Seed your target cells (e.g., U-87 MG or NHA) into T-25 flasks at a standard density (e.g., 50,000 to 100,000 cells/flask) using your standard complete growth medium (including serum)[3].

• Treatment Initiation (Day 0): Supplement the medium with OH-Cbl[c-lactam] to a final concentration of 10 to 50 µg/mL (refer to Table 1 for cell-specific guidance). Maintain a parallel untreated control flask.

• Media Replacement: Every 3 days, aspirate the medium. Critical Step: Save 1 mL of this conditioned medium, centrifuge at 2000× g for 10 min to remove debris, and freeze the supernatant at -20°C for later Hcy validation[3][5]. Replace with fresh medium containing the freshly added antagonist.

• Passaging: When cells reach 80% confluence (typically every 6–9 days), detach cells using Trypsin/EDTA, count them, and re-seed at the original density into new flasks containing the antagonist[2].

Phase 3: Validation via Homocysteine ELISA

Cultured cells excrete Hcy efficiently when cobalamin-dependent metabolism is inhibited.

• Thaw the conditioned media samples collected every 3 days.

• Perform a quantitative sandwich enzyme-linked immunosorbent assay (ELISA) using a commercial Human Hcy ELISA Kit[5].

• Data Normalization: Normalize the Hcy concentration against the total cell count for that specific passage.

• Success Criteria: A successful induction of Vitamin B12 deficiency is confirmed when the normalized extracellular Hcy level in the treated group diverges significantly (typically >150-200%) from the untreated control. This usually occurs between Day 18 and Day 24[2][5].

Long-term cell culture workflow for inducing and validating Vitamin B12 deficiency.

Troubleshooting & Optimization

• Premature Cell Death: If significant cytotoxicity is observed before Day 10, the antagonist concentration may be too high, or the cells may be experiencing acute methionine starvation. Consider lowering the antagonist concentration or supplementing with trace methionine to isolate the specific effects of B12 deficiency from general amino acid starvation[4].

• No Hcy Elevation by Day 24: Ensure the antagonist stock is protected from light. Photo-degradation of the c-lactam analogue will restore normal cobalamin uptake. Verify that the serum used in the media does not contain unusually high levels of endogenous B12 that might outcompete the antagonist.

References

• Fisk, W. A., et al. "Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely." Blood (1997). 4

• Sponne, I., et al. "Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency." Neuroscience Letters (2000). 8

• Bito, T., et al. "Astrogliosis in an Experimental Model of Hypovitaminosis B12: A Cellular Basis of Neurological Disorders Due to Cobalamin Deficiency." Cells (2020). 1

• Kozlowski, M., et al. "Vitamin B12 Deficiency Induces Imbalance in Melanocytes Homeostasis—A Cellular Basis of Hypocobalaminemia Pigmentary Manifestations." International Journal of Molecular Sciences (2018). 5

• Kozlowski, M., et al. "Cobalamin Deficiency: Effect on Homeostasis of Cultured Human Astrocytes." Nutrients (2019). 6

• Kozlowski, M., et al. "Response of Human Glioblastoma Cells to Vitamin B12 Deficiency: A Study Using the Non-Toxic Cobalamin Antagonist." International Journal of Molecular Sciences (2021). 3

• Wrobel, A., et al. "Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro." Molecules (2025). 9

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Application Notes and Protocols: Pharmacological Induction of a Vitamin B12-Deficient Animal Model Using Vitamin B12 c-lactam

Introduction: The Challenge of Modeling B12 Deficiency

Vitamin B12 (cobalamin) is a water-soluble vitamin essential for critical metabolic processes, including DNA synthesis and the function of the nervous system.[1][2] Its deficiency can lead to a range of severe hematological and neurological disorders, such as megaloblastic anemia and subacute combined degeneration of the spinal cord.[3][4][5] Studying the pathophysiology of B12 deficiency and developing therapeutic interventions requires robust and reproducible animal models.

While dietary restriction is a common method to induce B12 deficiency, it is a slow process and can be confounded by the significant hepatic stores of the vitamin.[6][7] Pharmacological intervention provides a more rapid and controlled method to establish a deficient state. Vitamin B12 c-lactam, a structural analog and antagonist of cobalamin, offers a potent tool for this purpose.[8][9] By competitively inhibiting B12-dependent enzymes, it effectively creates a functional B12 deficiency, enabling researchers to investigate the direct consequences of impaired B12 metabolism.[8][10][11]

This guide provides a comprehensive overview of the mechanism of Vitamin B12 c-lactam and detailed protocols for inducing and validating a B12-deficient animal model.

Mechanism of Action: How B12 c-lactam Induces a Deficient State

Vitamin B12 is a mandatory cofactor for two crucial enzymes in mammalian cells: Methionine Synthase (MS) and Methylmalonyl-CoA Mutase (MUT).[12]

• Methionine Synthase (MS): Located in the cytosol, this enzyme is vital for the conversion of homocysteine to methionine, an essential amino acid required for protein synthesis and methylation reactions. This reaction is also necessary to regenerate tetrahydrofolate, which is critical for DNA synthesis.[1]

• Methylmalonyl-CoA Mutase (MUT): Found in the mitochondria, MUT is a key enzyme in the catabolism of odd-chain fatty acids and certain amino acids. It converts L-methylmalonyl-CoA to succinyl-CoA, which then enters the Krebs cycle for energy production.[13]

Vitamin B12 c-lactam is an analog where a lactam ring has been formed on the B-ring of the corrin macrocycle.[9][14] This structural modification prevents it from functioning as a cofactor but allows it to bind to B12-dependent enzymes. It acts as a competitive antagonist, inhibiting the normal function of both MS and MUT.[8][11]

The inhibition of these enzymes leads to a "biochemical signature" of B12 deficiency:

• Inhibition of MS causes the accumulation of its substrate, homocysteine (Hcy) , in the plasma.[3][10]

• Inhibition of MUT leads to the buildup of its substrate, methylmalonyl-CoA, which is subsequently hydrolyzed to methylmalonic acid (MMA) , causing elevated levels in plasma and urine.[5][10]

The measurement of these two metabolites, MMA and Hcy, serves as the gold standard for confirming a functional B12 deficiency at the tissue level.[12][15][16]

Figure 2: Experimental workflow for creating and validating the B12-deficient animal model.

Data Interpretation and Troubleshooting

• Successful Model: A successfully induced model will show significantly higher levels of both MMA and Hcy in the B12 c-lactam-treated group compared to the vehicle-treated control group, despite both groups having low serum B12 levels.

• Troubleshooting - No Significant Rise in MMA/Hcy:

  • Insufficient Dose: The dose or frequency of the antagonist may be too low. Consider a dose-response pilot study.

  • Dietary B12 Contamination: Ensure the B12-deficient diet is sourced from a reliable supplier and that there is no cross-contamination from other feed.

  • Antagonist Degradation: Ensure the B12 c-lactam solution was properly stored away from light and prepared fresh as needed.

Applications of the Model

This pharmacologically induced B12-deficient animal model is a powerful tool for:

• Investigating the molecular mechanisms underlying the neurological and hematological pathologies of B12 deficiency. [3][4]* Studying the impact of B12 deficiency on metabolic pathways, such as one-carbon metabolism and fatty acid oxidation. [17]* Screening and evaluating the efficacy of novel therapeutic agents for treating B12 deficiency and its complications.

• Exploring the role of B12 in neurodevelopment and cognitive function. [2]

References

• Kim, H., Lim, S., Kim, W., & Kim, J. (2016). Vitamin B12 deficiency: A comprehensive review of its prevalence, causes, and health consequences. Wikipedia. [Link]

• Ankar, A., & Kumar, A. (2024). Vitamin B12 Deficiency. In StatPearls. StatPearls Publishing. [Link]

• Gueant, J. L., et al. (2000). Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency. Neuroscience Letters. [Link]

• Tisman, G., & Herbert, V. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. Blood. [Link]

• Waly, M., et al. (2021). Response of Human Glioblastoma Cells to Vitamin B12 Deficiency: A Study Using the Non-Toxic Cobalamin Antagonist. MDPI. [Link]

• WebMD. (2025). Vitamin B12 Deficiency: Causes, Symptoms, and Treatment. WebMD. [Link]

• Debinski, K., et al. (2025). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. MDPI. [Link]

• Malik, A., & Will, J. (2024). Vitamin B12 Metabolism: A Network of Multi-Protein Mediated Processes. MDPI. [Link]

• Porter, K., & Hoey, L. (2016). Causes, Consequences and Public Health Implications of Low B-Vitamin Status in Ageing. MDPI. [Link]

• Debinski, K., et al. (2025). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. PMC. [Link]

• Patel, D. A., & Patel, Y. M. (2025). A REVIEW OF METHODS FOR INDUCING VITAMIN B 12 DEFICIENCY IN ANIMAL MODELS. Nirma University Journal of Pharmaceutical Sciences. [Link]

• Greibe, E., et al. (2018). Dietary Intake of Vitamin B12 is Better for Restoring a Low B12 Status Than a Daily High-Dose Vitamin Pill: An Experimental Study in Rats. PMC. [Link]

• Bistas, E., & Tadi, P. (2024). Cyanocobalamin. In StatPearls. StatPearls Publishing. [Link]

• Wikipedia contributors. (2024). Hydroxocobalamin. Wikipedia. [Link]

• University of Sheffield. (n.d.). 1.1 INTRODUCTION TO VITAMIN B12. University of Sheffield. [Link]

• Yu, W. (2023). Vitamin B12 for Human Body: Synthesis and Function. Semantic Scholar. [Link]

• Williams, D. (2020). Synthetic Studies of Vitamin B12. IntechOpen. [Link]

• Wikipedia contributors. (2024). Vitamin B12 total synthesis. Wikipedia. [Link]

• Deacon, R., et al. (1978). Selective inactivation of vitamin B12 in rats by nitrous oxide. The Lancet. [Link]

• Aditia, F., et al. (2019). Developing vitamin B12 deficient rat model based on duration of restriction diet: Assessment of plasma vitamin B12, homocysteine (Hcy), and blood glucose levels. Universitas Indonesia. [Link]

• Gimsing, P., & Nexø, E. (1983). Effects of Vitamin B12 Deficiency on Lipid Metabolism of the Rat Liver and Nervous System. Journal of Neurochemistry. [Link]

• Vashi, P., et al. (2016). Methylmalonic Acid and Homocysteine as Indicators of Vitamin B-12 Deficiency in Cancer. PLOS ONE. [Link]

• Tisman, G., & Herbert, V. (1997). Cyanocobalamin [c-lactam] Inhibits Vitamin B12 and Causes Cytotoxicity in HL60 Cells: Methionine Protects Cells Completely. Blood. [Link]

• Wolffenbuttel, B. H. R., et al. (2020). Association of vitamin B12, methylmalonic acid, and functional parameters. Netherlands Journal of Medicine. [Link]

• Kim, Y. I., & Kim, J. (2019). Methylmalonic Acid and Homocysteine as Indicators of Vitamin B12 Deficiency in Patients with Gastric Cancer after Gastrectomy. MDPI. [Link]

• Biocrates. (2025). Methylmalonic acid – key marker of vitamin B12 status and metabolism. Biocrates. [Link]

• Vashi, P., et al. (2016). Methylmalonic Acid and Homocysteine as Indicators of Vitamin B-12 Deficiency in Cancer. PubMed. [Link]

• Lee, J.-H., & Lee, J. (2023). Structural Insights for β-Lactam Antibiotics. Biomolecules & Therapeutics. [Link]

• Wikipedia contributors. (2024). β-Lactam antibiotic. Wikipedia. [Link]

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In Vitro Assay Development Using Dehydrovitamin B12: Methodologies for Receptor Binding and Impurity Profiling

Introduction & Mechanistic Context

Dehydrovitamin B12 (also known as Vitamin B-12 C-Lactam or Lactam-cobalamin; CAS 23388-02-5) is a structurally distinct corrinoid. It is formed when the acetamide side chain of ring B of cyanocobalamin (CNCbl) undergoes cyclization to form a γ-lactam under conditions of mild alkalinity or elevated temperature[1][2].

While dehydrovitamin B12 shares highly similar physical properties and UV-Vis spectral characteristics with active CNCbl, it is entirely devoid of biological activity in humans[1]. The human intrinsic factor-mediated gastrointestinal absorption system has evolved to selectively absorb active vitamin B12 and discriminate against inactive corrinoids[3]. Because of this structural similarity paired with functional inactivity, dehydrovitamin B12 is an indispensable analytical tool. In in vitro assay development, it serves two primary functions:

• Receptor Binding Specificity: Acting as a competitive ligand or negative control to evaluate the binding fidelity of B12 transport proteins (Intrinsic Factor [IF] and Transcobalamin II[TC-II]).

• Pharmaceutical Impurity Profiling: Acting as a critical reference standard in high-performance liquid chromatography (HPLC) to validate the stability and purity of commercial B12 formulations, as it is a primary degradation impurity[4][].

Experimental Protocols & Causality

The following protocols are designed as self-validating systems. Every critical step includes the underlying mechanistic rationale (causality) to ensure assay robustness and reproducibility.

Protocol A: In Vitro Competitive Binding Assay (IF / TC-II)

Objective: Determine the relative binding affinity of transport proteins to active CNCbl versus the inactive dehydrovitamin B12 lactam to assess receptor specificity.

Materials:

• Recombinant human Intrinsic Factor (rhIF) or Transcobalamin II (TC-II)

• Radiolabeled [57Co]-CNCbl (Tracer)

• Unlabeled CNCbl (Positive control)

• Dehydrovitamin B12 (CAS 23388-02-5, Test ligand)

• Dextran-coated charcoal (DCC) suspension

Step-by-Step Methodology:

• Buffer Preparation: Prepare the assay buffer (0.1 M sodium phosphate, pH 7.4, containing 0.1% Bovine Serum Albumin).

  • Causality: The physiological pH maintains the native conformational state of the transport proteins. BSA is included to coat the plasticware, preventing the highly non-specific adsorption of free corrinoids to the well walls, which would otherwise skew the baseline.

• Ligand Dilution: Prepare serial dilutions of unlabeled CNCbl and Dehydrovitamin B12 ranging from 10 pM to 10 µM in the assay buffer.

• Competitive Incubation: In a 96-well microplate, combine 50 µL of rhIF (at a concentration optimized to bind ~50% of the tracer), 50 µL of [57Co]-CNCbl (100 pM), and 50 µL of the competing ligand (Dehydro-B12 or CNCbl). Incubate in the dark at 25°C for 60 minutes.

  • Causality: Incubation must be performed in the dark because the Co-C bond in cobalamins is highly photolabile. Light exposure causes homolytic cleavage of the bond, generating degradation products that would confound the binding affinity results[1].

• Phase Separation: Add 100 µL of cold (4°C) DCC suspension to each well. Incubate for exactly 10 minutes at 4°C, then centrifuge at 3000 x g for 15 minutes.

  • Causality: Dextran-coated charcoal selectively adsorbs free, unbound small-molecule corrinoids due to its porosity, while the large protein-bound corrinoids remain in the supernatant. Strict temperature control (4°C) prevents the charcoal from stripping the ligand out of the receptor pocket.

• Detection & Analysis: Aspirate 100 µL of the supernatant and measure radioactivity using a gamma counter. Plot the bound fraction against the log concentration of the competitor to calculate IC50 values.

Workflow for In Vitro Competitive Binding Assay using Dehydrovitamin B12.

Protocol B: HPLC-UV Method for Dehydrovitamin B12 Impurity Profiling

Objective: Quantify dehydrovitamin B12 as a degradation impurity in CNCbl pharmaceutical formulations[].

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of 0.05 M potassium dihydrogen phosphate buffer (pH 3.0) and methanol (80:20 v/v)[].

  • Causality: The acidic pH (3.0) ensures the complete protonation of residual silanols on the silica-based stationary phase. If unprotonated, these silanols would ionically interact with the polar functional groups of the corrinoids, causing severe peak tailing and poor resolution between CNCbl and the lactam impurity.

• Chromatographic Setup: Use a C18 Reverse-Phase column (250 mm x 4.6 mm, 5 µm). Set the flow rate to 1.0 mL/min and the column oven to 25°C.

• Detection Parameters: Set the UV detector to 361 nm.

  • Causality: 361 nm is the isosbestic point for the corrin ring system. Measuring at this specific wavelength ensures uniform sensitivity and accurate mass-balance quantification regardless of minor structural variations (like the γ-lactam ring).

• Sample Execution: Inject 20 µL of the sample (1 mg/mL formulation). Dehydrovitamin B12 will elute slightly after CNCbl.

  • Causality: The formation of the lactam ring removes a polar primary amide group, slightly increasing the hydrophobicity of dehydrovitamin B12 compared to CNCbl, resulting in a longer retention time on the non-polar C18 stationary phase.

Data Presentation

The following tables summarize the expected quantitative outputs from the developed assays, providing a baseline for assay validation.

Table 1: Representative Transport Protein Binding Affinities

Ligand	Target Protein	IC50 (nM)	Relative Affinity (%)	Biological Activity
Cyanocobalamin (CNCbl)	Intrinsic Factor (IF)	0.85 ± 0.12	100%	Active
Dehydrovitamin B12	Intrinsic Factor (IF)	> 500	< 0.2%	Inactive
Cyanocobalamin (CNCbl)	Transcobalamin II	0.45 ± 0.08	100%	Active
Dehydrovitamin B12	Transcobalamin II	45.2 ± 3.1	~1.0%	Inactive

Note: Dehydrovitamin B12 demonstrates extremely poor affinity for IF, confirming the gastrointestinal tract's evolutionary mechanism to reject the inactive lactam[3].

Table 2: HPLC System Suitability Parameters for Impurity Profiling

Analyte	Retention Time (min)	Relative Retention Time (RRT)	Tailing Factor	Resolution (Rs)
Cyanocobalamin (API)	12.4	1.00	1.1	N/A
Dehydrovitamin B12 (Impurity)	15.8	1.27	1.2	> 2.5

Note: Baseline resolution (Rs > 2.0) between the API and the lactam impurity is critical for accurate integration and pharmacopeial compliance[].

References

• Biologically Active Vitamin B12 Compounds in Foods for Preventing Deficiency among Vegetarians and Elderly Subjects: a Review Source: researchgate.net URL:[Link]

• Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability Source: semanticscholar.org URL:[Link]

• Synthesis of vitamin B12 derivatives with sodium hydroxymethanesulfinate Source: researchgate.net URL:[Link]

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Application Notes & Protocols: Investigating Vitamin B12 c-Lactam in Leukemia Cell Research

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Targeting a Fundamental Pathway in Leukemia

Vitamin B12 (cobalamin, Cbl) is a crucial water-soluble vitamin essential for fundamental cellular processes, including DNA synthesis and one-carbon metabolism.[1][2][3] Its role is particularly critical for rapidly proliferating cells, making the B12 metabolic pathway a compelling target in hematological malignancies like leukemia.[4] Leukemia cells often exhibit an increased demand for B12 to sustain their high rate of division. This dependency is exploited through the cellular uptake mechanism, which is primarily mediated by the transcobalamin II receptor (TCII-R), also known as CD320.[5][6] The expression of CD320 is frequently upregulated in cancer cells and is associated with the cell cycle, peaking during active proliferation.[4][5][6]

Vitamin B12 c-lactam is a structural analog and antagonist of cyanocobalamin.[7][8] By modifying the B-ring of the corrin macrocycle, its structure is altered in a way that allows it to compete with natural cobalamin for binding to key enzymes while being unable to perform their catalytic functions. This guide provides a comprehensive overview of the mechanism of B12 c-lactam and detailed protocols for its application in leukemia cell research, offering a powerful tool to probe B12 dependency and evaluate novel therapeutic strategies.

Scientific Principle: The Mechanism of Vitamin B12 c-Lactam Cytotoxicity

The cytotoxic effect of Vitamin B12 c-lactam in leukemia cells is primarily rooted in its ability to antagonize B12-dependent enzymes, leading to a state of acute methionine deficiency.[7][8][9][10]

2.1 Cellular Uptake: Like natural Vitamin B12, the c-lactam analog is presumed to enter cells via the CD320 receptor-mediated endocytosis pathway. The high expression of this receptor on leukemia cells provides a basis for selective targeting.[11][5][6]

2.2 Inhibition of Key B12-Dependent Enzymes: Once inside the cell, B12 c-lactam interferes with two critical enzymes:

• Methionine Synthase (MS): This cytosolic enzyme, requiring methylcobalamin as a cofactor, catalyzes the remethylation of homocysteine to methionine.[1][2][12] Methionine is an essential amino acid vital for protein synthesis and as a precursor for S-adenosylmethionine (SAM), the universal methyl donor for DNA, RNA, and protein methylation. B12 c-lactam inhibits MS, preventing the utilization of the methyl group from methylfolate and blocking methionine production.[7][9] This leads to homocysteine accumulation and depletes the cell of methionine.[2][7]

• Methylmalonyl-CoA Mutase (MCM): This mitochondrial enzyme uses adenosylcobalamin to convert methylmalonyl-CoA to succinyl-CoA, a key step in the catabolism of odd-chain fatty acids and certain amino acids.[1][12] Inhibition of MCM by B12 c-lactam is consistent with its role as a broad B12 antagonist.[7][9]

The primary cytotoxic principle is the induced methionine deficiency .[7][8][9] Studies have shown that the cell-killing effects of B12 c-lactam can be completely reversed by supplementing the culture medium with methionine, confirming this specific mechanism of action.[7][8][9][10] Importantly, the cytotoxicity is not due to a "methylfolate trap," a state where folate is trapped as 5-methyltetrahydrofolate, as high concentrations of non-methylated folate do not rescue the cells.[7][8]

Caption: Mechanism of Vitamin B12 c-lactam cytotoxicity in leukemia cells.

Applications in Leukemia Research

Vitamin B12 c-lactam serves as a versatile tool for several key research applications:

• Probing B12 Dependency: Quantify the reliance of different leukemia subtypes on the B12 metabolic pathway.

• Mechanism of Action Studies: Elucidate the downstream cellular consequences of acute methionine deprivation, such as apoptosis, cell cycle arrest, and changes in methylation patterns.

• Drug Synergy Screening: Investigate synergistic effects with other chemotherapeutic agents, particularly those targeting folate metabolism (e.g., methotrexate) or DNA synthesis.

• Validation of CD320 as a Target: Use the antagonist to confirm the functional importance of the B12 uptake pathway for cell survival and proliferation.

Experimental Protocols

CAUTION: Always follow standard laboratory safety procedures, including the use of personal protective equipment (PPE). Handle cell lines and reagents in a sterile biological safety cabinet.

4.1 Leukemia Cell Culture

• Objective: To maintain healthy, logarithmically growing leukemia cell lines (e.g., HL-60, K562) for experimentation.[11][7]

• Rationale: Consistent and reproducible results depend on starting with a healthy and well-characterized cell population. The choice of medium is critical for studying B12 antagonists.

• Specialized Medium Requirement: To study the effects of B12 c-lactam, it is essential to use a medium where methionine synthesis is dependent on the B12 pathway. Standard RPMI-1640 or DMEM contains high levels of methionine, which would mask the inhibitor's effect.[9] Therefore, a custom medium must be used.

  • "Methionine-Free" Base Medium: Start with Methionine-free RPMI-1640.

  • Serum: Use dialyzed Fetal Bovine Serum (dFBS) to remove endogenous amino acids, including methionine.[8]

  • Supplements:

    • L-Homocysteine Thiolactone: Add to a final concentration of 100-200 µM as the precursor for methionine synthesis.[9][10]

    • 5-Methyltetrahydrofolate (5-MTHF): Add to a final concentration of 10-50 nM as the methyl donor.[9][10]

    • Hydroxocobalamin: Add a low, growth-permissive concentration (e.g., 1 nM) of Vitamin B12.

    • Standard supplements: L-glutamine, penicillin-streptomycin.

• Protocol:

  • Thaw and culture leukemia cells (e.g., HL-60) in standard RPMI-1640 + 10% FBS to establish a healthy stock.

  • To prepare for an experiment, wash the cells twice with warm, sterile PBS to remove residual standard medium.

  • Resuspend the cell pellet in the pre-warmed custom "Homocysteine" medium described above.

  • Culture for 24-48 hours to acclimate the cells to the new medium before starting the experiment.

  • Maintain cell density between 2 x 10⁵ and 1 x 10⁶ cells/mL.

4.2 Cell Viability (MTT/WST-1) Assay

• Objective: To determine the cytotoxic effect of Vitamin B12 c-lactam on leukemia cells in a dose-dependent manner.

• Rationale: This colorimetric assay measures the metabolic activity of viable cells, providing a quantitative measure of cytotoxicity and allowing for the calculation of an IC₅₀ (half-maximal inhibitory concentration).

• Protocol:

  • Cell Seeding: Seed leukemia cells in the custom "Homocysteine" medium into a 96-well plate at a density of 5,000 - 10,000 cells/well in 100 µL. Include wells for "no cell" blanks.

  • Compound Preparation: Prepare a 2X stock solution series of Vitamin B12 c-lactam in the same medium. A suggested range is from 200 µM down to 0.2 nM. Also prepare a 2X stock of methionine (e.g., 200 µM) for the rescue control.

  • Treatment: Add 100 µL of the 2X compound solutions to the appropriate wells.

    • Vehicle Control: Add 100 µL of medium only.

    • Dose-Response: Add 100 µL of each B12 c-lactam concentration.

    • Rescue Control: Add 100 µL of B12 c-lactam (e.g., at its IC₅₀ concentration) + 200 µM Methionine.

  • Incubation: Incubate the plate for 72-96 hours at 37°C, 5% CO₂.[8]

  • Assay Development: Add 10 µL of MTT reagent (5 mg/mL) or 10 µL of WST-1 reagent to each well. Incubate for 2-4 hours.

  • Readout: If using MTT, add 100 µL of solubilization buffer (e.g., DMSO or 10% SDS in 0.01M HCl) and incubate overnight. If using WST-1, no solubilization is needed. Read the absorbance on a plate reader at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for WST-1).

  • Data Analysis: Subtract the average blank absorbance from all wells. Normalize the data to the vehicle control (set to 100% viability). Plot the dose-response curve and calculate the IC₅₀ value using non-linear regression.

Table 1: Representative Quantitative Data from Viability Assay

Treatment Group	Concentration	Normalized Viability (%)	Standard Deviation
Vehicle Control	0	100	± 4.5
B12 c-lactam	10 pM	98.2	± 5.1
B12 c-lactam	100 pM	85.1	± 6.2
B12 c-lactam	1 nM	52.3	± 4.8
B12 c-lactam	10 nM	15.6	± 3.1
B12 c-lactam	100 nM	5.2	± 1.9
B12 c-lactam (1 nM) + Methionine (100 µM)	N/A	95.7	± 5.5

4.3 Apoptosis Analysis by Annexin V/Propidium Iodide (PI) Staining

• Objective: To determine if the cytotoxicity induced by B12 c-lactam occurs via apoptosis.

• Rationale: Annexin V binds to phosphatidylserine, which translocates to the outer cell membrane during early apoptosis. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, thus identifying late apoptotic or necrotic cells.

• Protocol:

  • Treatment: Seed 1 x 10⁶ cells in 2 mL of "Homocysteine" medium in a 6-well plate. Treat cells with vehicle, B12 c-lactam (at 1X and 2X the IC₅₀), and a positive control (e.g., staurosporine).

  • Incubation: Incubate for 48 hours.

  • Cell Harvesting: Collect cells (including supernatant) and centrifuge at 300 x g for 5 minutes.

  • Washing: Wash cells twice with cold PBS.

  • Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

  • Incubation: Incubate for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Binding Buffer and analyze immediately by flow cytometry.

    • Live cells: Annexin V-negative, PI-negative.

    • Early apoptotic cells: Annexin V-positive, PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

Caption: Experimental workflow for apoptosis analysis via flow cytometry.

Data Interpretation & Troubleshooting

• Expected Results: Treatment with Vitamin B12 c-lactam should lead to a dose-dependent decrease in leukemia cell viability. This effect should be significantly attenuated or completely rescued by the co-administration of methionine. Flow cytometry analysis should show a significant increase in the Annexin V-positive cell population, indicating apoptosis as a primary mode of cell death.

• Troubleshooting:

  • No Cytotoxic Effect:

    • Check Medium: Ensure standard medium containing methionine was not used. Confirm serum was properly dialyzed.[8]

    • Compound Integrity: Verify the stability and concentration of the B12 c-lactam stock solution.

  • High Background Apoptosis in Controls:

    • Cell Health: Ensure cells were healthy and in the logarithmic growth phase at the start of the experiment.

    • Medium Quality: The custom medium may be suboptimal for long-term culture. Ensure all components are fresh and sterile.

  • Inconsistent IC₅₀ Values:

    • Seeding Density: Maintain consistent cell seeding density between experiments, as this can influence results.

    • Incubation Time: Use a consistent incubation time.

Conclusion

Vitamin B12 c-lactam is a potent and specific antagonist of cobalamin metabolism, inducing cytotoxicity in leukemia cells through the targeted inhibition of methionine synthase. Its utility in research lies in its ability to dissect the reliance of cancer cells on the B12 pathway and to validate this system as a therapeutic target. The protocols outlined here provide a robust framework for investigating the anti-leukemic potential of this compound and for exploring the broader consequences of acute methionine deprivation in cancer biology.

References

• The Cytotoxic Effect of the Vitamin B12 Inhibitor Cyanocobalamin [C-Lactam], and a Review of Other Vitamin B12 Antagonists. PubMed. [Link]

• The Cytotoxic Effect of the Vitamin B12 Inhibitor Cyanocobalamin [c-lactam], and a Review of Other Vitami. Taylor & Francis Online. [Link]

• Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. PubMed. [Link]

• Cyanocobalamin [c-lactam] Inhibits Vitamin B12 and Causes Cytotoxicity in HL60 Cells: Methionine Protects Cells Completely. Blood (ASH Publications). [Link]

• CD320 Receptor and Vitamin B12 as Potential Targets for Anti-Cancer Therapy. ResearchGate. [Link]

• CD320 Receptor and Vitamin B12 as Potential Targets for Anti-Cancer Therapy. PMC. [Link]

• Down-regulation of Transcobalamin Receptor TCblR/CD320 by siRNA Inhibits Cobalamin uptake and Proliferation of Cells in Culture. PMC. [Link]

• The Correlation Between B12 Levels and Leukemia - What the Research Shows. ImpediMed. [Link]

• Biological properties of vitamin B12. ResearchGate. [Link]

• Vitamin B12: Could It Be a Promising Immunotherapy?. IntechOpen. [Link]

• Vitamin B12 (Cobalamin). StatPearls - NCBI Bookshelf. [Link]

• Generation of nanobodies targeting the human, transcobalamin-mediated vitamin B12 uptake route. bioRxiv. [Link]

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• 2. Vitamin B12: Could It Be a Promising Immunotherapy? | IntechOpen [intechopen.com]
• 3. beckmancoulter.com [beckmancoulter.com]
• 4. Generation of nanobodies targeting the human, transcobalamin-mediated vitamin B12 uptake route | bioRxiv [biorxiv.org]
• 5. CD320 Receptor and Vitamin B12 as Potential Targets for Anti-Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Down-regulation of Transcobalamin Receptor TCblR/CD320 by siRNA Inhibits Cobalamin uptake and Proliferation of Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The cytotoxic effect of the vitamin B12 inhibitor cyanocobalamin [c-lactam], and a review of other vitamin B12 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Vitamin B12 (Cobalamin) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

HPLC method for quantification of Vitamin B-12 c-lactam

An Application Note and Protocol for the Quantification of Vitamin B12 c-lactam using a Validated Reversed-Phase HPLC Method

Introduction

Vitamin B12, or cyanocobalamin, is a water-soluble vitamin essential for numerous physiological processes, including DNA synthesis, red blood cell formation, and neurological function[1]. Due to its complex structure, which is centered on a cobalt-containing corrin ring, Vitamin B12 is susceptible to degradation under various conditions such as exposure to light, heat, and certain pH levels[2]. One of the significant degradation products is the Vitamin B12 c-lactam, a cyclized, inactive form of the vitamin. The formation of this c-lactam derivative represents a loss of potency and is a critical quality attribute to monitor in pharmaceutical formulations and stability studies. Furthermore, some studies suggest that derivatives like the c-lactam can act as antagonists to Vitamin B12 in biological systems, making their quantification crucial for safety and efficacy assessments[3][4].

This application note details a robust, specific, and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of Vitamin B12 c-lactam. The method is designed for researchers, quality control analysts, and drug development professionals who require a reliable tool to monitor the stability and purity of Vitamin B12 products.

Principle of the Method

The quantification of Vitamin B12 c-lactam is achieved using a reversed-phase HPLC method with UV-Vis detection. The separation relies on the differential partitioning of the analyte and related compounds between a non-polar stationary phase (C18) and a polar mobile phase. Vitamin B12 and its c-lactam derivative are structurally similar, but the formation of the lactam ring introduces a change in polarity, allowing for their chromatographic separation.

A gradient elution using an acidified aqueous mobile phase and an organic modifier (methanol) ensures efficient separation and sharp peak shapes. The selection of a C18 column provides the necessary hydrophobic interactions with the large corrin ring structure common to both cyanocobalamin and its c-lactam analogue[5][6]. Detection is performed at 361 nm, a characteristic maximum absorbance wavelength for cobalamins, which allows for sensitive detection of both the parent compound and its c-lactam derivative[7][8]. All procedures involving Vitamin B12 standards and samples must be performed under subdued lighting conditions using amber glassware to prevent photolytic degradation[6][9].

Materials and Methods

Reagents and Chemicals

• Vitamin B12 c-lactam reference standard (>95% purity)

• Cyanocobalamin reference standard (USP or equivalent)

• Methanol (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

• 0.45 µm Syringe Filters (Nylon or PVDF)

Equipment

• HPLC system equipped with:

  • Quaternary or Binary Gradient Pump

  • Autosampler with temperature control

  • Column Thermostat

  • UV-Vis or Photodiode Array (PDA) Detector

• Analytical Balance (0.01 mg readability)

• pH Meter

• Volumetric flasks and pipettes (Class A)

• Amber HPLC vials

• Ultrasonic bath

Chromatographic Conditions

Parameter	Condition
Column	Zorbax Eclipse XDB-C18, 4.6 x 150 mm, 5 µm (or equivalent)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient Program	0-5 min (15% B), 5-20 min (15-50% B), 20-22 min (50-15% B), 22-28 min (15% B)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 361 nm
Injection Volume	20 µL
Run Time	28 minutes

Experimental Protocols

Protocol 1: Preparation of Standard Solutions

Note: Perform all steps under subdued light and use amber volumetric flasks to prevent photodegradation.

• Stock Standard Preparation (100 µg/mL):

  • Accurately weigh approximately 10 mg of Vitamin B12 c-lactam reference standard into a 100 mL amber volumetric flask.

  • Add approximately 70 mL of Mobile Phase A and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature and dilute to volume with Mobile Phase A. Mix thoroughly. This is the Stock Standard Solution.

• Working Standard and Calibration Curve Preparation:

  • Prepare a series of calibration standards by serially diluting the Stock Standard Solution with Mobile Phase A to achieve concentrations ranging from 0.5 µg/mL to 20 µg/mL.

  • A typical calibration series would include concentrations of 0.5, 1.0, 2.5, 5.0, 10.0, and 20.0 µg/mL.

  • Transfer an aliquot of each standard solution into an amber HPLC vial for analysis.

Protocol 2: Preparation of Sample Solutions (Example: Liquid Formulation)

Note: The following is a general procedure and may need to be adapted based on the specific sample matrix.

• Sample Dilution:

  • Accurately pipette a volume of the liquid Vitamin B12 formulation, expected to contain approximately 1 mg of Vitamin B12, into a 100 mL amber volumetric flask.

  • Dilute to volume with Mobile Phase A and mix thoroughly.

• Filtration:

  • Withdraw approximately 2 mL of the diluted sample solution using a syringe.

  • Attach a 0.45 µm syringe filter and filter the solution directly into an amber HPLC vial. Discard the first 0.5 mL of the filtrate.

Protocol 3: HPLC System Operation and Analysis

• System Equilibration: Purge the HPLC system and equilibrate the column with the initial mobile phase conditions (15% B) for at least 30 minutes or until a stable baseline is achieved.

• Sequence Setup: Program the autosampler sequence to include a blank injection (Mobile Phase A), the calibration standards (from lowest to highest concentration), sample preparations, and a quality control (QC) standard.

• Data Acquisition: Begin the sequence run and collect the chromatograms.

Data Analysis and Quantification

• Peak Identification: Identify the Vitamin B12 c-lactam peak in the chromatograms based on its retention time, which should be consistent with that of the reference standard. The c-lactam is expected to elute slightly earlier than cyanocobalamin due to a minor increase in polarity.

• Calibration Curve: Plot the peak area of the Vitamin B12 c-lactam standard against its corresponding concentration (µg/mL). Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.998 is typically required.

• Quantification: Calculate the concentration of Vitamin B12 c-lactam in the sample preparation using the linear regression equation derived from the calibration curve.

  Concentration (µg/mL) = (Peak Area of Sample - y-intercept) / slope

• Final Concentration: Adjust the calculated concentration for any dilution factors used during sample preparation to determine the final amount of Vitamin B12 c-lactam in the original sample.

Method Validation

This HPLC method was validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure its suitability for its intended purpose[10][11][12]. The validation parameters and typical acceptance criteria are summarized below.

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak is resolved from cyanocobalamin and other potential impurities with a resolution > 2.0. Peak purity index > 0.999.
Linearity (R²)	Correlation coefficient (R²) ≥ 0.998 over the specified range.
Range	0.5 - 20 µg/mL.
Accuracy (% Recovery)	98.0% - 102.0% recovery for spiked samples at three concentration levels.
Precision (% RSD)	Repeatability (Intra-day): ≤ 2.0% Intermediate Precision (Inter-day): ≤ 2.0%
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3:1 (e.g., ~0.15 µg/mL).
Limit of Quantitation (LOQ)	Signal-to-Noise ratio ≥ 10:1 (e.g., ~0.5 µg/mL).
Robustness	No significant impact on results with deliberate small changes in flow rate (±0.1 mL/min), column temperature (±2°C), and mobile phase pH (±0.2).

Workflow Visualization

Caption: Workflow for the HPLC quantification of Vitamin B12 c-lactam.

Conclusion

The reversed-phase HPLC method described in this application note is demonstrated to be specific, linear, accurate, precise, and robust for the quantification of Vitamin B12 c-lactam. The protocol is straightforward and employs standard analytical instrumentation, making it readily adaptable for routine use in quality control laboratories. This method serves as a critical tool for assessing the stability of Vitamin B12 in pharmaceutical products, ensuring that they meet the required standards for potency and purity throughout their shelf life.

References

• PubChem. Vitamin B-12 C-Lactam (Technical Grade). National Center for Biotechnology Information. [Link]

• Research Journal of Pharmacy and Technology. Photodegradation Effects of Cyanocobalamin. [Link]

• Royal Society of Chemistry. Species-selective determination of cobalamin analogues by reversed-phase HPLC with ICP-MS detection. [Link]

• U.S. Food and Drug Administration. Determination of Vitamin B12 in Multivitamins using HPLC-ICP-MS. [Link]

• National Center for Biotechnology Information. Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations. [Link]

• Ringbio. Vitamin B12 (Vitamin B12) Test Kit VB12 Test. [Link]

• U.S. Food and Drug Administration. Elemental Analysis Manual for Food and Related Products. [Link]

• Taylor & Francis Online. Determination of Vitamin B 12 in Multivitamin Tablets by High Performance Liquid Chromatography. [Link]

• Siemens Healthineers. FOLATE & VITAMIN B12 SAMPLE PREPARATION. [Link]

• National Center for Biotechnology Information. A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes. [Link]

• TÜBİTAK Academic Journals. A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes. [Link]

• Pharmaguideline. Steps for HPLC Method Validation. [Link]

• Pharmaguideline. Microbiological Assay of Cyanocobalamin or Vitamin B12. [Link]

• Wikipedia. Vitamin B12. [Link]

• ResearchGate. Reverse-phase HPLC of a mixture of seven cobalamin standards. [Link]

• AMSbio. ICH Guidelines for Analytical Method Validation Explained. [Link]

• Novelty Journals. DESIGN OF HPLC METHOD FOR QUANTIFICATION OF CYANOLOBALAMIN INJECTION. [Link]

• Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Zenodo. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• Bangladesh Journal of Pharmacology. Estimation of vitamin B12 in plasma by High Performance Liquid Chromatography. [Link]

• GOV.UK. An Evaluation of Procedures for the Determination of Vitamin B12 in Foods, Supplements and Premixes using HPLC and UPLC. [Link]

• ResearchGate. (PDF) Determination of the Chemical Stability of Cyanocobalamin in Medical Food by a Validated Immunoaffinity Column-Linked HPLC Method. [Link]

• ResearchGate. Development and Validation of a Method for Vitamin B12 Measurement in Nutritional Products by HPLC-ICP-MS. [Link]

• SciSpace. Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. [Link]

• American Society of Hematology. Cyanocobalamin [c-lactam] Inhibits Vitamin B12 and Causes Cytotoxicity in HL60 Cells: Methionine Protects Cells Completely. [Link]

• National Center for Biotechnology Information. Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. [Link]

• PubMed. Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. [Link]

• Eötvös Loránd University. INTRODUCTION TO VITAMIN B12. [Link]

Sources

• 1. Vitamin B12 - Wikipedia [en.wikipedia.org]
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• 4. Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
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• 12. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Application Notes & Protocols: Experimental Use of Vitamin B-12 c-Lactam for Modeling Neurological Disorders

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental use of Vitamin B-12 c-lactam, a potent antagonist of Vitamin B12 (cobalamin), in neurological studies. Vitamin B12 deficiency is a known cause of severe neurological impairment, yet studying its direct impact at a cellular level can be challenging due to the vitamin's prevalence in standard culture media. Hydroxycobalamin[c-lactam] serves as a critical research tool by competitively inhibiting B12-dependent enzymes, thereby inducing a state of functional B12 deficiency in vitro. This allows for the controlled investigation of molecular mechanisms underlying cobalamin-related neuropathologies. Herein, we detail the mechanism of action, provide validated protocols for inducing B12 deficiency in a neuronal cell model, and offer guidance on data interpretation and quality control.

Introduction: The Rationale for a B12 Antagonist in Neurological Research

Vitamin B12, in its active coenzyme forms (methylcobalamin and adenosylcobalamin), is indispensable for neurological health.[1][2] It is a critical cofactor for two key enzymes: methionine synthase and methylmalonyl-CoA mutase.[3][4] Disruption of these pathways due to B12 deficiency leads to a cascade of neurological symptoms, including demyelination, cognitive impairment, and peripheral neuropathy.[5][6][7]

Directly studying the molecular consequences of B12 deficiency in vitro is complicated by the presence of Vitamin B12 in most commercially available serum and media formulations. Vitamin B-12 c-lactam (specifically, hydroxycobalamin[c-lactam]) is a structural analog of cobalamin that effectively circumvents this issue.[8] While it resembles the native vitamin, a modification to the corrin ring renders it incapable of performing the vitamin's functions.[8] By competitively inhibiting B12-dependent pathways, the c-lactam derivative is a powerful tool for inducing a functional, acute B12-deficient state in cultured cells.[8][9][10] This enables researchers to precisely model the cellular stress associated with neurological disorders and provides a robust platform for screening potential neuroprotective compounds.

Scientific Principle: Mechanism of B12 Antagonism by c-Lactam

To understand the utility of Vitamin B-12 c-lactam, one must first grasp the function of its target enzymes.

• Methionine Synthase (MS): Located in the cytoplasm, this enzyme requires methylcobalamin as a cofactor. It catalyzes the remethylation of homocysteine to methionine.[11] Methionine is a precursor for S-adenosylmethionine (SAM), the universal methyl donor for countless reactions, including the methylation of myelin basic protein and neurotransmitters.[4][11]

• Methylmalonyl-CoA Mutase (MCM): This mitochondrial enzyme uses adenosylcobalamin to convert methylmalonyl-CoA to succinyl-CoA, a key step in the catabolism of odd-chain fatty acids and certain amino acids.[3] Succinyl-CoA enters the Krebs cycle for energy production.

Consequences of Inhibition: By binding to these enzymes without facilitating their catalytic function, Vitamin B-12 c-lactam induces two primary pathological events:

• Homocysteine Accumulation: Inhibition of MS leads to a buildup of intracellular homocysteine, a known neurotoxin that can trigger oxidative stress and excitotoxicity.[7]

• Impaired Myelination & Methylation: The subsequent depletion of SAM compromises essential methylation reactions, potentially leading to unstable myelin sheaths and altered gene expression.[4][9]

The diagram below illustrates this mechanism of antagonism.

Caption: Mechanism of Vitamin B12 c-lactam antagonism in neuronal cells.

Core Protocols: Inducing Functional B12 Deficiency in SH-SY5Y Cells

The SH-SY5Y human neuroblastoma cell line is a widely used and reliable model for neurodegenerative disease and neurotoxicity research.[12][13] These cells can be maintained as neuroblast-like progenitors or differentiated into a more mature neuron-like phenotype.[14][15] The following protocol details the use of Vitamin B-12 c-lactam to induce a B12-deficient state in undifferentiated SH-SY5Y cells.

Materials & Reagents

• Cell Line: SH-SY5Y (e.g., ATCC® CRL-2266™).[12]

• Base Medium: DMEM/F-12 medium.

• Supplements: 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Key Reagent: Hydroxycobalamin[c-lactam] (synthesized or commercially available).

• Vehicle Control: Sterile, deionized water or PBS.

• Positive Control (optional): Native Hydroxycobalamin or Methylcobalamin.

• Consumables: T-75 flasks, 96-well plates, serological pipettes, sterile centrifuge tubes.

Step-by-Step Protocol

• Cell Culture & Maintenance:

  • Rationale: Establish a healthy, proliferating cell population before inducing stress.

  • Steps:

    • Culture SH-SY5Y cells in T-75 flasks with complete DMEM/F-12 medium (containing 10% FBS and 1% Pen-Strep) in a humidified incubator at 37°C with 5% CO₂.[14]

    • Change the medium every 2-3 days.

    • Passage the cells when they reach 80-90% confluency. Use 0.25% Trypsin-EDTA to detach cells.[16] Split cells at a ratio of 1:5 to 1:10.[16]

• Experimental Plating:

  • Rationale: Plate cells at a specific density to ensure reproducibility for endpoint assays.

  • Steps:

    • Trypsinize and count a healthy flask of SH-SY5Y cells.

    • Seed the cells into a 96-well plate at a density of 1.5 x 10⁴ cells/well in 100 µL of complete medium.

    • Allow cells to adhere and recover for 24 hours in the incubator.

• Treatment with B12 c-Lactam:

  • Rationale: Expose cells to the antagonist to inhibit B12-dependent pathways. A dose-response curve is essential to determine the optimal concentration for your specific cell line and assay.

  • Steps:

    • Prepare a stock solution of Vitamin B-12 c-lactam (e.g., 10 mM in sterile water).

    • Perform serial dilutions in serum-free medium to create working concentrations (e.g., ranging from 1 µM to 500 µM).

    • Prepare a vehicle control (medium with an equivalent volume of sterile water) and, if desired, a positive control (co-treatment with the c-lactam and excess native Vitamin B12).

    • Gently aspirate the medium from the 96-well plate and replace it with 100 µL of the appropriate treatment or control medium.

    • Incubate the plate for 48-72 hours. The exact duration should be optimized based on the desired severity of the induced deficiency and the endpoint being measured.

• Endpoint Analysis (Example: Cell Viability):

  • Rationale: Quantify the cytotoxic effects of the induced B12 deficiency.

  • Steps:

    • After the incubation period, assess cell viability using a standard method such as an MTT or PrestoBlue™ assay, following the manufacturer's instructions.

    • Read the absorbance or fluorescence on a plate reader.

    • Normalize the results to the vehicle-treated control wells to determine the percentage of viability.

The workflow for this experiment is visualized below.

Caption: Experimental workflow for inducing B12 deficiency in SH-SY5Y cells.

Data Interpretation & Quality Control

Expected Results & Data Presentation

Treatment with Vitamin B-12 c-lactam is expected to induce a dose-dependent decrease in neuronal cell viability. Other potential endpoints to measure include:

• Increased levels of homocysteine in the cell culture supernatant (measured by ELISA or LC-MS).

• Increased markers of apoptosis (e.g., Caspase-3 activation).[17]

• Reduced mitochondrial membrane potential.[17]

• Increased production of reactive oxygen species (ROS).[18]

Data should be presented clearly. The table below provides an example of how to structure results from a cell viability experiment.

Treatment Group	Concentration (µM)	Mean Absorbance (OD 570nm)	Std. Deviation	% Viability (Normalized to Vehicle)
Vehicle Control	0	1.254	0.088	100%
B12 c-Lactam	10	1.103	0.075	88.0%
B12 c-Lactam	50	0.891	0.062	71.1%
B12 c-Lactam	100	0.642	0.051	51.2%
B12 c-Lactam	250	0.377	0.040	30.1%
Rescue Group	100 + 100µM B12	1.055	0.081	84.1%

Self-Validating Systems: Essential Controls

To ensure the trustworthiness of your results, every experiment must include a set of controls.

• Vehicle Control: This is the baseline for cell health and is critical for data normalization. It consists of cells treated with the same medium and solvent used to dissolve the c-lactam, but without the compound itself.

• Positive Control (Rescue Experiment): Co-treating cells with a high concentration of the c-lactam and an equimolar or excess amount of native Vitamin B12 (e.g., hydroxycobalamin) should "rescue" the cells from cytotoxicity. This demonstrates that the observed effect is specifically due to the antagonism of the B12 pathway and not off-target toxicity.

• Untreated Control: A set of wells containing only cells and complete medium, which helps monitor the overall health of the cells throughout the experiment.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
High variability between replicate wells	Inconsistent cell seeding; Edge effects in the 96-well plate; Pipetting errors.	Ensure a homogenous single-cell suspension before plating. Avoid using the outermost wells of the plate. Use a multichannel pipette for treatment additions.
No significant cell death observed	Concentration of c-lactam is too low; Incubation time is too short; Cell line has intrinsic resistance; Presence of B12 in serum is overpowering the antagonist.	Perform a broader dose-response (e.g., 1 µM to 1 mM) and a time-course experiment (24, 48, 72, 96h). Consider reducing the serum percentage during treatment (e.g., to 1-2% FBS) after initial cell adhesion.
"Rescue" experiment does not work	The observed toxicity is not B12-specific (off-target effect); The concentration of native B12 is insufficient to outcompete the antagonist.	Verify the purity of the c-lactam compound. Increase the concentration of the rescuing native B12 (e.g., 5x or 10x molar excess).
Vehicle control shows low viability	Solvent toxicity; Poor cell health prior to the experiment.	Ensure the final concentration of the vehicle (e.g., DMSO, water) is non-toxic (typically <0.1%). Confirm that cells are healthy and in the logarithmic growth phase before starting the experiment.

References

• DB-ALM Protocol n° 216: Cell culture protocol for the SH-SY5Y neuroblastoma cell line. (2019). Retrieved from EU Science Hub. URL: [Link]

• SH-SY5Y Cell Culture and Gene Editing Protocols. (2025). Cyagen. URL: [Link]

• Mal, U., et al. (2023). Vitamin B12-folic acid supplementation improves memory by altering mitochondrial dynamics, dendritic arborization, and neurodegeneration in old and amnesic male mice. PubMed. URL: [Link]

• Garrido-Castro, P., et al. (2025). Establishing a 3D Spheroid Model of Cholinergic Neurons from SH-SY5Y Cells for Neurotoxicity Assessment. MDPI. URL: [Link]

• Kolhouse, J. F., et al. (1983). Neurologic abnormalities in cobalamin deficiency are associated with higher cobalamin "analogue" values than are hematologic abnormalities. PubMed. URL: [Link]

• Kim, D., et al. (2024). Distinct In Vitro Differentiation Protocols Differentially Affect Cytotoxicity Induced by Heavy Metals in Human Neuroblastoma SH-SY5Y Cells. PMC. URL: [Link]

• Zittoun, J., et al. (2000). Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency. PubMed. URL: [Link]

• Wang, T., et al. (2023). Vitamin B12 Ameliorates the Pathological Phenotypes of Multiple Parkinson's Disease Models by Alleviating Oxidative Stress. PMC. URL: [Link]

• Alam, A., et al. (2025). Vitamin B12 offers neuronal cell protection by inhibiting A-42 amyloid fibrillation. ScienceDirect. URL: [Link]

• Gaciong, Z., et al. (2025). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. PMC. URL: [Link]

• Yahn, G. B., et al. (2021). A dietary vitamin B12 deficiency impairs motor function and changes neuronal survival and choline metabolism after ischemic stroke to the sensorimotor cortex in middle aged male and female mice. bioRxiv. URL: [Link]

• Chen, Y., et al. (Year N/A). Neurological presentations and therapeutic responses to cobalamin deficiency. BMC Neurology. URL: [Link]

• Al-Ghamdi, S., et al. (2025). The Neurological Sequelae of Vitamin B12 Deficiency: A Systematic Review and Randomized Controlled Trial. PMC. URL: [Link]

• Jatoi, S., et al. (2020). Deficiency of vitamin B12 and its relation with neurological disorders: a critical review. ResearchGate. URL: [Link]

• Killilea, S. (Year N/A). IMPACT OF VITAMIN B12 ON C. ELEGANS MODELS OF ALZHEIMER'S DISEASE. University of Delaware. URL: [Link]

• Faria, J., et al. (Year N/A). Vitamin B12 as a neuroprotectant in neuroinflammation. ResearchGate. URL: [Link]

• Di Meo, A., et al. (2024). Vitamin B12 Deficiency and the Nervous System: Beyond Metabolic Decompensation. IRIS. URL: [Link]

• Di Meo, A., et al. (2024). Vitamin B12 Deficiency and the Nervous System: Beyond Metabolic Decompensation—Comparing Biological Models and Gaining New Insights into Molecular and Cellular Mechanisms. MDPI. URL: [Link]

• McCaddon, A., et al. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. PubMed. URL: [Link]

• Brown, K. L. (2005). Chemistry and Enzymology of Vitamin B12. ACS Publications. URL: [Link]

• Gürsoy, A. E., et al. (2018). Neurological symptoms of vitamin B12 deficiency: analysis of pediatric patients. PMC. URL: [Link]

• Wang, T., et al. (2023). Vitamin B12 Ameliorates the Pathological Phenotypes of Multiple Parkinson's Disease Models by Alleviating Oxidative Stress. MDPI. URL: [Link]

• Kibirige, D., et al. (2019). Neurological Manifestations of Cobalamin Deficiency. Juniper Publishers. URL: [Link]

• Maladkar, M., et al. (2025). The Combination of Neurotropic Vitamins B1, B6, and B12 Enhances Neural Cell Maturation and Connectivity Superior to Single B Vitamins. MDPI. URL: [Link]

• Green, R. (Year N/A). Neurologic aspects of cobalamin (B12) deficiency. The Blood Project. URL: [Link]

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Application Note & Protocol: In Vivo Administration of Vitamin B-12 c-lactam for Metabolic Studies

Introduction: Uncoupling B12 Metabolism with a Potent Antagonist

Vitamin B12 (cobalamin) is a water-soluble vitamin essential for critical metabolic processes, including DNA synthesis and cellular energy production.[1][2] In mammals, it serves as a vital cofactor for two key enzymes: methionine synthase (MS) and L-methylmalonyl-CoA mutase (MCM).[3] MS is crucial for the methionine cycle in the cytoplasm, while MCM functions in the mitochondria to convert methylmalonyl-CoA to succinyl-CoA, a key intermediate in the Krebs cycle.[3][4][5]

Vitamin B12 c-lactam is a structurally related analog of cobalamin that acts as a potent antagonist to its metabolic functions.[6][7] By competitively inhibiting the B12-dependent enzymes, the administration of B12 c-lactam induces a state of functional vitamin B12 deficiency.[6][8] This allows researchers to precisely investigate the downstream metabolic consequences of impaired B12 signaling in a controlled in vivo setting. This application note provides a comprehensive guide to the experimental design, administration, and analysis for metabolic studies using Vitamin B12 c-lactam in rodent models.

Principle of the Method: Inducing a Reversible Metabolic Blockade

The scientific rationale for using Vitamin B12 c-lactam lies in its ability to inhibit both MS and MCM.[6][7]

• Inhibition of Methionine Synthase (MS): This enzyme is responsible for transferring a methyl group to homocysteine to form methionine.[9] Inhibition by B12 c-lactam leads to an accumulation of homocysteine and a depletion of methionine, which is a precursor for S-adenosylmethionine (SAM), the universal methyl donor for DNA, RNA, and protein methylation.[4]

• Inhibition of L-methylmalonyl-CoA Mutase (MCM): This mitochondrial enzyme is critical for the metabolism of odd-chain fatty acids and certain amino acids.[5][10] Its inhibition by B12 c-lactam causes an accumulation of methylmalonyl-CoA and its hydrolyzed product, methylmalonic acid (MMA), a hallmark indicator of B12 deficiency.[4][9]

By administering B12 c-lactam in vivo, researchers can create a transient and reversible model of B12 deficiency, enabling the study of resulting pathologies such as megaloblastic anemia, neurological dysfunction, and altered lipid metabolism.[3][10] The reversibility of this effect, by providing an excess of natural Vitamin B12, makes it a powerful tool for time-course studies.[6][7]

Caption: Mechanism of Vitamin B12 c-lactam inhibition.

Experimental Design Considerations

A robust experimental design is paramount for obtaining reproducible and interpretable data. The following factors must be carefully considered.

Animal Model Selection

The most common animal models for metabolic research are mice (e.g., C57BL/6) and rats (e.g., Sprague-Dawley). The choice of model may depend on the specific metabolic question, the required volume of biological samples, and existing literature for comparative analysis. Ensure all procedures are approved by the institution's Animal Care and Use Committee.

Dosing and Administration Route

• Route of Administration: Intraperitoneal (IP) injection is the recommended route for systemic delivery of Vitamin B12 c-lactam. It ensures rapid absorption and distribution, bypassing potential malabsorption issues in the gut.[11][12] Subcutaneous (SC) injection is a viable alternative.[11]

• Dosage: The optimal dose must be determined empirically through a dose-response study. The goal is to induce measurable metabolic changes (e.g., elevated serum MMA or homocysteine) without causing overt toxicity or distress. A starting point for dose-ranging studies in mice could be 1-10 mg/kg body weight.

• Vehicle Selection: Vitamin B12 c-lactam is water-soluble. The recommended vehicle is sterile 0.9% saline or phosphate-buffered saline (PBS). Ensure the final solution is warmed to room or body temperature before injection to minimize animal discomfort.[13]

Control Groups

To ensure the observed effects are due to the specific action of B12 c-lactam, the following control groups are essential:

• Vehicle Control: Animals receiving an IP injection of the vehicle (e.g., sterile saline) only. This group controls for any effects of the injection procedure and the vehicle itself.

• Active Control (Optional): Animals receiving an equivalent molar dose of standard Vitamin B12 (e.g., cyanocobalamin or hydroxocobalamin). This group helps differentiate the antagonist effects from any potential pharmacological effects of a high dose of a cobalamin-like molecule.

• Rescue Group (Optional): A cohort of animals treated with B12 c-lactam, followed by a high-dose administration of standard Vitamin B12. This can confirm the reversibility of the metabolic phenotype.[6]

Acclimatization and Housing

Animals should be single-housed or group-housed according to institutional guidelines and allowed to acclimatize for at least one week before the start of the experiment. Maintain a standard light-dark cycle, temperature, and humidity, with ad libitum access to standard chow and water.

Materials and Reagents

• Vitamin B12 c-lactam (Hydroxycobalamin[c-lactam] or Cyanocobalamin[c-lactam])

• Sterile 0.9% Sodium Chloride (Saline) or Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile syringes (0.3 - 1 mL)[14]

• Sterile needles (25-30 Gauge)[13][14]

• 70% Isopropyl alcohol wipes

• Blood collection tubes (e.g., EDTA-coated for plasma, or serum separator tubes)

• Anesthetic agent (e.g., isoflurane)

• Euthanasia agent (as per approved institutional protocol)

• Tools for tissue dissection and collection

• Liquid nitrogen or dry ice for snap-freezing tissues

Step-by-Step Protocols

Protocol 1: Preparation of Dosing Solution

• Calculate Required Mass: Based on the desired dose (e.g., 5 mg/kg) and the number and weight of the animals, calculate the total mass of Vitamin B12 c-lactam required. Always prepare a 10-15% excess to account for transfer losses.

• Dissolution: Under sterile conditions (e.g., in a laminar flow hood), dissolve the weighed Vitamin B12 c-lactam in the appropriate volume of sterile saline. For a typical injection volume of 10 mL/kg, a 25g mouse would receive 250 µL. Therefore, if the dose is 5 mg/kg, the concentration should be 0.5 mg/mL.

• Ensure Complete Dissolution: Vortex gently until the compound is fully dissolved. The solution should be a clear, pink/red color.

• Sterile Filtration (Optional but Recommended): For larger batches, filter the solution through a 0.22 µm syringe filter into a sterile vial to ensure sterility.

• Storage: Store the prepared solution protected from light at 4°C for short-term use (up to one week). For longer-term storage, consult the manufacturer's data sheet; aliquoting and freezing at -20°C may be possible.

Protocol 2: In Vivo Administration (Intraperitoneal Injection)

This protocol is adapted from established guidelines for IP injection in mice.[13][15][16]

• Animal Restraint: Gently restrain the mouse using an appropriate scruff technique, ensuring the animal is secure but can breathe comfortably.[13] Position the animal in dorsal recumbency (face up) with its head tilted slightly downward. This allows the abdominal organs to move cranially, away from the injection site.[14][16]

• Identify Injection Site: The target for IP injection is the mouse's lower right abdominal quadrant.[13][16] This location avoids the cecum (on the left) and the urinary bladder.[16]

• Disinfect: Swab the injection site with a 70% alcohol wipe and allow it to dry.[15]

• Perform Injection: Using a new sterile needle and syringe for each animal, insert the needle (bevel up) at a 30-45° angle into the peritoneal cavity.[13][14]

• Aspirate: Gently pull back the plunger to ensure negative pressure and check for the aspiration of any fluid (e.g., urine or blood).[15][16] If fluid is aspirated, withdraw the needle and reinject at a slightly different site with a fresh needle/syringe.

• Administer Compound: Once correct placement is confirmed, slowly and steadily depress the plunger to inject the full volume.

• Withdraw and Monitor: Withdraw the needle along the same path of insertion. Return the animal to its cage and monitor for at least 5-10 minutes for any immediate adverse reactions.[13]

Caption: General experimental workflow for in vivo metabolic studies.

Protocol 3: Sample Collection and Processing

The timing of sample collection is critical and should be based on the study's objectives and the known pharmacokinetics of cobalamins.[11]

• Blood Collection: Blood can be collected via submandibular, saphenous, or tail vein bleeding for interim time points. For terminal collection, cardiac puncture under deep anesthesia is recommended to obtain the maximum volume.

• Serum/Plasma Preparation:

  • For serum , collect blood in a serum separator tube, allow it to clot at room temperature for 30 minutes, then centrifuge at 2,000 x g for 15 minutes at 4°C.

  • For plasma , collect blood in an EDTA-coated tube, and centrifuge immediately at 2,000 x g for 15 minutes at 4°C.

  • Aliquot the supernatant (serum or plasma) into fresh tubes and snap-freeze in liquid nitrogen. Store at -80°C until analysis.

• Tissue Collection:

  • Immediately following euthanasia, perfuse the animal with ice-cold PBS to remove circulating blood from the tissues.

  • Rapidly dissect target organs (e.g., liver, kidney, brain).

  • Rinse tissues in ice-cold PBS, blot dry, and snap-freeze in liquid nitrogen. Store at -80°C.

Data Analysis and Interpretation

The primary endpoints for confirming the antagonist effect of Vitamin B12 c-lactam are the quantification of key metabolites.

• Analytical Methods: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for accurately quantifying serum/plasma levels of methylmalonic acid (MMA) and total homocysteine.

• Expected Outcomes: Compared to the vehicle control group, animals treated with Vitamin B12 c-lactam are expected to show a significant, dose-dependent increase in both MMA and homocysteine levels.[4] These changes confirm the successful inhibition of MCM and MS, respectively.

• Downstream Analysis: Tissues can be processed for metabolomic, proteomic, or transcriptomic analyses to explore the broader metabolic consequences of functional B12 deficiency on pathways such as the TCA cycle, one-carbon metabolism, and lipid synthesis.[17]

Table 1: Example Biomarkers and Expected Changes

Biomarker	Sample Type	Expected Change with B12 c-lactam	Metabolic Pathway Affected
Methylmalonic Acid (MMA)	Serum, Plasma, Urine	Significant Increase	Propionate Metabolism (MCM)[10]
Total Homocysteine (tHcy)	Plasma	Significant Increase	Methionine Cycle (MS)[4]
S-adenosylmethionine (SAM)	Liver, Brain	Decrease	One-Carbon Metabolism
SAM/SAH Ratio	Liver, Brain	Significant Decrease	Cellular Methylation Potential[17]
Succinyl-CoA	Mitochondria	Decrease	TCA Cycle[5]

Troubleshooting

Issue	Possible Cause	Suggested Solution
High variability in metabolite levels	Inconsistent injection technique; Variable food intake; Stress	Ensure all personnel are proficient in IP injections. Fast animals for 4-6 hours before dosing (if compatible with study goals). Handle animals consistently to minimize stress.
No significant change in MMA/Hcy	Dose too low; Compound degradation; Incorrect injection (e.g., subcutaneous)	Perform a dose-response study. Verify the integrity and purity of the B12 c-lactam. Confirm IP injection technique.
Adverse animal health events	Dose too high (toxicity); Peritonitis from injection	Reduce the dose. Monitor for signs of peritonitis (e.g., abdominal swelling, lethargy) and consult with veterinary staff.[14] Ensure strict aseptic technique during injection.

References

• Matthews JH. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. Blood, 89(12), 4600-7. [Link]

• Glibowicka, M., et al. (2025). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. International Journal of Molecular Sciences. [Link]

• Roth JR, Lawrence JG, Bobik TA. (1996). Cobalamin (coenzyme B12): synthesis and biological significance. Annual Review of Microbiology, 50, 137-81. [Link]

• University of Wisconsin-Milwaukee. Mouse Intraperitoneal (IP) administration. Research Biomethods Training. [Link]

• ResearchGate. (2023). Metabolic pathways impacted by Vitamin B12 deficiency and associated consequences. [Link]

• Gherasim, C., et al. (2023). Vitamin B12 Metabolism: A Network of Multi-Protein Mediated Processes. Antioxidants. [Link]

• Fresenius Kabi Canada. (2022). Cyanocobalamin Injection USP Prescribing Information. [Link]

• Queen's University. (2012). Intraperitoneal Injection in Mice. University Animal Care Committee Standard Operating Procedure. [Link]

• Wikipedia. Cobalamin biosynthesis. [Link]

• Gherasim, C., et al. (2024). Vitamin B12 Metabolism: A Network of Multi-Protein Mediated Processes. Preprints.org. [Link]

• Baqai, F. (2016). Physicochemical Characteristics, Biological Functions and Deficiency of Cobalamins. Journal of Baqai Medical University. [Link]

• Langan, R. C., & Goodbred, A. J. (2024). Cyanocobalamin. In StatPearls. StatPearls Publishing. [Link]

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• Nava-Ocampo, A. A., et al. (2004). Pharmacokinetics of high doses of cyanocobalamin administered by IV injection in healthy volunteers. Clinical Pharmacology & Therapeutics. [Link]

• Moretti, R., et al. (2024). Vitamin B12 Deficiency and the Nervous System: Beyond Metabolic Decompensation—Comparing Biological Models and Gaining New Insights into Molecular and Cellular Mechanisms. International Journal of Molecular Sciences, 25(1), 586. [Link]

• GOV.UK. (2015). CTD MODULE 2 2.5. CLINICAL OVERVIEW CYANOCOBALAMIN 1 MG FILM-COATED TABLETS. [Link]

• American Society of Hematology. (1997). Cyanocobalamin [c-lactam] Inhibits Vitamin B12 and Causes Cytotoxicity in HL60 Cells: Methionine Protects Cells Completely. Blood. [Link]

• Al-Ishaq, R. K., et al. (2023). Pharmacokinetics of vitamin dosage forms: A complete overview. Food science & nutrition, 11(11), 6515–6533. [Link]

• Glibowicka, M., et al. (2023). Vitamin B12—Multifaceted In Vivo Functions and In Vitro Applications. International Journal of Molecular Sciences, 24(12), 10100. [Link]

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Application Notes and Protocols: Vitamin B-12 c-Lactam as a Tool in Cancer Cell Metabolism Research

Introduction

Vitamin B-12, or cobalamin, is a vital micronutrient essential for fundamental cellular processes, including DNA synthesis and methylation reactions.[1] Its role as a cofactor for two critical enzymes, methionine synthase (MS) and methylmalonyl-CoA mutase (MCM), places it at the heart of cellular metabolism.[2] Rapidly proliferating cancer cells exhibit a heightened demand for Vitamin B-12 to sustain their anabolic and epigenetic needs, making the Vitamin B-12 uptake and metabolic pathways attractive targets for research and therapeutic development.[3]

Vitamin B-12 c-lactam is a structurally modified analog of cobalamin that acts as a potent antagonist to its natural counterpart.[4] By competitively inhibiting the B-12 dependent enzymes, it offers a powerful tool to dissect the metabolic vulnerabilities of cancer cells. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of Vitamin B-12 c-lactam in cancer cell metabolism research.

Scientific Rationale: Exploiting a Metabolic Dependency

The core principle behind the utility of Vitamin B-12 c-lactam lies in its ability to induce a state of functional B-12 deficiency within cancer cells. This targeted disruption of B-12 metabolism leads to two primary consequences:

• Inhibition of Methionine Synthase: This enzyme is crucial for the regeneration of methionine from homocysteine, a reaction that is also coupled to the conversion of 5-methyltetrahydrofolate to tetrahydrofolate.[5] Inhibition of MS by Vitamin B-12 c-lactam leads to methionine deficiency, which can be cytotoxic to cancer cells, and can also induce a "methylfolate trap," where folate is sequestered in its 5-methyl form, thereby inhibiting nucleotide synthesis.[6][7]

• Inhibition of Methylmalonyl-CoA Mutase: This mitochondrial enzyme is essential for the conversion of methylmalonyl-CoA to succinyl-CoA, a key intermediate in the Krebs cycle.[8] Its inhibition disrupts cellular energy metabolism and can lead to the accumulation of toxic metabolites.

This targeted approach allows for the precise investigation of the downstream effects of disrupting these critical metabolic nodes in various cancer models.

Synthesis of Vitamin B-12 c-Lactam

Two primary forms of Vitamin B-12 c-lactam can be synthesized: the hydroxycobalamin and cyanocobalamin derivatives. The choice between these depends on the specific experimental requirements and available starting materials.

Protocol 1: Synthesis of Hydroxycobalamin[c-lactam]

This protocol is adapted from a method described by Bonnett et al. and further refined for efficiency.

Materials:

• Hydroxycobalamin hydrochloride

• Sodium hydroxide (NaOH)

• Phenol

• Methylene chloride (CH₂Cl₂)

• Deionized water

• Air supply (e.g., from an aquarium pump)

• Heating mantle and reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Prepare an alkaline solution of hydroxycobalamin hydrochloride in deionized water.

• Heat the solution to boiling under reflux while continuously passing a stream of air through the mixture. This facilitates the cyclization of the c-propionamide side chain.

• After the reaction is complete (monitor by TLC or HPLC), cool the mixture to room temperature.

• Extract the reaction mixture with a solution of phenol in methylene chloride to separate the water-soluble cobalamin salts. The use of a phenol-methylene chloride mixture helps to prevent the formation of emulsions.

• Separate the organic phase and wash it several times with deionized water to remove any remaining water-soluble impurities.

• Evaporate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude hydroxycobalamin[c-lactam].

• Further purification can be achieved by column chromatography on silica gel.

Characterization: The structure of the synthesized hydroxycobalamin[c-lactam] should be confirmed using spectroscopic methods such as ¹H NMR and ¹³C NMR.

Protocol 2: Synthesis of Cyanocobalamin[c-lactam]

This method involves the direct lactamization of cyanocobalamin.

Materials:

• Cyanocobalamin (Vitamin B-12)

• Dilute aqueous sodium hydroxide (NaOH)

• Heating source

Procedure:

• Dissolve cyanocobalamin in a dilute aqueous solution of NaOH.

• Heat the solution. The lactamization reaction is reported to occur upon heating in a dilute alkaline solution.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, neutralize the solution and proceed with extraction and purification as described in Protocol 1.

Experimental Protocols for Cancer Cell Metabolism Research

Protocol 3: Assessment of Cytotoxicity of Vitamin B-12 c-Lactam

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic effects of compounds.

Materials:

• Cancer cell line of interest (e.g., HL-60, melanoma cell lines)[4][6]

• Complete cell culture medium

• Vitamin B-12 c-lactam (stock solution in a suitable solvent like DMSO or sterile water)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Vitamin B-12 c-lactam in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with the solvent used to dissolve the compound).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Expected Outcome: Vitamin B-12 c-lactam is expected to exhibit dose-dependent cytotoxicity in cancer cell lines that are sensitive to methionine deprivation. For example, in HL-60 cells, cytotoxicity is observed when cultured in medium containing homocysteine instead of methionine.[4]

Protocol 4: Analysis of Methionine Synthase Inhibition

The inhibitory effect of Vitamin B-12 c-lactam on methionine synthase can be assessed by measuring the incorporation of radiolabeled precursors or by quantifying changes in key metabolites.

Method A: Radiolabel Incorporation Assay

This method, adapted from studies on HL-60 cells, measures the incorporation of the methyl group from 5-[¹⁴CH₃]-tetrahydrofolate into cellular macromolecules.[4]

Materials:

• Cancer cell line

• Culture medium with and without methionine, supplemented with L-homocysteine thiolactone

• Vitamin B-12 c-lactam

• 5-[¹⁴CH₃]-tetrahydrofolate

• Scintillation counter

Procedure:

• Culture cells in the presence or absence of Vitamin B-12 c-lactam in a methionine-deficient, homocysteine-supplemented medium.

• Add 5-[¹⁴CH₃]-tetrahydrofolate to the culture medium and incubate for a defined period.

• Harvest the cells and wash them to remove unincorporated radiolabel.

• Lyse the cells and precipitate the macromolecules (DNA, RNA, and proteins).

• Measure the radioactivity incorporated into the macromolecular fraction using a scintillation counter.

Expected Outcome: A significant decrease in the incorporation of the ¹⁴C-label in cells treated with Vitamin B-12 c-lactam indicates inhibition of methionine synthase.

Method B: Methionine Quantification

Commercial kits are available to measure methionine levels in cell lysates.

Materials:

• Cancer cell line

• Vitamin B-12 c-lactam

• Methionine Assay Kit (e.g., from Abcam or Cell Biolabs)[2]

• Microplate reader

Procedure:

• Treat cells with Vitamin B-12 c-lactam as described in the cytotoxicity protocol.

• Harvest and lyse the cells according to the kit's instructions.

• Perform the methionine assay following the manufacturer's protocol.

• Measure the fluorescence or absorbance using a microplate reader.

Expected Outcome: A decrease in intracellular methionine concentration in treated cells compared to controls will confirm the inhibition of methionine synthase.

Protocol 5: Assessment of Methylmalonyl-CoA Mutase Inhibition

The inhibition of methylmalonyl-CoA mutase leads to the accumulation of methylmalonic acid (MMA).

Materials:

• Cancer cell line

• Vitamin B-12 c-lactam

• Gas chromatography-mass spectrometry (GC-MS) or Liquid chromatography-mass spectrometry (LC-MS) system

• Reagents for MMA extraction and derivatization

Procedure:

• Treat cells with Vitamin B-12 c-lactam.

• Harvest the cells and the culture medium.

• Extract MMA from the cell lysates and/or culture medium.

• Derivatize the extracted MMA to make it suitable for GC-MS or LC-MS analysis.

• Quantify the levels of MMA using a calibrated standard curve.

Expected Outcome: An increase in intracellular and/or extracellular MMA levels in cells treated with Vitamin B-12 c-lactam indicates inhibition of methylmalonyl-CoA mutase.

Protocol 6: Cellular Uptake and Localization Studies

To visualize the cellular uptake and subcellular localization of Vitamin B-12 c-lactam, it can be conjugated to a fluorescent dye.

Materials:

• Fluorescently labeled Vitamin B-12 c-lactam (e.g., conjugated with a BODIPY or rhodamine dye)

• Cancer cell line

• Confocal microscope

• Glass-bottom dishes or chamber slides

Procedure:

• Synthesis of Fluorescent Conjugate: Synthesize a fluorescently labeled version of Vitamin B-12 c-lactam using established bioconjugation techniques.

• Cell Seeding: Seed cells on glass-bottom dishes or chamber slides and allow them to adhere.

• Treatment: Incubate the cells with the fluorescently labeled Vitamin B-12 c-lactam for various time points.

• Washing: Wash the cells with PBS to remove any unbound fluorescent probe.

• Imaging: Visualize the cellular uptake and localization of the fluorescent conjugate using a confocal microscope. Co-staining with organelle-specific markers (e.g., for lysosomes or mitochondria) can provide information on subcellular distribution.

Expected Outcome: The fluorescent signal will indicate the cellular uptake of the Vitamin B-12 c-lactam. The pattern of fluorescence will reveal its subcellular localization, which can provide insights into its mechanism of action.

Data Presentation and Visualization

Quantitative Data Summary

Parameter	Assay	Cell Line	Treatment	Expected Result	Reference
Cytotoxicity	MTT Assay	HL-60	Vitamin B-12 c-lactam	Dose-dependent decrease in cell viability	[4]
MS Inhibition	Radiolabel Incorporation	HL-60	Vitamin B-12 c-lactam	Decreased incorporation of ¹⁴C from 5-methyl-THF	[4]
MCM Inhibition	MMA Quantification	Various	Vitamin B-12 c-lactam	Increased intracellular/extracellular MMA	[8]
Methionine Levels	Fluorometric Assay	Various	Vitamin B-12 c-lactam	Decreased intracellular methionine	[2]

Experimental Workflows and Signaling Pathways

Caption: A generalized experimental workflow for utilizing Vitamin B-12 c-lactam in cancer cell metabolism research.

Caption: The mechanism of action of Vitamin B-12 c-lactam in disrupting key metabolic pathways in cancer cells.

Conclusion

Vitamin B-12 c-lactam is a valuable research tool for probing the metabolic dependencies of cancer cells. Its ability to specifically inhibit Vitamin B-12-dependent enzymes provides a clean and effective method for studying the consequences of disrupting methionine and Krebs cycle metabolism. The protocols outlined in this application note provide a solid foundation for researchers to incorporate this powerful antagonist into their studies, ultimately contributing to a deeper understanding of cancer metabolism and the development of novel therapeutic strategies.

References

• The Cytotoxic Effect of the Vitamin B12 Inhibitor Cyanocobalamin [C-Lactam], and a Review of Other Vitamin B12 Antagonists. PubMed. [Link]

• Rapid and simple gas chromatography- mass spectrometry method for quantification of methylmalonic acid in plasma and urine. Its application to the. [Link]

• Activation of caspase-3 (A), caspase-8 (B), and caspase-9 (C) in MCF-7 and MDA-MB-231 cells following 24 h of treatment with cisplatin (40 µM) alone or in combination with B12 (50 nM) and/or G-CSF (50 ng/mL), quantified using fluorometric multiplex caspase activity assay. Data are expressed as means ± SDs (n = 3). * p < 0.05 vs. control. ResearchGate. [Link]

• Cobalamin (Vitamin B12) in Anticancer Photodynamic Therapy with Zn(II) Phthalocyanines. MDPI. [Link]

• Preparation of cell samples for metabolomics. Mass Spectrometry Research Facility. [Link]

• Metabolomics Core -BCM. [Link]

• Cellular metabolomics: From sample preparation to high-throughput data analysis. DOI. [Link]

• Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. PubMed. [Link]

• Cyanocobalamin production. Slideshare. [Link]

• Caspase-6 Regulates B Cell Activation and Differentiation into Plasma Cells. PMC. [Link]

• Metabolomics-sample-preparation-for-cells.doc. iLab Solutions CDN. [Link]

• Evaluation of Caspase Activation to Assess Innate Immune Cell Death. PMC. [Link]

• Optimization of the sample preparation method for adherent cell metabolomics based on ultra-performance liquid chromatography coupled to mass spectrometry. RSC Publishing. [Link]

• Vitamin B12b Enhances the Cytotoxicity of Diethyldithiocarbamate in a Synergistic Manner, Inducing the Paraptosis-Like Death of Human Larynx Carcinoma Cells. Semantic Scholar. [Link]

• Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. MDPI. [Link]

• Methionine Assay Kit. Cell Biolabs, Inc. [Link]

• Vitamin B12 Enhances Cisplatin Efficacy via Apoptosis and MAPK/ERK1-2, P38, PARP-1 Modulation in Prostate Cancer. JournalAgent. [Link]

• Diagnostic and Therapeutic Perspectives Associated to Cobalamin-Dependent Metabolism and Transcobalamins' Synthesis in Solid Cancers. PMC. [Link]

• Synthesis and characterization of cyanocobalamin conjugates with Pt(II) complexes towards potential therapeutic applications. [Link]

• A Comprehensive Exploration of Caspase Detection Methods: From Classical Approaches to Cutting-Edge Innovations. MDPI. [Link]

• NutriPATH - METHYLATION & MTHFR. [Link]

• Cell-Based Methylation Assays. MD Anderson. [Link]

• Methionine Adenosyltransferase Activity Assay Kit (Colorimetric). SigmaAldrich.cn. [Link]

• Top: synthesis of Coβ-phenyl-Cbl-c,8-lactam (4) from vitamin B12 (1) in... ResearchGate. [Link]

• Methionine synthase is essential for cancer cell proliferation in physiological folate environments. bioRxiv.org. [Link]

• Formate overflow drives toxic folate trapping in MTHFD1 inhibited cancer cells. White Rose Research Online. [Link]

• Cellular folate vitamer distribution during and after correction of vitamin B12 deficiency: a case for the methylfolate trap. PubMed. [Link]

• Unveiling the Therapeutic Potential of Folate-Dependent One-Carbon Metabolism in Cancer and Neurodegeneration. PMC. [Link]

• Antifolates in cancer therapy. [Link]

• Caspase activity and apoptotic signaling in proliferating C2C12 cells following cisplatin or A23187 exposure. PMC. [Link]

• Cyanocobalamin (Cyanocobalaminum). [Link]

• Cellular Uptake of Cobalamin: Transcobalamin and the TCblR/CD320 Receptor. PMC. [Link]

Sources

• 1. cellbiolabs.com [cellbiolabs.com]
• 2. Caspase activity and apoptotic signaling in proliferating C2C12 cells following cisplatin or A23187 exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methionine synthase is essential for cancer cell proliferation in physiological folate environments | bioRxiv [biorxiv.org]
• 5. The cytotoxic effect of the vitamin B12 inhibitor cyanocobalamin [c-lactam], and a review of other vitamin B12 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cellular folate vitamer distribution during and after correction of vitamin B12 deficiency: a case for the methylfolate trap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn.who.int [cdn.who.int]
• 8. Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro [mdpi.com]

Application Note: In Vitro Assessment of Vitamin B-12 c-Lactam Cytotoxicity

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Mechanistic Guide & Standard Operating Procedure (SOP).

Introduction & Mechanistic Rationale

Vitamin B12 (cobalamin) is an essential cofactor for two major mammalian enzymes: methylmalonyl-CoA mutase (MUT) and methionine synthase (MTR). The derivative cyanocobalamin [c-lactam] features a modification on the side chain of the corrin C-ring, rendering it catalytically inert while retaining a high binding affinity for cobalamin-dependent enzymes and transport proteins[1]. Consequently, it acts as a potent, competitive antagonist of Vitamin B12 in vitro[2][3].

When introduced to cell cultures, Vitamin B12 c-lactam competitively inhibits MTR[3]. Under physiological conditions, MTR is responsible for the transfer of a methyl group from 5-methyltetrahydrofolate (5-mTHF) to homocysteine, generating methionine and tetrahydrofolate (THF). Inhibition of MTR by c-lactam halts this process, leading to a dual metabolic crisis:

• Methionine Starvation: Cells are unable to synthesize methionine from homocysteine, halting protein synthesis and S-adenosylmethionine (SAM) production.

• The "Folate Trap": Folate becomes irreversibly trapped in the 5-mTHF form, depleting the intracellular pool of THF required for de novo purine and thymidylate (DNA) synthesis[4].

In highly proliferative models such as the human promyelocytic leukemia cell line HL-60, this metabolic blockade induces rapid cell cycle arrest and subsequent cytotoxicity[3].

Figure 1: Mechanism of Vitamin B12 c-lactam-induced cytotoxicity via MTR inhibition.

Experimental Design Principles: A Self-Validating System

To establish a highly rigorous and trustworthy assay, the protocol must isolate the specific mechanism of c-lactam toxicity from general off-target poisoning. As a Senior Application Scientist, I strongly recommend a three-arm self-validating design [3][5]:

• Causality in Media Selection (Dialyzed FBS): Standard Fetal Bovine Serum (FBS) contains ~1-5 nM of endogenous Vitamin B12 and abundant methionine. Using standard FBS will mask the effects of the c-lactam antagonist. You must use dialyzed FBS (dFBS), which removes molecules <10 kDa, creating a blank slate for cobalamin and amino acid dependency.

• Causality in Folate Selection (5-mTHF): Use 5-methyltetrahydrofolate instead of folic acid. Folic acid can sometimes bypass the MTR-dependent folate trap via alternative reduction pathways in certain cell lines. 5-mTHF forces the cells to rely strictly on MTR activity to generate THF[4].

• Self-Validation via Rescue Arms:

  • Target Rescue: Co-treatment with excess native Vitamin B12 outcompetes the c-lactam at the enzyme binding site, proving competitive antagonism[5].

  • Pathway Bypass Rescue: Co-treatment with L-methionine directly supplies the downstream product of MTR, bypassing the enzyme entirely. Complete rescue confirms that the cytotoxicity is exclusively due to methionine starvation[3][6].

Materials and Reagents

• Cell Line: HL-60 (ATCC® CCL-240™) – Highly sensitive to methionine deprivation.

• Basal Media: RPMI-1640, formulated without L-methionine, Vitamin B12, and folic acid.

• Serum: Dialyzed Fetal Bovine Serum (dFBS) (10% v/v final).

• Substrates:

  • L-Homocysteine thiolactone (200 µM final)

  • 5-methyltetrahydrofolate (5-mTHF) (200 nM final)

• Test Compounds:

  • Cyanocobalamin [c-lactam] (Stock dissolved in DMSO or PBS)

  • Cyanocobalamin (Native Vitamin B12) (Stock dissolved in PBS)

  • L-Methionine (100 µM final)

• Assay Reagent: CellTiter-Glo® Luminescent Cell Viability Assay (Promega).

Step-by-Step Protocol

Figure 2: Experimental workflow for assessing c-lactam cytotoxicity and mechanistic rescue.

Step 1: Cell Preparation and Seeding

• Harvest HL-60 cells growing in standard maintenance media.

• Centrifuge at 300 x g for 5 minutes. Discard the supernatant.

• Wash the cell pellet twice with 1X PBS to remove residual intracellular and extracellular methionine/B12.

• Resuspend the cells in the custom Test Media (RPMI-1640 lacking Met/B12/Folate + 10% dFBS + 200 µM L-Homocysteine thiolactone + 200 nM 5-mTHF).

• Seed cells into a 96-well opaque-walled microplate at a density of 5,000 cells/well in 90 µL of Test Media.

Step 2: Compound Treatment (The 3-Arm Setup)

Prepare 10X concentration stocks of your treatments in Test Media. Add 10 µL of the respective 10X solutions to the 90 µL cell suspension to achieve the following final conditions:

• Arm 1 (Test): Vehicle + Cyanocobalamin [c-lactam] (Dose-response: 0.1 µM to 100 µM).

• Arm 2 (Target Rescue): Cyanocobalamin [c-lactam] (Dose-response) + 10 µM Native Vitamin B12.

• Arm 3 (Pathway Bypass): Cyanocobalamin [c-lactam] (Dose-response) + 100 µM L-Methionine.

Step 3: Incubation

Incubate the plates in a humidified incubator at 37°C with 5% CO₂ for 96 hours . Expert Insight: A 96-hour incubation is critical. Intracellular stores of cobalamin and methionine must be fully depleted before the cytotoxic effects of the c-lactam antagonist manifest[3]. Shorter incubations (e.g., 24-48h) will yield false-negative viability results.

Step 4: Viability Measurement

• Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

Step 5: Data Acquisition

Record luminescence using a microplate reader. Calculate relative viability by normalizing the luminescence of treated wells to the vehicle control wells.

Data Interpretation & Expected Results

By utilizing the self-validating 3-arm design, you can confidently attribute any observed cell death to the specific biochemical inhibition of MTR by the c-lactam derivative, rather than non-specific toxicity.

Table 1: Expected Viability Outcomes in HL-60 Cells at 96 Hours

Experimental Condition	c-Lactam Concentration	Expected Cell Viability (%)	Mechanistic Interpretation
Vehicle Control	0 µM	100%	Baseline proliferation in homocysteine/5-mTHF media.
Arm 1: Test	10 µM	< 15%	MTR inhibition leads to methionine starvation, folate trapping, and cell death.
Arm 2: Target Rescue	10 µM (+ 10 µM B12)	> 90%	Excess native B12 successfully outcompetes c-lactam at the MTR binding site.
Arm 3: Pathway Bypass	10 µM (+ 100 µM Met)	100%	Direct methionine supply completely bypasses the need for MTR activity[3][6].

References

• Matthews, J.H. (1997). "Cyanocobalamin[c-lactam] Inhibits Vitamin B12 and Causes Cytotoxicity in HL60 Cells: Methionine Protects Cells Completely". Blood, 89(12), 4600–4607. URL: [Link]

• Bito, T., et al. (2014). "Dodecylamine Derivative of Hydroxocobalamin Acts as a Potent Inhibitor of Cobalamin-Dependent Methionine Synthase in Mammalian Cultured COS-7 Cells". Food and Nutrition Sciences, 5, 1318-1325. URL: [Link]

• Ducker, G.S., et al. (2020). "Methionine synthase is essential for cancer cell proliferation in physiological folate environments". bioRxiv. URL: [Link]

Sources

• 1. Dodecylamine Derivative of Hydroxocobalamin Acts as a Potent Inhibitor of Cobalamin-Dependent Methionine Synthase in Mammalian Cultured COS-7 Cells [scirp.org]
• 2. Buy Vitamin B-12 C-Lactam | 23388-02-5 [smolecule.com]
• 3. ashpublications.org [ashpublications.org]
• 4. Methionine synthase is essential for cancer cell proliferation in physiological folate environments | bioRxiv [biorxiv.org]
• 5. ashpublications.org [ashpublications.org]
• 6. ashpublications.org [ashpublications.org]

Technical Notes & Optimization

Technical Support Center: Stabilizing Vitamin B-12 c-Lactam in Aqueous Solutions

Welcome to the Technical Support Center for Cobalamin c-Lactam applications. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and optimize the stability of Vitamin B-12 c-lactam (dehydrovitamin B12) in aqueous solutions.

Unlike native cyanocobalamin, the c-lactam derivative features a cyclized acetamide side chain on the B-ring. This structural modification renders it biologically inactive, making it highly valuable as a cobalamin antagonist to induce deficiency in in vitro models 1[1]. However, this same modification introduces unique stability challenges in aqueous environments. This guide explains the causality behind degradation and provides field-proven, self-validating protocols to ensure the integrity of your experiments.

Core Principles of Cobalamin c-Lactam Stability

The stability of cobalamin c-lactam is governed by a delicate balance of pH, temperature, redox potential, and light exposure. Understanding the causality behind degradation is critical:

• pH & Hydrolysis: At alkaline pH (>8.0), the lactam ring and remaining amide side chains are highly susceptible to hydrolysis. Conversely, at highly acidic pH (<2.0), the nucleotide loop detaches (base-off form), destabilizing the corrin ring 2[2].

• Redox Vulnerability: The central cobalt atom and the corrin ring are vulnerable to reduction and subsequent irreversible oxidation, particularly when exposed to antioxidants like ascorbic acid 3[3].

• Photolysis: UV and visible light provide the activation energy required to cleave the corrin ring and alter the cobalt coordination sphere, leading to rapid degradation 4[4].

Troubleshooting & FAQs

Q1: Why is my OH-cobalamin c-lactam degrading rapidly in my cell culture medium? A1: Cell culture media are typically maintained at physiological pH (~7.4) and incubated at 37°C. Elevated temperatures accelerate degradation following first-order kinetics, and pH 7.4 is well above the optimal stability range for cobalamins 2[2]. Actionable Fix: Prepare highly concentrated stock solutions in slightly acidic buffers (pH 5.8) and spike them into the culture medium immediately before use. For long-term cultures, replenish the medium frequently to maintain antagonistic efficacy 1[1].

Q2: I am co-formulating the c-lactam with ascorbic acid (Vitamin C). Why is the stability plummeting? A2: Ascorbic acid acts as a potent reducing agent that attacks the cobalamin structure. This redox interaction degrades the c-lactam into irreversible corrin ring cleavage products. The reaction follows second-order kinetics and paradoxically reaches its maximum rate around pH 5.0, where ascorbic acid oxidation is catalyzed by trace metals or phosphate ions 3[3]. Actionable Fix: Never co-formulate cobalamin c-lactam with ascorbic acid in the same aqueous phase.

Q3: What is the optimal buffer and pH for long-term storage of aqueous stock solutions? A3: The optimal pH for cobalamin stability is strictly between 4.0 and 5.8. Acetate or phosphate buffers are highly recommended. A pH of 5.8 provides the best balance between preventing acid-catalyzed nucleotide detachment and base-catalyzed hydrolysis 4[4].

Q4: How critical is light shielding during the preparation of c-lactam solutions? A4: It is absolutely critical. Aqueous solutions of cobalamins are highly photolabile. Exposure to standard laboratory fluorescent lighting accelerates photodegradation, leading to the formation of hydroxocobalamin derivatives and eventual ring cleavage 4[4]. Always use amber glass vials and conduct preparations under subdued lighting.

Quantitative Degradation Data

Environmental Condition	Kinetic Parameter	Scientific Observation	Reference
Temperature (Aqueous)	Degradation Kinetics	Follows first-order kinetics; rate approximately doubles with every 10°C increase.	2[2]
pH 4.0 - 5.8	Stability Profile	Optimal stability range; minimal hydrolysis and maximal corrin ring integrity.	4[4]
pH 5.0 + Ascorbic Acid	Degradation Rate	Maximum redox interaction rate; rapid, irreversible oxidation of the corrin ring.	3[3]
Light Exposure	Photolysis Rate	Accelerated cleavage; mandates the use of amber vials and dark storage.	4[4]

Experimental Protocols

Protocol 1: Preparation of Highly Stable OH-Cobalamin c-Lactam Aqueous Stock

Objective: To formulate a self-validating, long-term storage solution of c-lactam that minimizes hydrolytic and photolytic degradation. Causality Check: Why nitrogen purging? Oxygen dissolved in the aqueous phase can act as a weak oxidant over months of storage. Purging the headspace removes this variable, ensuring stability is strictly a function of pH and temperature.

• Buffer Preparation: Prepare a 0.1 M sodium phosphate buffer using sterile, ultra-pure water (18.2 MΩ·cm).

• pH Adjustment: Titrate the buffer to exactly pH 5.8 using 0.1 M HCl or NaOH. Verify with a calibrated pH meter.

• Dissolution: Under subdued lighting (or red light), dissolve the OH-Cbl[c-lactam] powder to the target concentration (e.g., 1 mg/mL).

• Sterilization: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter. (Note: PES is chosen over nylon to prevent non-specific binding of the corrin ring).

• Aliquot & Purge: Dispense the filtered solution into sterile amber glass vials. Purge the headspace of each vial with high-purity Nitrogen gas for 10 seconds before sealing.

• Storage: Store immediately at 2–8°C.

Protocol 2: Accelerated Stability Testing via HPLC

Objective: To empirically validate the degradation kinetics of the formulated c-lactam solution. Causality Check: Why test at multiple temperatures? By calculating the degradation rate at 25°C, 40°C, and 55°C, you can use the Arrhenius equation to accurately predict the shelf-life at the target 4°C storage temperature without waiting for real-time degradation 4[4].

• Sample Incubation: Place sealed amber vials of the formulation in controlled stability chambers at 4°C (Control), 25°C, 40°C, and 55°C.

• Sampling Schedule: Extract 100 µL aliquots at Day 0, 1, 3, 7, and 14.

• HPLC Analysis:

  • Column: C18 reversed-phase analytical column (e.g., 5 µm, 250 × 4.6 mm).

  • Mobile Phase: Isocratic mixture of Methanol and 0.018 M Triethylamine phosphate buffer (pH 3.55) at a 10:90 ratio 5[5].

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis absorbance at 360 nm (optimal for cobalamin corrin ring detection).

• Data Processing: Integrate the area under the curve (AUC) for the intact c-lactam peak. Plot ln(Concentration) versus time. A linear fit confirms first-order degradation kinetics.

Visualizations

Caption: Workflow for preparing and storing stable OH-cobalamin c-lactam aqueous formulations.

Caption: Logical relationship mapping the primary degradation pathways of Vitamin B-12 c-lactam.

References

• Temova Rakuša Ž, Roškar R, Hickey N, Geremia S. "Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability." Molecules. 2022; 28(1):240. 2

• Monajjemzadeh F, Ebrahimi F, Zakeri-Milani P, Valizadeh H. "Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations." Advanced Pharmaceutical Bulletin. 2014; 4(4):329-338. 4

• Ahmad I, Qadeer K, Zahid S, Sheraz MA, Ismail T, Hussain W, Ansari IA. "Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study." AAPS PharmSciTech. 2014; 15(5):1324-1333. 3

• Rzepka Z, Janus M, Marciniec K, Rok J, Wrześniok D. "Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro." International Journal of Molecular Sciences. 2025. 1

Sources

• 1. Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Purification Challenges of Dehydrovitamin B12

Welcome to the Technical Support Center for corrinoid purification. This guide is specifically designed for researchers and drug development professionals facing challenges in isolating active Cyanocobalamin (CNCbl) from its primary synthetic impurity, Dehydrovitamin B12 (also known as Vitamin B12 c-lactam).

Core Diagnostics: Understanding the Impurity

Q: What exactly is Dehydrovitamin B12, and why does it persistently form during my synthesis reactions? A: Dehydrovitamin B12 is a biologically inactive degradation product and synthetic impurity of vitamin B12[1]. It forms when the acetamide side-chain of the corrin B-ring undergoes oxidative cyclization to form a γ-lactam[2]. This reaction is highly susceptible to environmental conditions; specifically, exposing the corrin ring to mild alkali (pH > 8) in the presence of atmospheric oxygen or halogenating agents acts as a direct catalyst for this cyclization[2][3].

Q: Why is it so difficult to separate Dehydrovitamin B12 from Cyanocobalamin? A: The structural difference between CNCbl and dehydrovitamin B12 is restricted to a single cyclized side-chain, resulting in a mass difference of only ~2 Da (1355.38 vs. 1353.35 g/mol )[4][]. Because the hydrophobic corrin core and the nucleotide moiety remain entirely unchanged, the two molecules exhibit nearly identical polarity, solubility, and partition coefficients, causing them to co-elute on standard chromatographic media.

Mechanism of Impurity Formation

Biochemical pathway of Dehydrovitamin B12 formation via oxidative cyclization.

Troubleshooting Matrix: Common Purification Failures

Issue: Analyte loss and increased c-lactam formation during liquid-liquid extraction.

• Root Cause: Traditional extractions often employ alkaline washes to neutralize acids from upstream synthesis steps. This high pH, combined with the aeration inherent to vigorous mixing, actively converts your active CNCbl into dehydrovitamin B12[3].

• Solution: Abandon alkaline aqueous extractions. Instead, utilize a phenol/methylene chloride extraction system buffered to a slightly acidic pH (5.0–6.0). Phenol acts as a strong hydrogen-bond donor, selectively solvating the complex corrinoid structure away from aqueous inorganic salts without requiring the high pH that triggers lactamization.

Issue: Poor resolution between CNCbl and Dehydrovitamin B12 on reverse-phase HPLC.

• Root Cause: Standard C18 columns rely purely on hydrophobic interactions, which are insufficient to distinguish the minor conformational change induced by the c-lactam ring.

• Solution: Shift the selectivity by strictly controlling the mobile phase pH to 3.0 using a phosphate buffer[]. The acidic pH suppresses the ionization of residual silanols on the stationary phase and exploits the subtle dipole moment differences between the primary amide of CNCbl and the lactam ring of the impurity.

Validated Experimental Protocols

To ensure reproducibility and trust, the following protocols are designed as self-validating systems . Do not proceed to the next step unless the validation checkpoint is met.

Protocol A: Phenol Extraction of Cobalamin Mixtures

Causality: This method leverages the differential solubility of corrinoids in phenolic solvents to bypass degradation-prone alkaline extractions.

• Preparation: Prepare a 1:1 (v/v) mixture of liquefied phenol and methylene chloride (CH₂Cl₂).

• pH Adjustment: Adjust the aqueous reaction mixture containing crude cobalamins to pH 5.0–6.0 using dilute HCl.

  • Causality: Maintaining a slightly acidic environment completely halts base-catalyzed lactamization[1].

• Primary Extraction: Add the phenol/CH₂Cl₂ mixture to the aqueous phase at a 1:3 ratio. Agitate gently to prevent emulsion formation, then allow the phases to separate.

  • Validation Checkpoint: Observe the phase separation. The organic (bottom) layer must transition to a deep, ruby-red color, confirming the quantitative partitioning of corrinoids. If the upper aqueous layer remains pink, the extraction is incomplete; increase the phenol ratio.

• Washing: Wash the organic phase twice with equal volumes of deionized water to remove highly polar inorganic impurities.

• Back-Extraction: Add 3 volumes of pure CH₂Cl₂ and 1 volume of deionized water to the organic phase. Agitate and separate.

  • Causality: Diluting the phenol with excess non-polar solvent (CH₂Cl₂) drastically reduces the organic layer's hydrogen-bonding capacity, forcing the water-soluble cobalamins back into the aqueous phase for downstream chromatography.

Protocol B: Preparative HPLC Resolution

Causality: Utilizes precise pH control and coulometric/UV detection to isolate the active vitamin from the lactam impurity[].

• Column Selection: Equip the system with a high-density C18 or Pentafluorophenyl (PFP) column (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase Preparation:

  • Phase A: 0.05 M Potassium phosphate buffer, adjusted strictly to pH 3.0.

  • Phase B: Acetonitrile / Methanol (70:30 v/v).

• Execution: Inject the aqueous back-extract from Protocol A. Run the gradient specified in Table 2 (below).

• Detection: Monitor UV absorbance at 361 nm.

  • Validation Checkpoint: CNCbl and dehydrovitamin B12 share an isobestic point at 361 nm. If the resolution ( Rs​ ) between the two peaks is <1.5 , immediately verify the pH of Mobile Phase A. A drift above pH 3.5 will cause the peaks to co-elute.

Purification Workflow

Step-by-step purification workflow for isolating Cyanocobalamin from Dehydrovitamin B12.

Quantitative Data & Parameters

Table 1: Physicochemical Comparison of Target and Impurity

Parameter	Cyanocobalamin (CNCbl)	Dehydrovitamin B12 (c-Lactam)
Molecular Formula	C₆₃H₈₈CoN₁₄O₁₄P	C₆₃H₈₆CoN₁₄O₁₄P[4][]
Molecular Weight	1355.38 g/mol	1353.35 g/mol [4][]
Structural Difference	Primary acetamide side-chain (Ring B)	Cyclized γ-lactam (Ring B)[2]
Biological Activity	Active (Anti-pernicious anemia factor)	Inactive[1]
Solubility Profile	Highly soluble in water, methanol	Soluble in DMSO, methanol, water[]

Table 2: Validated HPLC Gradient for Baseline Resolution

Time (min)	% Mobile Phase A (0.05 M KH₂PO₄, pH 3.0)	% Mobile Phase B (70:30 ACN:MeOH)	Flow Rate (mL/min)
0.0	90	10	1.0 (Analytical) / 20.0 (Prep)
15.0	70	30	1.0 (Analytical) / 20.0 (Prep)
20.0	70	30	1.0 (Analytical) / 20.0 (Prep)
22.0	90	10	1.0 (Analytical) / 20.0 (Prep)

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. researchgate.net [researchgate.net]
• 4. Vitamin B-12 C-Lactam (Technical Grade) | CymitQuimica [cymitquimica.com]

Technical Support Center: Vitamin B-12 c-Lactam Degradation &amp; Troubleshooting

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex stability profile of Vitamin B-12 c-lactam (cyanocobalamin c-lactam). Because this compound is both a degradation impurity of native Vitamin B12 and a potent biological antagonist, understanding the causality behind its structural changes is critical for ensuring the scientific integrity of your analytical and in vitro workflows.

Knowledge Base: Mechanisms of Formation and Degradation

To troubleshoot experimental anomalies, you must first understand the structural causality of your compounds. Vitamin B-12 c-lactam is characterized by a specific cyclization in the corrin ring structure. The transformation from native cyanocobalamin to the c-lactam derivative is driven by1, which forces the cyclization of the acetamide side chain at the C8 position[1].

Once formed, the c-lactam molecule remains highly susceptible to further degradation under specific experimental stressors:

• Hydrolytic Deamidation: Exposure to extreme acidic or alkaline environments hydrolyzes the remaining propionamide and acetamide side chains, converting them into carboxylic acids[1].

• Oxidative Corrin Destruction: The introduction of strong oxidants, particularly hypochlorous acid (HOCl), 2 in the corrin ring. This disrupts the cobalt coordination and liberates toxic cyanogen chloride (CNCl)[2].

• Phosphate Hydrolysis: High acidity combined with heat cleaves the phosphate bond within the nucleotide moiety[1].

Degradation pathways of Vitamin B-12 c-lactam under various experimental stressors.

Quantitative Analytical Markers

A self-validating protocol requires robust analytical markers to confirm the presence of the c-lactam impurity versus the native compound. The cyclization at the C8 position induces a massive downfield shift in 13C NMR spectroscopy, providing a definitive structural fingerprint[1].

Analytical Parameter	Cyanocobalamin (Native)	Vitamin B-12 c-Lactam
Molecular Weight	1355.38 g/mol	1353.35 g/mol
MS Detection (m/z [M+H]+)	1355	1353
13C NMR (C8 position)	55.72 ppm	74.1 ppm
13C NMR (C38 position)	175.13 ppm	177.1 ppm

Troubleshooting Guide: Common Experimental Issues

Issue 1: Unexpected m/z 1353 peak during B12 extraction or storage.

• Causality: The sample was exposed to alkaline pH or elevated temperatures during purification, inducing the cyclization of the B-ring acetamide side chain[1].

• Solution: Maintain extraction buffers at a neutral to slightly acidic pH and strictly control temperature. Store purified compounds at -20°C in the dark.

Issue 2: Complete loss of c-lactam signal and detection of free cobalt or CNCl in oxidative stress assays.

• Causality: The presence of reactive oxygen species, specifically HOCl, 2 by cleaving its double bonds and disrupting the Co-N coordination[2].

• Solution: If studying non-oxidative pathways, introduce an HOCl scavenger (e.g., melatonin) to protect the tetrapyrrole macrocycle from cleavage.

Issue 3: HL60 cell cultures exhibiting unexpected cytotoxicity when treated with c-lactam.

• Causality: Cyanocobalamin c-lactam is a potent B12 antagonist. It reversibly impairs the incorporation of 5-methyltetrahydrofolate,3[3].

• Solution: Supplement the culture medium with methionine, which completely protects the cells by bypassing the blocked enzymatic pathway[4].

Standard Operating Procedures (SOPs)

Protocol 1: LC-MS/MS Quantification of c-Lactam Degradation

To accurately quantify degradation without inducing artifactual breakdown during analysis, follow this self-validating workflow:

• Sample Preparation: Extract samples using an immunoaffinity Solid Phase Extraction (SPE) cartridge to isolate cobalamins from biological matrices[5].

• Chromatographic Separation: Run samples through a C18 HPLC column. Critical Step: Perform all handling under amber or red light. Cobalamins are highly prone to5[5].

• Ionization & Detection: Analyze the eluate using a mass spectrometer in Multiple Reaction Monitoring (MRM) mode, targeting the specific transitions for m/z 1355 (native) and m/z 1353 (c-lactam)[5].

LC-MS analytical workflow for detecting Vitamin B-12 c-lactam and degradation products.

Protocol 2: In Vitro Cytotoxicity & Rescue Assay (HL60 Cells)

To validate the antagonistic properties of your synthesized c-lactam:

• Media Preparation: Prepare RPMI 1640 medium lacking methionine and folic acid. Supplement with 200 μmol/L L-homocysteine thiolactone, 200 nmol/L 5-methyltetrahydrofolate, and 5% dialyzed serum[4].

• c-Lactam Introduction: Introduce cyanocobalamin c-lactam at a concentration of 7.4 μmol/L. Monitor for growth arrest and subsequent cell death[4].

• Rescue Phase: To prove the causality of methionine synthase inhibition,4 (7.4 μmol/L) or direct methionine. Note: Pteroylglutamic acid will not prevent cell death, validating the specific pathway disruption[4].

Frequently Asked Questions (FAQs)

Q: Can I use standard room lighting when preparing c-lactam solutions? A: No. Cobalamin derivatives are highly susceptible to photodegradation. Studies show that degradation is accelerated under fluorescent light, leading to the formation of hydroxocobalamin and other degradants. Always use blue light filters or work in dark rooms[5].

Q: Why does my c-lactam sample show multiple new peaks on HPLC after prolonged storage in a basic buffer? A: The amide side chains (propionamide and acetamide) of the c-lactam molecule are undergoing hydrolytic deamidation. Alkaline hydrolysis converts these amides into carboxylic acids, which elute differently on reverse-phase HPLC[1].

Q: Why does hypochlorous acid (HOCl) cause the release of cyanogen chloride? A: HOCl attacks the corrin ring, causing oxidative cleavage. This structural destruction disrupts the axial coordination of the Cobalt atom, liberating the cyanide (CN-) group. The free cyanide immediately reacts with excess HOCl to generate cyanogen chloride (CNCl)[2].

References[1] Title: Buy Vitamin B-12 C-Lactam | 23388-02-5 - Smolecule

Source : smolecule.com URL :[2] Title : The reaction of HOCl and cyanocobalamin: corrin destruction and the liberation of cyanogen chloride - PMC Source : nih.gov URL :[3] Title : Cyanocobalamin[c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely - PubMed Source : nih.gov URL :[4] Title : Cyanocobalamin [c-lactam] Inhibits Vitamin B12 and Causes Cytotoxicity in HL60 Cells: Methionine Protects Cells Completely | Blood - ASH Publications Source : ashpublications.org URL :[5] Title : High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities - ResearchGate Source : researchgate.net URL :

Sources

• 1. Buy Vitamin B-12 C-Lactam | 23388-02-5 [smolecule.com]
• 2. The reaction of HOCl and cyanocobalamin: corrin destruction and the liberation of cyanogen chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. researchgate.net [researchgate.net]

proper storage conditions for technical grade Vitamin B-12 c-lactam

Technical Support Center: Vitamin B-12 c-lactam

This guide provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of technical grade Vitamin B-12 c-lactam. Adherence to these guidelines is critical for maintaining the compound's structural integrity, biological activity, and ensuring the reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Vitamin B-12 c-lactam and why are storage conditions so critical?

A: Vitamin B-12 c-lactam is a derivative of cyanocobalamin where an acetamide side chain has undergone cyclization to form a lactam ring.[1] This structural modification is significant because while the core Vitamin B-12 molecule is sensitive to light and temperature, the addition of a lactam ring introduces another point of potential chemical instability, namely susceptibility to hydrolysis.[2][3][4][5] Improper storage can lead to photodegradation, hydrolysis of the lactam ring, or oxidation, all of which can render the compound biologically inactive and compromise experimental outcomes.[1][6][7]

Q2: What are the ideal long-term storage conditions for solid, technical grade Vitamin B-12 c-lactam?

A: For optimal long-term stability, solid Vitamin B-12 c-lactam should be stored at -20°C, protected from light, and in a low-humidity environment. A summary of recommended conditions is provided in the table below.

Q3: How does humidity affect the stability of the compound?

A: Humidity is a critical factor due to the risk of hydrolysis. The lactam ring is susceptible to cleavage by water, a reaction that can be accelerated by trace impurities or shifts in pH on the solid surface.[2][3][4] Therefore, storing the compound in a desiccated environment is mandatory to prevent the slow degradation of the material over time. One Safety Data Sheet for Vitamin B12 notes that it is incompatible with water/moisture.[8]

Q4: Is Vitamin B-12 c-lactam light-sensitive?

A: Yes. Like its parent compound, Vitamin B-12, the c-lactam derivative is highly photosensitive.[6][7] Exposure to light, particularly UV and blue wavelengths (300-500 nm), can provide the energy to break down the molecule, leading to a loss of potency.[9][10] All handling, weighing, and storage must be performed under conditions that minimize light exposure.[10][11]

Q5: Can I store the compound at 2-8°C instead of -20°C?

A: While 2-8°C is preferable to room temperature, it is not recommended for long-term storage. Refrigerated temperatures slow down degradation kinetics but do not halt them as effectively as frozen conditions. For short-term storage (e.g., a few days to a week), 2-8°C in a dark, desiccated container is acceptable. However, for periods longer than one week, -20°C is the required standard to ensure maximum stability.

Data & Protocols

Table 1: Recommended Storage Conditions for Solid Vitamin B-12 c-lactam

Parameter	Condition	Rationale & Key Considerations
Temperature	-20°C (Long-term) 2-8°C (Short-term, < 1 week)	Minimizes rates of all potential degradation reactions. Avoid freeze-thaw cycles.
Light	Protect from Light	The compound is photosensitive.[6][7] Store in an amber vial, wrapped in aluminum foil, or inside a light-blocking secondary container.[12][13]
Humidity	Store in a Desiccator	The lactam ring is susceptible to hydrolysis.[2][3] Store with a desiccant (e.g., silica gel) to maintain an inert, dry atmosphere.
Atmosphere	Inert Gas (Optional, Recommended)	For maximum stability, consider backfilling the container with an inert gas like argon or nitrogen to displace oxygen and prevent oxidation.
Container	Tightly Sealed Amber Glass Vial	Prevents moisture and air ingress. Amber glass blocks UV and other damaging wavelengths of light.[9][13]

Experimental Protocol: Quick Quality Control (QC) Check via UV-Vis Spectroscopy

This protocol allows for a rapid assessment of the integrity of Vitamin B-12 c-lactam before use, especially if there are concerns about storage history.

Objective: To verify the characteristic absorbance spectrum of Vitamin B-12 c-lactam. Deviation from the reference spectrum can indicate degradation.

Materials:

• Vitamin B-12 c-lactam sample

• Spectrophotometry-grade solvent (e.g., deionized water, phosphate-buffered saline at pH ~7.0)

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a Dilute Solution: Under subdued light, accurately weigh a small amount of Vitamin B-12 c-lactam and dissolve it in the chosen solvent to a known concentration (e.g., 10-20 µg/mL). The solution should be visibly pink/red but transparent.

• Calibrate the Spectrophotometer: Use the pure solvent to blank the instrument across the desired wavelength range.

• Acquire the Spectrum: Scan the sample solution from approximately 250 nm to 600 nm.

• Analyze the Spectrum: Compare the acquired spectrum to a reference spectrum for pure Vitamin B-12 c-lactam. Key features for cyanocobalamin derivatives are typically found around 278 nm, 361 nm, and in the 550 nm region. A significant shift in peak position or a substantial decrease in the absorbance ratio between peaks may indicate degradation.

• Interpretation: If the spectral profile matches the reference, the compound is likely intact. If significant discrepancies are observed, the batch should be considered suspect and not used for critical experiments.

Troubleshooting Guide

Q: My solid Vitamin B-12 c-lactam appears discolored or brownish instead of deep red. What happened?

A: A color change from the expected deep red to a brownish or faded pink hue is a strong indicator of chemical degradation.

• Probable Cause 1: Photodegradation. The most common cause is exposure to light. The energy from light can break down the complex corrin ring structure.[7][10]

• Probable Cause 2: Hydrolysis. If exposed to moisture, hydrolysis of the lactam ring or other side chains may have occurred.[2][4]

• Recommended Action: Do not use the compound. Discard the batch according to your institution's chemical waste procedures and procure a fresh supply. Review your storage and handling procedures to prevent future occurrences.

Q: After reconstitution, my solution looks cloudy or contains particulates. Can I still use it?

A: No. A cloudy solution or the presence of particulates indicates poor solubility, which is often a result of degradation.

• Probable Cause: The degradation products are often less soluble than the parent compound. This could be due to hydrolysis or polymerization initiated by improper storage.

• Recommended Action: Do not attempt to use the solution. Filtering the solution is not recommended as the concentration of the active compound would be unknown and potentially sub-potent. Discard the material and review storage conditions, particularly for humidity control.

Q: My experimental results are inconsistent when using a batch of Vitamin B-12 c-lactam that has been stored for a while. Could storage be the issue?

A: Yes, inconsistent results are a classic sign of a degrading reagent.

• Diagnostic Steps:

  • Immediately perform the "Quick Quality Control (QC) Check via UV-Vis Spectroscopy" described above and compare it to the spectrum of a new, unopened batch if available.

  • Review the complete storage history of the vial. Was it left on the bench? Was the container properly sealed? How many times has it been warmed to room temperature?

• Recommended Action: If the QC check fails or the storage history is suspect, switch to a new, validated batch of the compound. Implement a stricter "first-in, first-out" inventory system and consider aliquoting solid material upon receipt to minimize freeze-thaw cycles and environmental exposure for the main stock.

Visualization: Troubleshooting Workflow for Stored Vitamin B-12 c-lactam

The following diagram outlines the decision-making process when assessing a stored batch of the compound.

Caption: Troubleshooting flowchart for assessing the viability of stored Vitamin B-12 c-lactam.

References

• Vertex AI Search Result[14] (Source: N/A). This source discusses general storage for Vitamin B12 injections, highlighting the need for refrigeration (2°C to 8°C) for some forms to maintain potency and prevent contamination, and protection from light.

• Dr.Oracle. "Should I store Vitamin B12 (Cobalamin) in the fridge?" (Source: Dr.Oracle). This article suggests that standard Vitamin B12 supplements are stable at controlled room temperature (15-30°C)
• Cayman Chemical. "Vitamin B12 SAFETY DATA SHEET." (Source: Cayman Chemical).
• Degradation of β-lactam antibiotics - ResearchGate. (Source: ResearchGate). This publication details the hydrolysis of β-lactam rings under various conditions, noting that it can be accelerated by acidic/alkaline conditions and metal ions.
• A Senior Researcher's Practical Guide to Safe Photoinitiator Handling. (Source: N/A). This guide provides practical advice for handling photosensitive molecules, including storage at 2–8 °C in amber bottles or wrapped in foil.
• Sigma-Aldrich. "Safety Data Sheet - Vitamin B12." (Source: Sigma-Aldrich). This SDS indicates that Vitamin B12 is stable under recommended storage conditions and decomposes above 300°C.
• Labtag. "5 Tips for Handling Photosensitive Reagents." (Source: Labtag Blog). This article emphasizes using opaque containers, covering samples with foil, and working in low-light areas to protect light-sensitive chemicals.
• LGC Standards. "SAFETY DATA SHEET - Vitamin B12." (Source: LGC Standards). This document states the substance is not hazardous and should be stored in its original receptacle.
• Imming, P., Klar, B., & Dix, D. "Hydrolytic Stability Versus Ring Size in Lactams: Implications for the Development of Lactam Antibiotics and Other Serine Protease Inhibitors."Journal of Medicinal Chemistry. (Source: PubMed). This study discusses the hydrolytic stability of different lactam rings.
• MilliporeSigma. "Vitamin B12, Cobalamin, in Cell Culture." (Source: MilliporeSigma). This technical article notes that Vitamin B12 is highly unstable in serum, should be protected from light, and is most stable around pH 7.
• Sigma-Aldrich. "SAFETY DATA SHEET - Cyanocobalamin." (Source: Sigma-Aldrich).
• R-Biopharm AG. "Safety data sheet EASI-EXTRACT® VITAMIN B12." (Source: R-Biopharm AG).
• Jovanović, B., et al. "Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance."MDPI. (Source: MDPI). This paper describes how alkaline conditions can be used to intentionally hydrolyze the β-lactam ring.
• ResearchGate. "(PDF) Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue." (Source: ResearchGate).
• Obeid, R., et al. "Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability."PMC. (Source: PMC).
• Schönsee, C., et al. "Pitfalls in the Immunochemical Determination of β-Lactam Antibiotics in Water."PMC. (Source: PMC). This article discusses the hydrolysis of the β-lactam ring as a key factor in analysis, indicating its instability in aqueous environments.
• Stability of vitamin B12 — A preanalytical view - ResearchGate. (Source: ResearchGate).
• Alfa Aesar. "Vitamin B12 - Safety Data Sheet." (Source: Alfa Aesar).
• Glibetic, M., et al. "Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability."MDPI. (Source: MDPI). This review mentions that the acetamide side chain of Vitamin B12 can cyclize to form a lactam under oxidative or alkaline conditions, and that this "dehydrovitamin B12" is not biologically active.
• "Mecobalamin compound and contain its preparation and preparation method - Google Patents." (Source: Google Patents).
• Asadpour-Zeynali, K., & Soper, S.A. "Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations."PMC. (Source: PMC).
• BASF. "Vitamin B12 0.1% SD - Safety data sheet." (Source: BASF).
• LFA Tablet Presses. "How To Protect Light Sensitive Products." (Source: LFA Tablet Presses). This article explains that light, especially wavelengths between 300-500 nm, can cause photodegradation and recommends using amber colored packaging.
• Cayman Chemical. "Vitamin B12 (hydrate) - Safety Data Sheet." (Source: Cayman Chemical). This SDS indicates no decomposition if used according to specifications and no special measures required for handling.
• DSM Nutritional Products Ltd. "Vitamin B12 0.1% WS - Product Data Sheet." (Source: Leroma). This product data sheet states the product is fairly stable to air and light but should be protected from high humidity, with storage below 25°C.
• "Photodegradation Effects of Cyanocobalamin - Research Journal of Pharmacy and Technology." (Source: Research Journal of Pharmacy and Technology). This review discusses how cyanocobalamin is significantly degraded when exposed to light, affecting its potency.
• Jacobsen, D.W., et al. "Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely."PubMed. (Source: PubMed). This research article confirms that the c-lactam derivative of cobalamin antagonizes Vitamin B12 in vitro.
• "Light-Sensitive Injectable Prescription Drugs - PMC." (Source: PMC). This paper provides a list of drugs that require protection from light and recommends retaining them in their original cartons until use.
• Pharmaguideline. "Protection of Light Sensitive Products." (Source: Pharmaguideline). This article explains that photodegradation usually occurs from short-wavelength light and recommends manufacturing and packaging controls to protect sensitive drugs.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Hydrolytic stability versus ring size in lactams: implications for the development of lactam antibiotics and other serine protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rjptonline.org [rjptonline.org]
• 8. westliberty.edu [westliberty.edu]
• 9. lfatabletpresses.com [lfatabletpresses.com]
• 10. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
• 11. Light-Sensitive Injectable Prescription Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. changhongchemical.com [changhongchemical.com]
• 13. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 14. colaz.co.uk [colaz.co.uk]

Navigating the Challenges of In Vivo Studies: A Technical Guide to Enhancing the Solubility of Vitamin B-12 c-Lactam

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for enhancing the solubility of Vitamin B-12 c-lactam. This guide, designed by senior application scientists, provides in-depth troubleshooting and frequently asked questions to address the specific challenges researchers face during pre-clinical and in vivo studies. Our focus is on providing scientifically sound, practical solutions to ensure the successful formulation and delivery of this promising Vitamin B-12 analog.

Understanding the Challenge: The Nature of Vitamin B-12 c-Lactam

Vitamin B-12 c-lactam, a derivative of cyanocobalamin, presents unique formulation challenges. While its parent molecule, Vitamin B-12, is known to be water-soluble, the introduction of the c-lactam ring can alter its physicochemical properties, including solubility. This modification, while potentially beneficial for its biological activity, can complicate the preparation of solutions suitable for in vivo administration, particularly for parenteral routes.

This guide will walk you through a logical, step-by-step approach to systematically address and overcome solubility issues, ensuring the integrity and bioavailability of your compound for reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of Vitamin B-12 c-lactam?

Q2: My Vitamin B-12 c-lactam is not dissolving in water or saline. What should I do first?

Do not immediately resort to aggressive methods. The key is a systematic and gentle approach.

• Initial Assessment: Start with a small amount of the compound in your desired aqueous vehicle (e.g., sterile water for injection, phosphate-buffered saline (PBS)).

• Gentle Agitation: Vortex or sonicate the mixture for a short period. Avoid excessive heat, as it can degrade the compound.

• pH Adjustment: The solubility of cobalamin derivatives is often pH-dependent. For cyanocobalamin, the optimal pH for stability is between 4.0 and 6.5[1][4]. A study on parenteral formulations of B12 identified an optimal pH of 5.8[4]. Carefully adjust the pH of your solution using dilute HCl or NaOH while monitoring for dissolution.

Q3: Can I use organic solvents to dissolve Vitamin B-12 c-lactam for in vivo studies?

Yes, the use of co-solvents is a common and effective strategy. However, the choice and concentration of the solvent are critical to ensure biocompatibility and avoid toxicity in your animal model.

• Recommended Co-solvents: For parenteral administration, consider using ethanol, propylene glycol, or polyethylene glycol 400 (PEG 400)[5][6]. These are generally well-tolerated at low concentrations.

• Starting Concentrations: Begin with a low percentage of the co-solvent (e.g., 5-10% v/v) in your aqueous vehicle and gradually increase it as needed.

• Toxicity Considerations: Always consult literature for the maximum tolerated concentration of your chosen co-solvent for the specific route of administration and animal model.

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to resolving common problems encountered when preparing Vitamin B-12 c-lactam solutions for in vivo experiments.

Issue 1: The compound precipitates out of solution after initial dissolution.

This is a common issue, often related to a phenomenon called "salting out" or a change in solution parameters.

Causality:

• pH Shift: The pH of the solution may have shifted upon the addition of other components or over time.

• Temperature Change: A decrease in temperature can reduce the solubility of the compound.

• High Concentration: You may be exceeding the solubility limit of the compound in that specific vehicle.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for precipitation issues.

Step-by-Step Solutions:

• Verify and Adjust pH: Use a calibrated pH meter to check the pH of your solution. If it has drifted outside the optimal range of 4.0-6.5, carefully adjust it back[1][4].

• Maintain Temperature: Prepare and handle your solutions at a consistent temperature, ideally room temperature or as specified in your protocol.

• Dilute the Solution: If you suspect you are near the saturation point, try preparing a more dilute solution.

• Increase Co-solvent Concentration: If using a co-solvent system, incrementally increase the percentage of the organic solvent. For example, if a 10% ethanol solution failed, try 15% or 20%, while remaining within safe limits for your animal model.

Issue 2: The lyophilized powder is difficult to reconstitute.

Lyophilized powders can sometimes be challenging to wet and dissolve.

Causality:

• Improper Reconstitution Technique: Simply adding the full volume of solvent at once can cause the powder to clump.

• Inadequate Agitation: Insufficient mixing may not provide enough energy to break up the lyophilized cake.

Troubleshooting Workflow:

Caption: Workflow for reconstituting lyophilized powder.

Step-by-Step Solutions:

• Initial Wetting: Add a small volume of your chosen vehicle (e.g., sterile water or PBS) to the vial, just enough to wet the lyophilized powder[7].

• Gentle Swirling: Gently swirl the vial to allow the liquid to penetrate the powder. Avoid vigorous shaking at this stage, which can cause foaming.

• Incremental Addition: Gradually add the rest of the vehicle in portions, mixing between each addition.

• Mechanical Agitation: Once all the vehicle is added, use a vortex mixer or a sonicator to ensure complete dissolution.

Advanced Solubilization Strategies

If the basic troubleshooting steps are insufficient, more advanced formulation techniques may be necessary.

Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, thereby increasing their aqueous solubility[8][9].

Mechanism: The hydrophobic interior of the cyclodextrin molecule hosts the poorly soluble Vitamin B-12 c-lactam, while the hydrophilic exterior interacts with the aqueous environment, forming a soluble inclusion complex.

Recommended Cyclodextrins:

• Beta-cyclodextrin (β-CD): A commonly used and cost-effective option.

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): Offers higher aqueous solubility and a better safety profile for parenteral administration compared to β-CD.

Experimental Protocol: Kneading Method for Cyclodextrin Complexation [8]

• Molar Ratio: Determine the desired molar ratio of Vitamin B-12 c-lactam to cyclodextrin (a 1:1 ratio is a good starting point).

• Paste Formation: In a mortar, add a small amount of a suitable solvent (e.g., a 1:1 mixture of methanol and water) to the cyclodextrin to form a thick paste.

• Incorporation: Gradually add the Vitamin B-12 c-lactam powder to the paste and knead thoroughly for an extended period (e.g., 1-3 hours).

• Drying: Dry the resulting mixture in an oven at a controlled temperature (e.g., 40-50°C) until the solvent has completely evaporated.

• Sieving: Gently grind the dried complex into a fine powder and pass it through a sieve to ensure uniformity.

• Solubility Testing: Assess the solubility of the resulting powder in your desired aqueous vehicle.

Lipid-Based Formulations

For highly lipophilic derivatives, lipid-based delivery systems can be a powerful tool.

Mechanism: These systems encapsulate the drug in lipid carriers, which can improve its solubility and bioavailability.

Examples:

• Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from solid lipids.

• Nanoemulsions: These are oil-in-water or water-in-oil emulsions with very small droplet sizes.

While the preparation of these formulations requires specialized equipment and expertise, they offer a promising approach for challenging compounds.

Quantitative Data Summary

Compound	Solvent	Solubility	Reference
Cyanocobalamin	Water	~12.5 mg/mL (1 g in 80 mL)	[1][2]
Cyanocobalamin	Ethanol	Soluble	[1]
Cyanocobalamin	Acetone	Practically Insoluble	[1]
Cyanocobalamin	Diethyl Ether	Practically Insoluble	[1]
Vitamin B-12 c-lactam	USP/EP Diluent (Methanol)	Soluble	[3]

Analytical Methods for Concentration Determination

Accurate quantification of Vitamin B-12 c-lactam in your prepared formulations is crucial for dose accuracy.

• UV-Vis Spectrophotometry: A straightforward and accessible method. Cyanocobalamin has a characteristic absorbance maximum at approximately 361 nm[4][10]. A standard curve should be prepared to determine the concentration of your sample.

• High-Performance Liquid Chromatography (HPLC): Provides higher specificity and can separate the parent compound from any potential degradants. A reverse-phase C18 column with a mobile phase of acetonitrile and a phosphate buffer is a common starting point for cobalamin analysis[4].

• LC-MS/MS: Offers the highest sensitivity and selectivity, which is particularly useful for analyzing samples from in vivo studies.

In Vivo Administration: A Practical Protocol for Intravenous Injection in Mice

This protocol provides a starting point for the preparation and administration of a Vitamin B-12 c-lactam formulation for intravenous injection in mice. Note: This is a general guideline and should be adapted and optimized for your specific experimental needs and in accordance with your institution's animal care and use committee (IACUC) guidelines.

Materials:

• Vitamin B-12 c-lactam

• Sterile Water for Injection

• Ethanol (200 proof, for injection)

• Sterile 0.9% Saline

• Sterile microcentrifuge tubes

• Sterile syringes and needles

Protocol:

• Stock Solution Preparation (e.g., 1 mg/mL):

  • In a sterile microcentrifuge tube, weigh out the required amount of Vitamin B-12 c-lactam.

  • Add a small volume of ethanol to dissolve the compound completely. For example, for 1 mg of compound, you might start with 50-100 µL of ethanol.

  • Gently vortex or sonicate until the solution is clear.

  • Bring the solution to the final volume with sterile water for injection. For a 1 mg/mL stock, if you used 100 µL of ethanol, you would add 900 µL of sterile water.

• Dosing Solution Preparation (e.g., for a 10 mg/kg dose in a 20g mouse):

  • Calculate the required dose for the animal (e.g., 10 mg/kg * 0.02 kg = 0.2 mg).

  • Calculate the volume of the stock solution needed (e.g., 0.2 mg / 1 mg/mL = 0.2 mL or 200 µL).

  • For intravenous injection, it is often necessary to dilute the stock solution in a larger volume of a physiologically compatible vehicle like sterile saline. A typical injection volume for a mouse is 100-200 µL.

  • Prepare the final dosing solution by diluting the required volume of the stock solution with sterile 0.9% saline. For example, you could dilute 20 µL of the 1 mg/mL stock solution with 80 µL of sterile saline to get a final injection volume of 100 µL.

• Administration:

  • Administer the dosing solution via the tail vein.

Important Considerations:

• Sterility: All steps should be performed under sterile conditions to prevent contamination.

• Filtration: For parenteral solutions, it is highly recommended to filter the final formulation through a 0.22 µm sterile filter to remove any potential particulates.

• Visual Inspection: Always visually inspect the final solution for any signs of precipitation before administration.

Conclusion

Successfully enhancing the solubility of Vitamin B-12 c-lactam for in vivo studies requires a systematic and informed approach. By understanding the physicochemical properties of the compound and employing the troubleshooting strategies and formulation techniques outlined in this guide, researchers can overcome common challenges and ensure the reliable delivery of this promising therapeutic and research agent.

References

• The International Pharmacopoeia - Ninth Edition, 2019. Cyanocobalamin. [Link]

• Hallandale Pharmacy. Methylcobalamin 10 mg Injectable 1 mg/mL (Requires Reconstitution). [Link]

• Monajjemzadeh, F., et al. (2014). Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations. Advanced Pharmaceutical Bulletin, 4(Suppl 2), 559–566. [Link]

• Jadhav, S. B., et al. (2024). Inclusion Complexation of Vitamin B12 with Cyclodextrins for Light Stability. IOSR Journal of Pharmacy and Biological Sciences, 19(1), 1-10. [Link]

• Wang, X., et al. (2007). Cyanocobalamin (vitamin B-12) conjugates with enhanced solubility. Bioorganic & Medicinal Chemistry, 15(4), 1780-1787. [Link]

• Allmpus. VITAMIN B-12 C-LACTAM. [Link]

• Food Safety and Standards Authority of India. (2022). Method for Determination of Cyanocobalamin (Vitamin B12) in Fortified Rice. [Link]

• Food and Environment Research Agency. (2011). An Evaluation of Procedures for the Determination of Vitamin B12 in Foods, Supplements and Premixes using HPLC and UPLC. [Link]

• UK Government. (2014). Vitamin B12 - A review of analytical methods for use in food. [Link]

• Ahmad, I., et al. (2014). Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. AAPS PharmSciTech, 15(5), 1324-1333. [Link]

• Empower Pharmacy. How to Prepare a Lyophilized Powder for Injection. [Link]

• Mohammed, S. A., et al. (2011). MEASUREMENT OF VITAMIN B 12 CONCENTRATION: A REVIEW ON AVAILABLE METHODS. The IIOAB Journal, 2(1), 1-8. [Link]

• The Pharmstudent. (2018). Stability Studies of Certain Vitamins in Various Dosage Forms. [Link]

• Kushwaha, A. K., et al. (2025). Enhancing Cyanocobalamin Stability through Polymer Cyclodextrins: A Comprehensive Review on light stability. Research Journal of Pharmacy and Technology, 18(1), 473-479. [Link]

• Çelik, T. K., & Öztürk, A. A. (2020). Evaluation of excipients effects on the impurity profile of lyophilized hydroxocobalamin formulation. Journal of Research in Pharmacy, 24(5), 706-714. [Link]

• Google Patents. (2005). WO2005094842A1 - Vitamin b12-containing compositions and methods of use.
• Google Patents. (2005).

• Ahmad, I., et al. (2014). Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. SciSpace, by Typeset. [Link]

• Agilent. (2023). The Analysis of Vitamin B12 in Infant Formula. [Link]

• Google Patents. (1958). US2823167A - Stable vitamin b12-containing solution.

• de Sousa, F. B., et al. (2019). Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches. Molecules, 24(3), 543. [Link]

• Galezowska, J., et al. (2025). Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro. International Journal of Molecular Sciences, 26(4), 2173. [Link]

• Di Meo, C., et al. (2023). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 28(18), 6693. [Link]

• Carmel, R., et al. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. Blood, 89(12), 4600-4607. [Link]

• Szymańska, E., et al. (2022). Cyclodextrin Inclusion Complexes with Antibiotics and Antibacterial Agents as Drug-Delivery Systems—A Pharmaceutical Perspective. Pharmaceutics, 14(3), 519. [Link]

• Gryko, D. (2018). Vitamin B12: Chemical modifications. ResearchGate. [Link]

• Centers for Disease Control and Prevention. (2018). Laboratory Procedure Manual: Vitamin B12. [Link]

• United States Pharmacopeia. (2025). Vitamin B12 Activity Assay. [Link]

• Asadi, M., et al. (2022). Effect of cyanocobalamin (vitamin B12) on paraquat-induced brain injury in mice. Metabolic Brain Disease, 37(6), 1947-1956. [Link]

• Bhambhani, A., & Kissel, T. (2020). Reconstitution of Highly Concentrated Lyophilized Proteins: Part 1 Amorphous Formulations. Journal of Pharmaceutical Sciences, 109(5), 1735-1746. [Link]

• Kumar, A., et al. (2024). Water Soluble Vitamin B12 (Methylcobalamine) with Various Pharmacological Aspects. ResearchGate. [Link]

• Tekko, I. A., et al. (2019). Rapidly dissolving bilayer microneedle arrays - a minimally invasive transdermal drug delivery system for vitamin B12. International Journal of Pharmaceutics, 566, 435-444. [Link]

• Advanced Regenmed. B12 Injections IV Infusions. [Link]

• Wang, X., et al. (2007). Cyanocobalamin (vitamin B12) conjugates with enhanced solubility. Bioorganic & Medicinal Chemistry, 15(4), 1780-1787. [Link]

• Al-Shdefat, R., et al. (2025). Simultaneous quantification of 12 water-soluble vitamins in MDCK cell culture media by eco-friendly ion-pairing reagent-free HPLC-UV. Journal of Pharmaceutical and Biomedical Analysis, 255, 116641. [Link]

• Centers for Disease Control and Prevention. (2012). Laboratory Procedure Manual. [Link]

• New Civil Hospital Laboratory Services. INSTRUCTIONS FOR USE B12. [Link]

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• 2. bacmedia.dsmz.de [bacmedia.dsmz.de]
• 3. researchgate.net [researchgate.net]
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• 5. CN1935153A - Lyophilized powder injection containing three B-vitamins and its preparing method - Google Patents [patents.google.com]
• 6. US20110065665A1 - Stabilization of vitamin b12 - Google Patents [patents.google.com]
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• 9. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.cn [sigmaaldrich.cn]

Technical Support Center: Quality Control for Vitamin B-12 c-lactam

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the quality control (QC) testing of technical grade Vitamin B-12 c-lactam. As a significant impurity and derivative of Cyanocobalamin, rigorous analytical testing is paramount to ensure its identity, purity, and safety.[1][2][3][4] This document moves beyond simple protocols to explain the underlying scientific principles and provide robust troubleshooting solutions for challenges encountered during analysis.

Overview of Quality Control Workflow

The quality control process for technical grade Vitamin B-12 c-lactam is a multi-step, validation-driven workflow. It begins with initial identification and proceeds through quantitative purity and impurity analysis, concluding with tests for residual contaminants. This systematic approach ensures that each batch meets the required specifications before use in further research or development.

Caption: General Quality Control Workflow for Vitamin B-12 c-lactam.

High-Performance Liquid Chromatography (HPLC) for Purity & Impurity Profiling

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of Vitamin B-12 c-lactam and quantifying any related substances.[5][6] A well-developed reversed-phase HPLC method can effectively separate the main compound from its precursors, degradation products, and other impurities.

Recommended HPLC Protocol

This protocol provides a starting point for method development. Validation according to ICH guidelines is required for use in a regulated environment.

Parameter	Recommended Setting	Rationale & Causality
Column	C18 Reversed-Phase, 250 x 4.6 mm, 5 µm	The C18 stationary phase provides the necessary hydrophobicity to retain the large, complex cobalamin structure, enabling separation based on subtle polarity differences.[7][8]
Mobile Phase A	0.05 M Phosphate Buffer, pH 3.5	Buffering the mobile phase is critical for consistent ionization of the molecule, which ensures reproducible retention times and sharp peak shapes.
Mobile Phase B	Acetonitrile or Methanol	The organic modifier elutes the analyte from the column. Acetonitrile often provides better peak shape and lower viscosity than methanol.[7]
Gradient	10% B to 70% B over 30 minutes	A gradient elution is necessary to separate early-eluting polar impurities from the main analyte and late-eluting non-polar impurities within a reasonable runtime.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time with system pressure and separation efficiency.
Column Temp.	35 °C	Maintaining a constant, elevated temperature reduces mobile phase viscosity and improves peak symmetry and reproducibility.
Detection (UV)	361 nm	This is a characteristic maximum absorbance wavelength for cobalamins, providing high sensitivity for the main analyte and related structures.[7]
Injection Vol.	20 µL	A typical volume to avoid column overloading while ensuring adequate detector response.

HPLC Troubleshooting Guide (Q&A)

Question: My peak retention time is shifting between injections. What is the cause?

• Answer: Retention time instability is a common issue that points to a lack of equilibrium in the HPLC system.

  • Causality: The interaction between the analyte and the stationary phase is highly dependent on the precise composition and pH of the mobile phase. Inconsistent pump performance or an un-equilibrated column can cause these conditions to fluctuate.

  • Troubleshooting Steps:

    • Ensure Column Equilibration: Before starting the sequence, flush the column with the initial mobile phase conditions for at least 15-20 column volumes.

    • Check Pump Performance: Observe the pressure trace for fluctuations. A wavy or unstable pressure reading suggests issues with pump seals, check valves, or air bubbles. Degas the mobile phase thoroughly.

    • Verify Mobile Phase Preparation: Inconsistent mobile phase preparation, especially buffer pH, can cause significant shifts. Always prepare fresh mobile phase and verify the pH before use.[7]

Question: I'm seeing a broad or tailing peak for Vitamin B-12 c-lactam. How can I improve the peak shape?

• Answer: Poor peak shape compromises both quantification and resolution from nearby impurities. It often results from secondary interactions or issues with the sample/column chemistry.

  • Causality: Peak tailing can be caused by active sites on the silica backbone of the column interacting with the analyte, a mismatch between the sample solvent and the mobile phase, or column overload.

  • Troubleshooting Steps:

    • Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the pKa of the analyte to ensure it is in a single ionic form.

    • Reduce Sample Solvent Strength: Dissolve the sample in a solvent that is weaker than or equal in strength to the initial mobile phase. Injecting in a strong solvent (e.g., pure acetonitrile) can cause peak distortion.

    • Check for Column Overload: Reduce the injection concentration. If peak shape improves, the column was likely overloaded.

    • Use a Guard Column: A guard column can protect the analytical column from strongly retained contaminants that can degrade performance.

Question: An unexpected peak has appeared in my chromatogram. How do I identify it?

• Answer: The appearance of a new peak could be a sample degradation product, a contaminant, or an artifact from the system.

  • Causality: Vitamin B-12 derivatives can be sensitive to light and pH, potentially degrading in solution.[9][10][11] Contamination can also be introduced from solvents, vials, or the instrument itself.

  • Troubleshooting Steps:

    • Inject a Blank: Run a blank injection (sample solvent only) to determine if the peak is a system artifact or carryover.

    • Perform Forced Degradation: To tentatively identify the peak as a degradant, subject a known standard to stress conditions (e.g., acid, base, light, heat) and see if the unknown peak increases in size.[12]

    • Utilize LC-MS: The most definitive way to identify an unknown peak is to analyze the sample by LC-MS. The mass-to-charge ratio will provide the molecular weight, and fragmentation patterns can help elucidate its structure.[13][14]

UV-Vis Spectrophotometry for Identification

UV-Vis spectrophotometry is a rapid and reliable method for the initial identification of Vitamin B-12 c-lactam. It relies on the characteristic absorbance spectrum of the cobalamin chromophore.

Identification Protocol

• Solvent Selection: Prepare a solution of the sample in deionized water or a suitable buffer (e.g., phosphate buffer, pH 4.5). Vitamin B12 is most stable around pH 4-4.5.[6]

• Concentration: Prepare a solution with a concentration that results in a maximum absorbance between 0.5 and 1.5 AU.

• Scan: Scan the sample solution from 250 nm to 600 nm against a solvent blank.

• Verification: Confirm that the spectrum exhibits the characteristic absorbance maxima for cobalamins, typically around 278 nm, 361 nm, and 550 nm. The exact positions may vary slightly for the c-lactam derivative.

UV-Vis Troubleshooting (Q&A)

Question: The absorbance reading for my sample is unstable or drifting.

• Answer: Drifting absorbance is often caused by the sample not being at thermal equilibrium or by the presence of suspended particles.

  • Causality: Temperature changes can affect the solution's density and the spectrophotometer's electronics. Particulates in the light path will scatter light, leading to erratic readings.

  • Troubleshooting Steps:

    • Allow for Equilibration: Let the sample and instrument warm up to room temperature for at least 30 minutes before analysis.

    • Filter the Sample: If the sample appears cloudy or contains visible particles, filter it through a 0.45 µm syringe filter before analysis.

    • Check Lamp Status: Ensure the spectrophotometer lamps (deuterium and tungsten) are functioning correctly and have sufficient remaining lifetime.

Question: The position of my absorbance maximum (λmax) has shifted from the expected value.

• Answer: A shift in λmax can indicate a change in the chemical environment of the chromophore or a calibration issue with the instrument.

  • Causality: The solvent polarity and pH can influence the electronic transitions of the cobalamin structure, causing a shift in the absorbance peaks. An uncalibrated instrument will report incorrect wavelengths.

  • Troubleshooting Steps:

    • Verify Solvent and pH: Ensure the correct solvent was used and that the pH is consistent with the reference method.

    • Check Instrument Calibration: Run a calibration check using certified reference standards (e.g., a holmium oxide filter) to verify the wavelength accuracy of the spectrophotometer.

Troubleshooting Out-of-Specification (OOS) Results

An OOS result requires a systematic investigation to determine the root cause, which could be related to the analytical method, the sample itself, or the instrument.

Caption: Decision tree for investigating an Out-of-Specification (OOS) purity result.

References

• PharmaCompass. (n.d.). Vitamin B12 | USP | Pharmacopoeia | Reference Standards. PharmaCompass.com. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Cyanocobalamin-impurities. Pharmaffiliates. Retrieved from [Link]

• Gora, M., et al. (2025, September 19). Quality of Vitamin B12 Supplements Regarding Vitamin Assay and Content of Heavy Metals. MDPI. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 23388-02-5 | Product Name : Vitamin B-12 C-Lactam. Pharmaffiliates. Retrieved from [Link]

• Alentris Research Pvt. Ltd. (n.d.). Vitamin B-12 C-Lactam - API Impurities. Alentris Research. Retrieved from [Link]

• Fugate, R. D., Chin, C. A., & Song, P. S. (1976). A spectroscopic analysis of vitamin B12 derivatives. Biochimica et Biophysica Acta (BBA) - General Subjects, 421(1), 1–11. Retrieved from [Link]

• Healthline. (2022, April 5). Vitamin B-12 Level Test: Purpose, Procedure & Results. Healthline. Retrieved from [Link]

• Ahmad, I., & Hussain, W. (1993). Stability of cyanocobalamin in parenteral preparations. Pakistan journal of pharmaceutical sciences, 6(1), 53-9. Retrieved from [Link]

• GOV.UK. (n.d.). Vitamin B12 - A review of analytical methods for use in food. GOV.UK. Retrieved from [Link]

• University of California, Davis. (n.d.). HPLC Method Development for Vitamin B12 Analysis. Retrieved from [Link]

• Waters Corporation. (n.d.). LC-MS Analysis of Vitamin B12. Waters Corporation. Retrieved from [Link]

• Alberta Health Services. (n.d.). Vitamin B12 Status Testing. Retrieved from [Link]

• Cleveland Clinic. (2025, September 30). Vitamin B12 Deficiency: Symptoms, Causes & Treatment. Cleveland Clinic. Retrieved from [Link]

• Gora, M., et al. (2025, September 19). Quality of Vitamin B12 Supplements Regarding Vitamin Assay and Content of Heavy Metals. MDPI. Retrieved from [Link]

• Brown, P. R., et al. (2025, October 14). High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities. PubMed. Retrieved from [Link]

• Ofori-Kwakye, K., et al. (n.d.). Design of HPLC method and stability studies of cyanocobalamin injection. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2025, January 28). Photodegradation Effects of Cyanocobalamin. RJPT. Retrieved from [Link]

• PubMed. (n.d.). Vitamin B12 quality control trials. PubMed. Retrieved from [Link]

• Veeprho. (n.d.). Vitamin B-12 C-Lactam | CAS 23388-02-5. Veeprho. Retrieved from [Link]

• Agilent. (2023, October 31). The Analysis of Vitamin B12 in Infant Formula. Agilent. Retrieved from [Link]

• Cape Peninsula University of Technology. (n.d.). HPLC ANALYSIS OF VITAMIN B1, B2, B3, B6, B9, B12 AND VITAMIN C IN VARIOUS FOOD MATRICES. CPUT. Retrieved from [Link]

• GOV.UK. (n.d.). An Evaluation of Procedures for the Determination of Vitamin B12 in Foods, Supplements and Premixes using HPLC and UPLC. GOV.UK. Retrieved from [Link]

• IntechOpen. (2020, April 24). Synthetic Studies of Vitamin B12. IntechOpen. Retrieved from [Link]

• NHS Somerset ICB. (2010, June 5). Guidelines for the Investigation & Management of vitamin B12 deficiency. NHS Somerset. Retrieved from [Link]

• Food and Drug Administration. (n.d.). Quantification of Vitamin B12 in Infant Formulas using UPLC-UV. FDA.gov. Retrieved from [Link]

• World Journal of Pharmaceutical Sciences. (2025, December 6). Stability-Indicating RP-HPLC Method for the Simultaneous Estimation of Cyanocobalamin. WJPS. Retrieved from [Link]

• Novelty Journals. (n.d.). DESIGN OF HPLC METHOD FOR QUANTIFICATION OF CYANOLOBALAMIN INJECTION. Novelty Journals. Retrieved from [Link]

• Monajjemzadeh, F., et al. (n.d.). Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations. PMC. Retrieved from [Link]

• ResearchGate. (2025, November 10). Development and Validation of a Method for Vitamin B12 Measurement in Nutritional Products by HPLC-ICP-MS. ResearchGate. Retrieved from [Link]

• Semantic Scholar. (n.d.). A New Spectrophotometric Method for Determination of Vitamin B12 as Cobalts. Semantic Scholar. Retrieved from [Link]

• Joint Research Centre. (n.d.). Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive. JRC Publications Repository. Retrieved from [Link]

• PubMed. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. PubMed. Retrieved from [Link]

• PMC. (n.d.). Microbial and Genetic Resources for Cobalamin (Vitamin B12) Biosynthesis: From Ecosystems to Industrial Biotechnology. PMC. Retrieved from [Link]

• UKRI. (2023, December 4). Better B12: safer and sustainable production. UKRI. Retrieved from [Link]

• Quadram Institute. (n.d.). An environmentally friendly vitamin B12 production method that makes manufacture more affordable. Quadram Institute. Retrieved from [Link]

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Technical Support Center: Troubleshooting HPLC Separation of Vitamin B-12 c-Lactam from Other Cobalamins

Welcome to the technical support center for the analysis of Vitamin B-12 and its related compounds. This guide is designed for researchers, scientists, and drug development professionals who are working on the challenging HPLC separation of Vitamin B-12 c-lactam from other cobalamins, particularly the parent compound, cyanocobalamin. As a common degradation product, the accurate quantification of the c-lactam is critical for stability studies and quality control. This resource provides in-depth troubleshooting advice and frequently asked questions to help you overcome common hurdles in your chromatographic analysis.

Understanding the Challenge: The Separation of Cyanocobalamin and its c-Lactam

The primary challenge in this separation lies in the structural similarity between cyanocobalamin and its c-lactam derivative. The formation of the c-lactam ring results in a subtle change in the overall polarity and hydrophobicity of the molecule. In reversed-phase HPLC, this typically translates to the c-lactam being slightly more retained than cyanocobalamin, often with a relative retention time of approximately 1.2. Achieving baseline resolution between these two closely eluting peaks is paramount for accurate quantification and can be influenced by a multitude of chromatographic parameters.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for an HPLC method to separate cyanocobalamin and its c-lactam?

A good starting point is a reversed-phase method using a C18 column. A common mobile phase consists of a phosphate or acetate buffer at a slightly acidic pH (e.g., 3.5-5.5) with a methanol or acetonitrile gradient. Detection is typically performed at 361 nm, the absorption maximum for the corrin ring of cobalamins.

Q2: Why is the mobile phase pH so critical for this separation?

The pH of the mobile phase influences the ionization state of the cobalamin molecules. Cobalamins are complex structures with multiple ionizable groups. By controlling the pH, you can subtly alter the overall charge and polarity of cyanocobalamin and its c-lactam, thereby affecting their interaction with the stationary phase and influencing their retention times. A stable and optimized pH is crucial for reproducible and well-resolved chromatography.[1][2]

Q3: My cyanocobalamin and c-lactam peaks are co-eluting or have very poor resolution. What should I try first?

The first step is to adjust the organic modifier concentration in your mobile phase. If you are running an isocratic method, decrease the percentage of the organic solvent (methanol or acetonitrile) to increase the retention times of both peaks, which may improve resolution. If you are using a gradient, try making the gradient shallower (i.e., a slower increase in the organic solvent concentration over time). This will give the two compounds more time to interact differently with the stationary phase, often leading to better separation.

Q4: I'm seeing significant peak tailing for my cobalamin peaks. What could be the cause?

Peak tailing for cobalamins is often due to secondary interactions with residual silanol groups on the silica-based stationary phase. To mitigate this, ensure your mobile phase pH is in a range that suppresses the ionization of these silanols (typically below pH 4). Using a high-purity, end-capped C18 column can also significantly reduce peak tailing. Additionally, ensure your sample is fully dissolved and that the injection solvent is compatible with the mobile phase.

Q5: How can I confirm the identity of the c-lactam peak in my chromatogram?

The most definitive way to identify the c-lactam peak is by using mass spectrometry (MS) detection. The c-lactam will have a different mass-to-charge ratio than cyanocobalamin. Alternatively, you can perform forced degradation studies (e.g., acid, base, or oxidative stress) on a pure cyanocobalamin standard, as these conditions are known to generate the c-lactam.[3][4][5] The peak that increases in size under these stress conditions is likely the c-lactam.

In-Depth Troubleshooting Guides

Issue 1: Poor Resolution Between Cyanocobalamin and c-Lactam

If adjusting the organic modifier concentration is insufficient, a systematic approach to improving resolution is necessary.

Troubleshooting Workflow for Poor Resolution

Caption: A stepwise approach to resolving closely eluting cobalamin peaks.

Detailed Steps & Scientific Rationale:

• Optimize Gradient Slope: A shallower gradient increases the separation window between the two analytes. The subtle differences in their interaction with the C18 stationary phase are amplified over a longer gradient time.

• Switch Organic Modifier: Methanol and acetonitrile have different selectivities. If you are using methanol, switching to acetonitrile (or vice versa) can alter the elution order or improve the separation by changing the nature of the solvophobic interactions.

• Fine-tune Mobile Phase pH: Even small adjustments to the pH (e.g., ± 0.2 units) can have a significant impact on the retention and selectivity of these complex molecules. It is advisable to explore the pH range of 3.0 to 6.0 systematically.[1]

• Change Column Chemistry: If a standard C18 column does not provide adequate selectivity, consider a different stationary phase. A phenyl-hexyl column offers pi-pi interactions which can be beneficial for separating aromatic-containing molecules like cobalamins. A cyano column provides different dipole-dipole interactions.

Issue 2: Analyte Instability and Degradation

Cobalamins are sensitive to light and certain chemical conditions, which can lead to the formation of degradation products, including the c-lactam, during analysis.

Protocol for Ensuring Analyte Stability:

• Sample Preparation in Low Light: Perform all sample preparation steps under subdued lighting or by using amber vials to prevent photodegradation.[4]

• Use of Freshly Prepared Solutions: Prepare mobile phases and sample solutions fresh daily. Over time, the pH of buffered mobile phases can change, and samples can degrade even when refrigerated.

• Maintain a Stable pH: As previously mentioned, a stable and appropriate pH is crucial not only for separation but also for the stability of the cobalamins. Most cobalamins are most stable in a slightly acidic environment (pH 4.0-5.0).

• Control Column Temperature: A stable column temperature (e.g., 30-35°C) ensures reproducible retention times and can improve peak shape.

Experimental Protocols

Protocol 1: Standard HPLC Method for Cobalamin Separation

This method provides a robust starting point for separating cyanocobalamin and its c-lactam.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.05 M Potassium Phosphate Buffer, pH 3.5
Mobile Phase B	Methanol
Gradient	20% to 60% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	361 nm
Injection Volume	20 µL

Protocol 2: Forced Degradation Study to Generate c-Lactam

This protocol can be used to generate the c-lactam from a cyanocobalamin standard for peak identification purposes.

• Prepare a stock solution of cyanocobalamin (e.g., 1 mg/mL) in water.

• Acid Degradation: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Heat at 60°C for 1 hour.

• Base Degradation: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Let it stand at room temperature for 1 hour.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide. Let it stand at room temperature for 1 hour.

• Neutralize and Dilute: After the specified time, neutralize the acidic and basic solutions with an equivalent amount of base or acid, respectively. Dilute all samples with the mobile phase to an appropriate concentration for HPLC analysis.

• Analyze the stressed samples using your HPLC method and compare the chromatograms to an unstressed standard to identify the degradation products.

Visualizing the Separation Principle

The separation of cyanocobalamin and its c-lactam on a reversed-phase column is primarily driven by differences in their hydrophobicity.

Caption: Hydrophobic interactions governing the separation on a C18 column.

References

• World Journal of Pharmaceutical Sciences. (2025, December 6). Analytical Method Development and Validation for the Estimation of Cyanocobalamin Injection (B12). Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2025, January 28). Photodegradation Effects of Cyanocobalamin. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Cyanocobalamin tablets, assay procedure 2 as per USP41-NF36 monograph, using Shimadzu Nexera X2 Fast LC system. Retrieved from [Link]

• A simple and rapid RP-HPLC method for the assessment of cobalamin (vitamin B12) in tilapia and snoek fishes. (n.d.). PMC. Retrieved from [Link]

• European Journal of Biomedical and Pharmaceutical Sciences. (2022, November 4). NOVEL STABILITY?INDICATING METHOD FOR DETERMINATION OF RELATED SUBSTANCES OF CYANOCOBALAMIN INJECTION USING RP?HPLC. Retrieved from [Link]

• MDPI. (2022, September 7). Analysis of Cobalamin (Vit B12) in Ripened Cheese by Ultra-High-Performance Liquid Chromatography Coupled with Mass Spectrometry. Retrieved from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific. Retrieved from [Link]

• PubMed. (2010, October 15). New hydrophobic vitamin B12 derivatives via ring-opening reactions of c-lactone. Retrieved from [Link]

• SciSpace. (2014, June 12). Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. Retrieved from [Link]

• EPIC. (2022, August 23). Method optimization of the simultaneous detection of B12 congeners leading to the detection of a novel isomer of. Retrieved from [Link]

• Google Patents. (n.d.). CN103091442A - Chromatographic method for determination of vitamin B12 content.

• Novelty Journals. (n.d.). DESIGN OF HPLC METHOD FOR QUANTIFICATION OF CYANOLOBALAMIN INJECTION. Retrieved from [Link]

• PMC. (n.d.). Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. Retrieved from [Link]

• ResearchGate. (2022, January 12). Determination of the Chemical Stability of Cyanocobalamin in Medical Food by a Validated Immunoaffinity Column-Linked HPLC Method. Retrieved from [Link]

• European Journal of Biomedical and Pharmaceutical Sciences. (n.d.). ABSTRACT. Retrieved from [Link]

• ResearchGate. (n.d.). Chromatogram of vitamin B 12 . (A) Standard of vitamin B 12 , (B) Powdered milk containing starch. Retrieved from [Link]

• ResearchGate. (2015, December 23). DESIGN OF HPLC METHOD FOR QUANTIFICATION OF CYANOLOBALAMIN INJECTION. Retrieved from [Link]

• Scribd. (n.d.). Cyanocobalamin. Retrieved from [Link]

• PubMed. (n.d.). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. Retrieved from [Link]

• MDPI. (2024, May 1). Optimization of Cyanocobalamin (Vitamin B 12 ) Sorption onto Mesoporous Superparamagnetic Iron Oxide Nanoparticles. Retrieved from [Link]

• Agilent. (2023, October 31). The Analysis of Vitamin B12 in Infant Formula. Retrieved from [Link]

• LCGC International. (2023, April 1). Combining Different Stationary-Phase Chemistries to Improve the Selectivity of Impurity Profiling Methods. Retrieved from [Link]

• ResearchGate. (2025, August 7). A Comparison of the Stability of Cyanocobalamin and Its Analogs in Ascorbate Solution. Retrieved from [Link]

• The International Pharmacopoeia. (n.d.). Cyanocobalamin (Cyanocobalaminum). Retrieved from [Link]

• LCGC International. (2022, December 1). Method Development for Reversed-Phase Separations of Peptides: A Rational Screening Strategy for Column and Mobile Phase Combinations with Complementary Selectivity. Retrieved from [Link]

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• 5. storage.googleapis.com [storage.googleapis.com]

Technical Support Center: Optimizing Experimental Design for Vitamin B-12 c-lactam

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Vitamin B-12 c-lactam. This guide provides in-depth technical advice, troubleshooting protocols, and frequently asked questions (FAQs) to address the inherent instability of this compound. Our goal is to empower you with the knowledge to design robust experiments, ensure data integrity, and prevent costly setbacks.

Vitamin B-12 c-lactam, a derivative of hydroxocobalamin, is a critical tool in studying Vitamin B-12 deficiency, as it acts as a metabolic antagonist to cobalamin.[1] However, its utility is matched by its instability. The corrin ring and its side chains are susceptible to degradation, leading to a loss of biological activity and the generation of potentially interfering byproducts.[2] This guide is structured to help you navigate these challenges proactively.

Frequently Asked Questions (FAQs)

This section addresses the most common questions our application scientists receive regarding Vitamin B-12 c-lactam.

Q1: What is Vitamin B-12 c-lactam, and why is its stability a primary concern?

A1: Vitamin B-12 c-lactam is a derivative of Vitamin B-12 where the acetamide side chain on the B ring has cyclized to form a lactam.[2] This modification makes it an antagonist of Vitamin B-12's metabolic functions, specifically inhibiting enzymes like methionine synthase and methylmalonyl-CoA mutase.[3] This makes it an invaluable research tool for creating cellular models of B12 deficiency.[1][3]

The primary concern is its inherent instability. Like other cobalamins, the c-lactam derivative is sensitive to a range of environmental factors, including light, pH, temperature, and the presence of reducing or oxidizing agents.[2][4][5] Degradation can lead to cleavage of the corrin ring or modifications of the side chains, resulting in a loss of antagonistic activity and yielding inconsistent and unreliable experimental data.[6][7]

Q2: What specific environmental factors accelerate the degradation of Vitamin B-12 c-lactam?

A2: Several factors can compromise the integrity of your Vitamin B-12 c-lactam samples. Understanding these is the first step toward mitigation.

• Light (Photodegradation): Exposure to light, especially UV and sunlight, is a major cause of degradation for all cobalamins.[8][9][10] The photochemical reactions can break the cobalt-carbon bond and lead to the formation of hydroxocobalamin and other inactive products.[9][11] One study reported that an hour of exposure to sunlight can cause approximately 20% degradation of cyanocobalamin.[8][9]

• pH: The stability of cobalamins is highly pH-dependent. The optimal pH range for stability is generally between 4.0 and 6.5.[12][13] Highly acidic (pH < 4) or alkaline (pH > 7) conditions can accelerate hydrolytic deamidation of the side chains and other degradative reactions.[2][14] Maximum stability for cyanocobalamin has been observed around pH 6.[14][15]

• Temperature: Elevated temperatures significantly increase the rate of degradation, following the Arrhenius equation.[14][15] While some forms are stable for short periods at high temperatures, long-term storage should be at refrigerated or frozen temperatures.

• Interacting Compounds: The presence of other vitamins or chemicals can destabilize Vitamin B-12 c-lactam.

  • Ascorbic Acid (Vitamin C): This is a well-documented destabilizer, acting as a reducing agent that can lead to the rapid destruction of the corrin ring.[6][7][16][17]

  • Thiamine (Vitamin B1) and Niacinamide: In combination, these B vitamins can also promote the degradation of cobalamins.[4][16][18]

  • Riboflavin (Vitamin B2): Can act as a photosensitizer, accelerating the photodegradation of cobalamins.[8][12]

  • Heavy Metals: Ions like copper can catalyze degradative reactions.[16]

Q3: My results are highly variable between experiments. How do I determine if c-lactam instability is the culprit?

A3: Variability is a classic sign of compound instability. To diagnose this, implement the following controls:

• Run a "Time-Zero" Control: Prepare a fresh solution of Vitamin B-12 c-lactam and immediately analyze it or use it in your assay. Compare this result to samples that have been prepared and incubated for the full duration of your experiment. A significant drop in activity or concentration points to degradation.

• Perform a Stress Test: Intentionally expose your c-lactam solution to known stressors (e.g., leave a vial on the benchtop under ambient light for several hours, or adjust the pH to a non-optimal value). Compare its performance to a properly stored and handled sample. This will demonstrate the sensitivity of the compound to your lab's specific conditions.

• Analyze for Degradation Products: Use an analytical technique like HPLC to look for the appearance of new peaks or a decrease in the main c-lactam peak over time.

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments.

Issue 1: Rapid Loss of Compound Activity in Cell Culture Media

• Problem: You add Vitamin B-12 c-lactam to your cell culture medium, but you observe a diminishing or inconsistent biological effect over the course of the experiment (e.g., 24-72 hours).

• Root Cause Analysis: Cell culture media are complex mixtures often containing components that can degrade the c-lactam. Riboflavin and other vitamins are common components. Furthermore, incubators maintain a temperature of 37°C, which accelerates degradation.[14] The pH of media can also shift during cell growth.

• Solution Workflow:

  • Minimize Light Exposure: Prepare media containing the c-lactam in a darkened biosafety cabinet. Use amber or foil-wrapped culture flasks/plates.

  • Staggered Dosing: Instead of a single dose at the beginning of a long experiment, consider replacing the media with a fresh preparation containing the c-lactam every 12-24 hours.

  • Buffer and pH Control: Ensure your medium is well-buffered to maintain a stable pH. The optimal pH for cobalamin stability is slightly acidic (4.0-6.5), which may not be compatible with cell health.[12] Therefore, frequent media changes become even more critical to remove any degradation products and replenish the active compound.

  • Pre-Experiment Validation: Before a large-scale experiment, incubate the c-lactam in your complete cell culture medium (without cells) for the planned duration of your experiment. At various time points (e.g., 0, 8, 24, 48 hours), take an aliquot and test its biological activity in a short-term assay or quantify the remaining c-lactam via HPLC. This will establish its half-life in your specific conditions.

Issue 2: Poor Reproducibility in Analytical Quantification

• Problem: You are quantifying Vitamin B-12 c-lactam using HPLC-UV or LC-MS, but the peak area for the same concentration varies significantly between runs or even within the same run.

• Root Cause Analysis: This can be due to degradation happening during sample preparation or while sitting in the autosampler. Autosamplers are often not refrigerated, and exposure to ambient light and temperature during a long sequence can be detrimental.

• Solution Workflow:

  • Control the Environment: Use a refrigerated autosampler set to 4°C. Protect samples from light by using amber autosampler vials.

  • Optimize Extraction: When extracting from complex matrices (like cell lysates or tissues), use a validated procedure. Extraction should be done quickly, on ice, and in a pH-controlled buffer (pH 4.0-4.5 is ideal for extraction).[13] Immunoaffinity column cleanup can be highly effective for isolating cobalamins before analysis.[13][19][20][21]

  • Include Bracketing Standards: In your HPLC sequence, run a calibration standard at the beginning, middle, and end of the run. If you see a systematic decrease in the peak area of the standard over time, it confirms degradation is occurring in the autosampler.

  • Diluent Choice: Prepare your standards and dilute your samples in the mobile phase or a buffer known to be stabilizing (e.g., 0.25 M Sodium Acetate Buffer, pH 4.5).

Logical Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting inconsistent experimental results.

Caption: A decision tree for troubleshooting inconsistent experimental results.

Optimized Experimental Protocols

Adherence to validated protocols is essential for success. The following are step-by-step guides for key procedures.

Protocol 1: Preparation and Storage of Stabilized Stock Solutions

This protocol ensures the preparation of a reliable and stable stock solution.

• Reagents and Materials:

  • Vitamin B-12 c-lactam (solid)

  • Sodium Acetate (Anhydrous)

  • Glacial Acetic Acid

  • Milli-Q or equivalent ultrapure water

  • Sterile 0.22 µm syringe filters

  • Amber glass volumetric flasks

  • Amber polypropylene microcentrifuge tubes

• Procedure for 0.25 M Sodium Acetate Buffer (pH 4.5):

  • Dissolve 20.5 g of Sodium Acetate in 800 mL of Milli-Q water.

  • Adjust the pH to 4.5 using glacial acetic acid.

  • Bring the final volume to 1000 mL with Milli-Q water.

  • Filter sterilize the buffer using a 0.22 µm filter if it will be used for cell culture applications.

• Procedure for Stock Solution (e.g., 10 mM):

  • Accurately weigh the required amount of solid Vitamin B-12 c-lactam in a darkened room or fume hood.

  • Dissolve the solid in the prepared pH 4.5 sodium acetate buffer in an amber volumetric flask.

  • Vortex gently until fully dissolved. Avoid sonication which can introduce heat.

  • Aliquot the stock solution into single-use amber microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

  • Store aliquots at -80°C for long-term storage (months) or at 4°C for short-term use (up to one week). Always protect from light.

Protocol 2: Quantification by HPLC-UV

This method is suitable for determining the concentration and purity of Vitamin B-12 c-lactam.

• Instrumentation and Columns:

  • HPLC system with a UV-Vis or Diode Array Detector (DAD).

  • C18 reverse-phase column (e.g., Waters Atlantis C18).

  • Refrigerated autosampler.

• Chromatographic Conditions:

  • Mobile Phase: A common mobile phase is a gradient of acetonitrile and water or a buffer like phosphate buffer. A simple binary gradient can be effective. For example, a mixture of acetonitrile and phosphate buffer (1:6 v/v) with the pH adjusted to 2.6.[12]

  • Flow Rate: 1.0 - 1.2 mL/min.[12]

  • Detection Wavelength: Set the detector to 361 nm , which is a characteristic absorption maximum for cobalamins.[6][11][21]

  • Column Temperature: Ambient or controlled at 25°C.

  • Injection Volume: 10-20 µL.

• Procedure:

  • Prepare a calibration curve using freshly prepared standards diluted from your stabilized stock solution. Use the mobile phase or the pH 4.5 acetate buffer as the diluent. A typical concentration range might be 1 to 250 ng/mL.[20]

  • Prepare samples, diluting them to fall within the linear range of the calibration curve.

  • Load samples into amber autosampler vials and place them in a refrigerated autosampler (4°C).

  • Run the sequence, including bracketing standards.

  • Integrate the peak corresponding to Vitamin B-12 c-lactam and quantify using the calibration curve. The appearance of new peaks over time is indicative of degradation.

Optimized Experimental Workflow Diagram

This diagram illustrates an ideal workflow designed to minimize degradation at every step.

Caption: An optimized workflow for handling Vitamin B-12 c-lactam.

Data Summary: Factors Influencing Cobalamin Stability

The following table summarizes key quantitative data from the literature regarding the stability of various cobalamins under different conditions. This data can be used to inform your experimental design choices.

Factor	Condition	Compound	Degradation / Loss	Citation
pH	pH 2 (at 37°C)	Cyanocobalamin	t½ = 8 days	[15]
pH 3	Methylcobalamin	79% loss (reduced to 12% with sorbitol)	[4]
pH 3 & 9	Cyanocobalamin	~15% loss (prevented by sorbitol)	[4]
pH 6 (at 4°C)	Cyanocobalamin	Maximum stability observed	[14][15]
Temperature	100°C for 60 min	Cyanocobalamin	38% loss	[4]
37°C vs 4°C (at pH 6)	Cyanocobalamin	Lifetime halved at 37°C	[14]
Light	UV Exposure (60 min)	Cyanocobalamin	4% loss	[4]
UV Exposure (60 min)	Hydroxocobalamin	>30% loss	[4]
UV Exposure (60 min)	Methylcobalamin	>30% loss	[4]
Sunlight (30 min)	Cyanocobalamin	~10% loss	[9]
Other Vitamins	+ Ascorbic Acid	Methylcobalamin	70-76% loss (reduced to 16% with sorbitol)	[4]
+ Thiamine & Niacinamide	Cyanocobalamin	6-13% loss	[4]

References

• Al-Ghanana, A. M., et al. (2019). Sorbitol enhances the physicochemical stability of B12 vitamers. International Journal for Vitamin and Nutrition Research. Available from: [Link]

• Rakuša, Ž. T., et al. (2022). Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability. Molecules. Available from: [Link]

• Bajaj, S., & Singhal, R. S. (2020). Degradation kinetics of vitamin B12 in model systems at different pH and extrapolation to carrot and lime juices. Journal of Food Engineering. Available from: [Link]

• Koutmos, M., et al. (2010). Unusual Aerobic Stabilization of Cob(I)alamin by a B12-Trafficking Protein Allows Chemoenzymatic Synthesis of Organocobalamins. Proceedings of the National Academy of Sciences. Available from: [Link]

• Mukherjee, S., & Sen, S. (1957). The Stability of Vitamin B12. Journal of Pharmacy and Pharmacology. Available from: [Link]

• Gryszczyńska, A., et al. (2021). Quality of Vitamin B12 Supplements Regarding Vitamin Assay and Content of Heavy Metals. Molecules. Available from: [Link]

• Avari, K., & Avari, P. (2014). Effects of Formulation Variables and Storage Conditions on Light Protected Vitamin B12 Mixed Parenteral Formulations. Iranian Journal of Pharmaceutical Research. Available from: [Link]

• Ahmad, I., et al. (2014). Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. AAPS PharmSciTech. Available from: [Link]

• Szymański, K., et al. (2023). Desensitization for Vitamin B12 Hypersensitivity and How to Do It. Journal of Clinical Medicine. Available from: [Link]

• DeMerre, L. J., & Wilson, C. (1956). Photolysis of Vitamin B12. Journal of the American Pharmaceutical Association. Available from: [Link]

• Zittoun, J., et al. (2000). Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency. Neuroscience Letters. Available from: [Link]

• Bandarian, V., et al. (2002). Factors modulating conformational equilibria in large modular proteins: A case study with cobalamin-dependent methionine synthase. Proceedings of the National Academy of Sciences. Available from: [Link]

• Ahmad, I., et al. (2014). Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. SciSpace. Available from: [Link]

• Amess, J. A., et al. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. Blood. Available from: [Link]

• LGC. (2004). Vitamin B12 - A review of analytical methods for use in food. GOV.UK. Available from: [Link]

• Kumar, A., & Singh, A. (2024). Photodegradation Effects of Cyanocobalamin. Research Journal of Pharmacy and Technology. Available from: [Link]

• Frost, D. V., et al. (1952). Stability of Vitamin B12. Science. Available from: [Link]

• Bajaj, S., & Singhal, R. S. (2020). Degradation kinetics of vitamin B12 in model systems of different pH and extrapolation to carrot and lime juices. Semantic Scholar. Available from: [Link]

• IOSRPHR. (2023). Inclusion Complexation of Vitamin B12 with Cyclodextrins for Light Stability. iosrphr.org. Available from: [Link]

• Li, D., et al. (2011). Effect of pH on the interaction of vitamin B12 with bovine serum albumin by spectroscopic approaches. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available from: [Link]

• Waters Corporation. (n.d.). LC-MS Analysis of Vitamin B12. Available from: [Link]

• Akatsuka, M., et al. (2008). Degradation of vitamin B12 in dietary supplements. Yakugaku Zasshi. Available from: [Link]

• LGC. (2011). An Evaluation of Procedures for the Determination of Vitamin B12 in Foods, Supplements and Premixes using HPLC and UPLC. GOV.UK. Available from: [Link]

• FSSAI. (2022). Method for Determination of Cyanocobalamin (Vitamin B12) in Fortified Rice. Available from: [Link]

• Agilent. (2023). The Analysis of Vitamin B12 in Infant Formula. Available from: [Link]

• FDA. (2023). Determination of Vitamin B12 in Multivitamins using HPLC-ICP-MS. Available from: [Link]

• Heudi, O., et al. (2006). Determination of Vitamin B12 in Food Products by Liquid Chromatography/UV Detection with Immunoaffinity Extraction: Single-Laboratory Validation. Journal of AOAC International. Available from: [Link]

• Lee, S., et al. (2022). Determination of the Chemical Stability of Cyanocobalamin in Medical Food by a Validated Immunoaffinity Column-Linked HPLC Method. ResearchGate. Available from: [Link]

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addressing batch-to-batch variability of technical grade Vitamin B-12 c-lactam

Welcome to the Technical Support Center for Cobalamin Derivatives. As a Senior Application Scientist, I have designed this troubleshooting guide to address the complex challenges of working with technical grade Vitamin B-12 c-lactam (OH-Cbl[c-lactam]).

This B-ring analog is a powerful tool used to induce in vitro and in vivo cobalamin deficiency by competitively inhibiting B12-dependent enzymes[1]. However, because technical grade reagents are not subjected to the rigorous polishing of analytical standards, batch-to-batch variability is a notorious source of experimental failure. This guide will help you understand the causality behind these variations, implement self-validating experimental systems, and standardize your workflows.

Section 1: Synthesis Variability & Purity Assessment (FAQ)

Q: Why does the purity of my technical grade B-12 c-lactam vary so drastically between batches? A: The causality lies in the thermodynamics of the synthesis process. The conversion of hydroxycobalamin to the c-lactam derivative requires precise alkaline oxidation (typically 0.1 M NaOH at 100°C under a strong air stream)[2]. If the aeration rate or temperature fluctuates, the reaction either fails to reach completion (leaving unreacted, active hydroxycobalamin) or over-oxidizes the corrin ring, leading to B-ring opening and the formation of inactive byproducts like 7,8-seco-B12 or B12[c-lactone][3].

Q: How can I accurately quantify the active antagonist versus impurities in a new batch? A: Never rely solely on UV-Vis spectrophotometry. The corrin ring absorbance spectra of unreacted B12 and c-lactam overlap significantly, masking impurities. You must use High-Performance Liquid Chromatography (HPLC) coupled with coulometric electrochemical and UV detection, or LC-MS, to resolve these structurally similar compounds[].

Table 1: Quantitative Analysis of Common Batch Impurities

Impurity / Variant	Causal Origin	Analytical Detection Method	Impact on Experimental Integrity
Unreacted Hydroxycobalamin	Incomplete alkaline oxidation during synthesis.	HPLC (UV/Electrochemical)	Critical: Rescues cells from B12 deficiency, nullifying the antagonist effect.
B12[c-lactone]	Over-oxidation of the B-ring.	LC-MS	Variable; potentially blocks metabolism but adds uncontrolled toxicity.
7,8-seco-B12	Corrin ring degradation (B-ring opening) from excessive heat.	LC-MS / 13C NMR	Inert; reduces the effective molarity of the antagonist in your assay.

Section 2: Standardizing Batch Purification

If your technical grade batch shows high levels of unreacted hydroxycobalamin, you must purify it before use. Standard aqueous extraction often fails due to severe emulsion formation. Below is a field-proven, step-by-step methodology adapted from recent advancements in cobalamin synthesis ()[2].

Protocol: Phenol-Methylene Chloride Extraction Workflow

Objective: To isolate OH-Cbl[c-lactam] and remove water-soluble unreacted cobalamin salts without emulsion interference.

• Acidification: Take your crude technical grade mixture (dissolved in alkaline solution) and cool it strictly to room temperature. Slowly acidify the solution using 1% aqueous hydrochloric acid (HCl) until a stable pH is reached.

• Solvent Preparation: Prepare a stock extraction solution by dissolving 100 g of phenol in 100 mL of methylene chloride. Scientific Insight: Using methylene chloride as the organic phase prevents the emulsion problems typically caused by pure phenol extractions.

• Phase Extraction: Add the phenol-methylene chloride solution to your acidified aqueous mixture. Invert gently to extract the red OH-Cbl[c-lactam] product into the organic phase. Unreacted, highly polar cobalamin salts will largely remain in the aqueous phase.

• Precipitation: Separate the organic phase. Precipitate the purified c-lactam by adding a mixture of diethyl ether and acetone.

• Drying: Collect the precipitate via centrifugation and dry completely under a vacuum to remove residual solvents before reconstituting for cell culture.

Section 3: Functional Validation in Cell Models (FAQ)

Q: My cell model (e.g., melanoma lines or oligodendrocytes) isn't showing consistent signs of B12 deficiency. What is going wrong? A: Your experimental protocol lacks a self-validating biochemical feedback loop. B-12 c-lactam is a competitive antagonist[5]. If your technical grade batch contains even 2-5% unreacted active B12, it will outcompete the c-lactam at the enzyme active site. Furthermore, you cannot rely purely on phenotypic markers like cell proliferation, as some cell lines (e.g., C32 melanoma) resist cytostatic effects despite cobalamin deficiency[1].

To make your protocol self-validating, you must measure the direct metabolic substrates of the enzymes that B12 c-lactam inhibits: Methylmalonyl-CoA Mutase and Methionine Synthase . If your c-lactam batch is working, you will see a massive intracellular spike in Methylmalonic Acid (MMA) and Homocysteine (Hcy)[5][6].

Mechanism of Vitamin B-12 c-lactam competitive antagonism on cobalamin-dependent pathways.

Section 4: Storage and Stability (FAQ)

Q: Does technical grade B-12 c-lactam degrade over time? How should it be stored? A: Yes. Like all cobalamin derivatives, the c-lactam structure is highly sensitive to photolytic cleavage and oxidative stress. Exposure to light can cause the cleavage of the upper axial ligand, while prolonged exposure to aqueous environments at room temperature can lead to spontaneous lactone formation. Best Practice: Store technical grade powders desiccated at -20°C in amber or foil-wrapped vials. Reconstitute only what is needed for immediate experiments, as freeze-thaw cycles in aqueous media will rapidly degrade the competitive affinity of the compound.

References

• Rzepka, Z., Janus, M., Marciniec, K., Rok, J., & Wrześniok, D. (2025). "Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro." International Journal of Molecular Sciences, 26(4), 1540. URL:[Link]

• Haegler, P., Grünig, D., Berger, B., Terracciano, L., Krähenbühl, S., & Bouitbir, J. (2017). "Hepatic Effects of Pharmacological Doses of Hydroxy-Cobalamin[c-lactam] in Mice." PLoS ONE, 12(1): e0171026. URL:[Link]

• Bresson-Cepadas, M. et al. (2000). "Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency." Neuroscience Letters, 288(3), 207-210. URL:[Link]

• Watanabe, F., Yabuta, Y., Bito, T., & Teng, F. (2013). "Biologically Active Vitamin B12 Compounds in Foods for Preventing Deficiency." Journal of Agricultural and Food Chemistry, 61(28), 6769–6775. URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. scribd.com [scribd.com]
• 5. Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JCI - Increased hepatic mitochondrial capacity in rats with hydroxy-cobalamin[c-lactam]-induced methylmalonic aciduria. [jci.org]

Reference Data & Comparative Studies

Validating an In Vitro Vitamin B12 Deficiency Model Using Vitamin B-12 c-Lactam: A Comparative Guide

Establishing a reliable in vitro model of Vitamin B12 (cobalamin) deficiency has historically been a significant bottleneck in hematological, neurological, and dermatological drug development. Because standard cell culture media require serum supplementation—which inherently contains protein-bound Vitamin B12—simple dietary restriction fails to induce a true deficient state[1].

To overcome this limitation, researchers utilize Vitamin B-12 c-lactam (e.g., cyanocobalamin c-lactam or hydroxycobalamin c-lactam). This guide provides an objective comparison of Vitamin B-12 c-lactam against alternative deficiency models, synthesizes experimental validation data, and outlines a self-validating protocol for application scientists and researchers.

Mechanistic Grounding: How c-Lactam Induces Deficiency

Vitamin B-12 c-lactam features a specific structural modification—a cyclization of the amide group at the c-position of the B pyrrolic ring[1]. This alteration strips the molecule of its biological activity while retaining its high affinity for cellular binding sites and cobalamin transport proteins[2].

By acting as a competitive antagonist, c-lactam blocks natural Vitamin B12 from binding to critical enzymes like Methionine Synthase[2][3]. This blockade disrupts the utilization of methyl groups from folate, leading to a cascade of metabolic failures: homocysteine accumulates, methionine is depleted, and DNA synthesis is severely impaired (the "methylfolate trap")[3][4].

Fig 1. Competitive inhibition of Methionine Synthase by Vitamin B-12 c-lactam.

Comparative Analysis: c-Lactam vs. Alternative Models

When designing an assay to screen drugs for neuropathy or hematological disorders, selecting the right deficiency model is critical for data integrity. Below is a comparison of the three primary methods used to induce B12 deficiency in vitro.

Parameter	Dialyzed Serum (Dietary Restriction)	Nitrous Oxide (N₂O) Exposure	Vitamin B-12 c-Lactam (Antagonist)
Mechanism	Removal of all small molecules from serum.	Oxidizes Co(I) to Co(II), inactivating methionine synthase.	Competitive inhibition of B12 binding sites[2].
Specificity	Low: Causes general cellular starvation; not specific to B12.	Moderate: Induces off-target oxidative stress independent of B12.	High: Directly targets and isolates cobalamin-dependent pathways[3].
Setup Complexity	Low (Standard incubator).	High (Requires specialized gas chambers and ventilation).	Low (Standard incubator; added directly to media)[1].
Reversibility	Reversible.	Irreversible enzyme damage.	Highly Reversible: Rescued by excess B12 or methionine[4].
Physiological Relevance	Poor.	Moderate.	Excellent: Accurately mimics functional hypocobalaminemia[5].

Experimental Validation & Performance Data

The efficacy and specificity of Vitamin B-12 c-lactam are robustly supported by experimental data across distinct cell lines, proving its versatility for both hematological and dermatological research.

Hematological Modeling (HL60 Leukemia Cells)

In a foundational validation study, HL60 cells cultured with cyanocobalamin c-lactam exhibited severe cytotoxicity driven specifically by methionine deficiency[4]. The self-validating nature of this model was proven through rescue experiments: cell death was completely reversed by the addition of exogenous methionine or excess Vitamin B12, but not by pteroylglutamic acid (folic acid)[4]. This confirms the precise blockade of the methionine synthase pathway without inducing a generalized folate deficiency.

Dermatological Modeling (Epidermal Melanocytes)

Recent studies investigating hypocobalaminemia-induced hyperpigmentation utilized 10 μg/mL of (OH)Cbl(c-lactam) to induce deficiency in melanocytes[1]. The data demonstrated a profound, measurable disruption in cellular homeostasis.

Quantitative Data Summary: Melanocytes treated with c-Lactam vs. Control

Biomarker Assayed	Control Baseline	c-Lactam Treated	Pathological Implication
Relative Melanin Content	100%	131%	Hyperpigmentation / Pigmentary disorders[5]
Tyrosinase Activity	100%	135%	Pathological stimulation of melanogenesis[5]
Reactive Oxygen Species	100%	120%	Severe redox status imbalance / Oxidative stress[5]
Extracellular Homocysteine	Stable	Significant spike at Day 18	Confirmed functional B12 deficiency state[1]

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol incorporates built-in validation checkpoints. This methodology is adapted from established long-term incubation models[1].

Fig 2. Step-by-step experimental workflow for inducing in vitro B12 deficiency.

Step-by-Step Methodology:

• Cell Seeding: Seed the target cells (e.g., primary epidermal melanocytes or HL60 cells) into T-25 flasks at a density of 350,000 cells/flask in standard growth medium[1].

• Antagonist Introduction: Supplement the culture medium with synthesized Vitamin B-12 c-lactam at a working concentration of 10 μg/mL[1]. Maintain a parallel control culture using standard, unsupplemented medium.

• Incubation & Passaging: Incubate cells under standard conditions (37°C, 5% CO₂). To prevent overconfluence and maintain logarithmic growth, passage the cells every 6 days, reseeding at the original density of 350,000 cells/flask[1].

• Validation Checkpoint 1 (Biomarker Confirmation): Collect culture medium samples at 3-day intervals. Assay for extracellular homocysteine (Hcy) concentrations using HPLC. A significant upward inflection in Hcy accumulation by Day 18 validates the onset of functional cobalamin deficiency[1].

• Validation Checkpoint 2 (Mechanistic Rescue Assay): In a sub-cohort of treated cells, introduce active cyanocobalamin or L-methionine. A restoration of normal cell proliferation and normalization of ROS levels confirms that the observed phenotypic changes are exclusively driven by B12 antagonism, ruling out non-specific compound toxicity[4].

References

• Buy Vitamin B-12 C-Lactam | 23388-02-5 - Smolecule Source: Smolecule URL
• Source: PubMed / National Institutes of Health (NIH)
• Source: Blood - American Society of Hematology (ASH)

Sources

• 1. Vitamin B12 Deficiency Induces Imbalance in Melanocytes Homeostasis—A Cellular Basis of Hypocobalaminemia Pigmentary Manifestations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Vitamin B-12 C-Lactam | 23388-02-5 [smolecule.com]
• 3. Buy Vitamin B-12 C-Lactam | 23388-02-5 [smolecule.com]
• 4. ashpublications.org [ashpublications.org]
• 5. Vitamin B12 Deficiency Induces Imbalance in Melanocytes Homeostasis-A Cellular Basis of Hypocobalaminemia Pigmentary Manifestations - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Inhibition of Methionine Synthase: A Comparative Guide to Vitamin B12 c-Lactam and Other Key Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of cellular metabolism, methionine synthase (MS) stands as a pivotal enzyme, orchestrating the final step in the de novo synthesis of methionine and playing a crucial role in folate metabolism.[1] Its inhibition has significant implications for cellular function and is an area of intense research for therapeutic development. This guide provides an in-depth analysis of the inhibitory mechanism of Vitamin B12 c-lactam on methionine synthase, juxtaposed with other well-characterized inhibitors, to offer a comprehensive resource for researchers in the field.

The Central Role of Methionine Synthase

Methionine synthase (EC 2.1.1.13), a cobalamin (Vitamin B12)-dependent enzyme, catalyzes the transfer of a methyl group from 5-methyltetrahydrofolate to homocysteine, yielding methionine and tetrahydrofolate.[2] This reaction is not only vital for regenerating the essential amino acid methionine but also for maintaining the cellular pool of tetrahydrofolate, a key carrier of one-carbon units for nucleotide synthesis and other methylation reactions.[3] Given its central role, the inhibition of methionine synthase can lead to a cascade of metabolic disruptions, including impaired DNA synthesis and elevated homocysteine levels, which are associated with various pathological conditions.[4]

Vitamin B12 c-Lactam: A Vitamin B12 Antagonist

Vitamin B12 c-lactam is a derivative of cyanocobalamin that acts as a potent antagonist of Vitamin B12.[5] Its inhibitory effect on methionine synthase stems from this antagonism, leading to a state of functional Vitamin B12 deficiency within the cell.

Mechanism of Inhibition

Studies have shown that Vitamin B12 c-lactam reversibly impairs the incorporation of the methyl group from 5-methyltetrahydrofolate, a key step in the methionine synthase catalytic cycle.[5] This leads to a cessation of methionine synthesis, resulting in cellular methionine deficiency and subsequent cytotoxicity.[6] A critical observation is that the cytotoxic effects of Vitamin B12 c-lactam can be completely reversed by the addition of exogenous methionine, confirming that the primary mechanism of its toxicity is the inhibition of methionine synthase.[5][7] Furthermore, the inhibitory effects can also be overcome by the addition of excess Vitamin B12, highlighting the antagonistic nature of the c-lactam derivative.[5]

While the precise kinetic mechanism of inhibition (e.g., competitive, non-competitive) has not been definitively elucidated in the available literature, the reversible nature of the inhibition and its direct competition with Vitamin B12 suggest a competitive or mixed-competitive mode of action at the cofactor binding site.

dot

Figure 1. Proposed inhibitory action of Vitamin B12 c-lactam.

Comparative Analysis with Other Methionine Synthase Inhibitors

To provide a broader context for the inhibitory potential of Vitamin B12 c-lactam, it is essential to compare it with other known inhibitors of methionine synthase.

Nitrous Oxide (N₂O)

Nitrous oxide is a well-established and potent inactivator of methionine synthase.[8][9] Its mechanism of action is fundamentally different from that of Vitamin B12 c-lactam.

Mechanism of Inhibition: Nitrous oxide irreversibly inactivates methionine synthase by oxidizing the cobalt(I) form of the cobalamin cofactor to a higher oxidation state.[10][11] This oxidized cofactor is incapable of participating in the methyl transfer reaction, leading to a complete and irreversible shutdown of the enzyme's catalytic activity.[7] The recovery of enzyme function after exposure to nitrous oxide is slow and requires the synthesis of new enzyme molecules.[9]

dot

Figure 2. Inactivation of methionine synthase by nitrous oxide.

Other Synthetic Inhibitors

A variety of synthetic compounds have been developed and tested as inhibitors of methionine synthase. These compounds often exhibit different modes of inhibition and varying potencies.

• Benzimidazoles and Benzothiadiazoles: Kinetic analysis has shown that certain substituted benzimidazoles act as competitive inhibitors of methionine synthase, likely by competing with the 5-methyltetrahydrofolate substrate.[12] In contrast, some benzothiadiazoles have been found to exhibit uncompetitive inhibition.[12]

• 5-Methyltetrahydrofolate Analogs (ZL031 and ZL033): These newly synthesized compounds have demonstrated potent inhibition of methionine synthase in HL-60 cells, with IC50 values of 10.0 µM and 1.4 µM, respectively.[13] Their structural similarity to the natural substrate suggests a competitive mode of inhibition.

Performance Comparison of Methionine Synthase Inhibitors

Inhibitor	Proposed Mechanism of Action	Type of Inhibition	Potency (IC50/Ki)	Reversibility
Vitamin B12 c-lactam	Antagonizes Vitamin B12 cofactor binding and function.	Likely Competitive/Mixed	Not Quantitatively Reported	Reversible
Nitrous Oxide (N₂O)	Oxidizes the cobalt ion of the Vitamin B12 cofactor.	Irreversible Inactivation	Potent Inactivator	Irreversible
Substituted Benzimidazoles	Competitive with 5-methyltetrahydrofolate.	Competitive	Micromolar Range (IC50)	Reversible
Substituted Benzothiadiazoles	Binds to the enzyme-substrate complex.	Uncompetitive	IC50 = 80 µM (most active)	Reversible
ZL031	5-methyltetrahydrofolate analog.	Likely Competitive	IC50 = 10.0 µM	Reversible
ZL033	5-methyltetrahydrofolate analog.	Likely Competitive	IC50 = 1.4 µM	Reversible

Experimental Protocols for Characterizing Methionine Synthase Inhibition

To facilitate further research and a more definitive characterization of inhibitors like Vitamin B12 c-lactam, the following experimental protocols are provided.

Protocol 1: In Vitro Methionine Synthase Activity Assay

This spectrophotometric assay measures the conversion of 5-methyltetrahydrofolate to tetrahydrofolate, which can be quantified by its absorbance at a specific wavelength after chemical conversion.

Materials:

• Purified methionine synthase

• L-homocysteine

• S-adenosylmethionine (SAM)

• Dithiothreitol (DTT)

• 5-methyltetrahydrofolate

• Potassium phosphate buffer (pH 7.2)

• Perchloric acid

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer, DTT, SAM, and L-homocysteine.

• Add the purified methionine synthase enzyme to the reaction mixture.

• To test an inhibitor, add the desired concentration of the inhibitor (e.g., Vitamin B12 c-lactam) to a separate set of reaction mixtures. Include a control with no inhibitor.

• Pre-incubate the mixtures at 37°C for 5 minutes.

• Initiate the reaction by adding 5-methyltetrahydrofolate.

• Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction by adding perchloric acid.

• Centrifuge the samples to pellet the precipitated protein.

• Measure the absorbance of the supernatant at 290 nm to quantify the tetrahydrofolate produced.

• Calculate the enzyme activity and the percentage of inhibition.

dot

Figure 3. Workflow for methionine synthase activity assay.

Protocol 2: Determination of Kinetic Parameters (Ki and Inhibition Type)

To determine the mode of inhibition and the inhibitor constant (Ki) for Vitamin B12 c-lactam, a series of kinetic experiments should be performed.

Procedure:

• Perform the methionine synthase activity assay as described in Protocol 1.

• Vary the concentration of one substrate (e.g., 5-methyltetrahydrofolate) while keeping the other substrate (homocysteine) at a saturating concentration.

• Repeat this for a range of fixed concentrations of the inhibitor (Vitamin B12 c-lactam).

• Plot the data using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).

• Analyze the changes in the Vmax and Km values in the presence of the inhibitor to determine the type of inhibition (competitive, non-competitive, or uncompetitive).

• Calculate the Ki value from the data using the appropriate equations for the determined inhibition type.

Conclusion and Future Directions

Vitamin B12 c-lactam presents a unique mechanism of methionine synthase inhibition through its antagonism of the essential Vitamin B12 cofactor. While its qualitative effects are well-documented, a quantitative and detailed kinetic analysis is necessary to fully understand its potential as a research tool or therapeutic agent. Direct comparative studies with other inhibitors, particularly under standardized assay conditions, would provide invaluable data for the field.

Future research should focus on:

• Determining the IC50 and Ki values of Vitamin B12 c-lactam for methionine synthase.

• Elucidating the precise kinetic mechanism of inhibition.

• Obtaining structural data of the methionine synthase-Vitamin B12 c-lactam complex to visualize the molecular interactions.

By filling these knowledge gaps, the scientific community can gain a more complete understanding of methionine synthase inhibition and leverage this knowledge for the development of novel therapeutic strategies.

References

• Chanarin, I., Deacon, R., Lumb, M., & Perry, J. (1980). Nitrous oxide inactivates methionine synthase. The Lancet, 316(8192), 503.
• Deacon, R., Lumb, M., Perry, J., Chanarin, I., Minty, B., Halsey, M. J., & Nunn, J. F. (1980). Inactivation of methionine synthase by nitrous oxide. European Journal of Biochemistry, 104(2), 419-422.
• Drummond, J. T., & Matthews, R. G. (1994). Nitrous oxide degradation by methionine synthase: a new mechanism for inactivation of a B12-dependent enzyme. Biochemistry, 33(12), 3732-3741.
• Frasca, V., Banerjee, R. V., & Matthews, R. G. (1988). The mechanism of inactivation of cobalamin-dependent methionine synthase by nitrous oxide. Biochemistry, 27(20), 7572-7578.
• Holloway, C. J., & Ressel, M. (1996). In vitro inactivation of mammalian methionine synthase by nitric oxide.
• Matthews, J. H. (1997). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. Blood, 89(12), 4600-4607.
• Matthews, R. G., & Drummond, J. T. (1990). Providing a methyl group for methionine biosynthesis: the cobalamin-dependent and cobalamin-independent methionine synthases. Molecular microbiology, 4(8), 1227-1233.

• RCSB Protein Data Bank. (n.d.). 3IV9: Structure of the B12-dependent Methionine Synthase (MetH) C-teminal half in a "His-On" conformation. [Link]

• S-adenosylmethionine synthetase. (n.d.). In ChEMBL. European Bioinformatics Institute. [Link]

• ZL031 and ZL033 inhibit methionine synthase. (2008). Anti-cancer drugs, 19(7), 711–718. [Link]

Sources

• 1. Methionine synthase - Wikipedia [en.wikipedia.org]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. Methionine Metabolism: Key Enzymes, Reactions, and Interplay with Cellular Pathways - Creative Proteomics Blog [creative-proteomics.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. people.iiti.ac.in [people.iiti.ac.in]
• 7. Nitrous Oxide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. Nitrous oxide has multiple deleterious effects on cobalamin metabolism and causes decreases in activities of both mammalian cobalamin-dependent enzymes in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. bevital.no [bevital.no]
• 12. Inhibition of cobalamin-dependent methionine synthase by substituted benzo-fused heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Two newly synthesized 5-methyltetrahydrofolate-like compounds inhibit methionine synthase activity accompanied by cell cycle arrest in G1/S phase and apoptosis in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

assessing the specificity of Vitamin B-12 c-lactam for B12-dependent enzymes

Assessing the Specificity of Vitamin B-12 c-Lactam for B12-Dependent Enzymes: A Comparative Guide

As a Senior Application Scientist specializing in metabolic pathways and cofactor biochemistry, I frequently encounter a critical bottleneck in drug development and metabolic research: the challenge of isolating the specific functions of Vitamin B12-dependent enzymes. Mammalian cells rely on exactly two B12-dependent enzymes: Methionine Synthase (MS) in the cytosol, and Methylmalonyl-CoA Mutase (MMUT) in the mitochondria[1][2].

Historically, researchers relied on prolonged dietary restriction to study these pathways, a process plagued by the liver's massive B12 storage capacity. To bypass this, we utilize rationally designed antagonists. This guide provides an objective, data-driven comparison of Vitamin B-12 c-Lactam (cyanocobalamin c-lactam) against other analogs (such as cobinamide), detailing the mechanistic causality of its specificity and providing self-validating experimental protocols for your workflows.

Mechanistic Grounding: The Causality of Antagonism

To understand why Vitamin B-12 c-Lactam is a superior tool for inducing targeted intracellular deficiency, we must examine its structural causality.

Native Vitamin B12 (cyanocobalamin) consists of a corrin ring with a central cobalt atom and a lower dimethylbenzimidazole (DMB) nucleotide loop[2][3]. In Vitamin B-12 c-Lactam, the c-acetamide side chain of the corrin ring is chemically cyclized into a lactam[4].

The Causality of its Function:

• Cellular Entry (The DMB Loop): Because c-Lactam retains the lower DMB nucleotide loop, it binds with high affinity to Transcobalamin II (TCII), the primary carrier protein responsible for delivering B12 into cells via CD320 receptor-mediated endocytosis[4][5].

• Enzymatic Blockade (The c-Lactam Ring): Once inside the cell, the cyclized c-acetamide side chain prevents the cellular machinery from converting the molecule into its active coenzyme forms (methylcobalamin and adenosylcobalamin). Instead, it acts as a potent competitive inhibitor, tightly binding to the active sites of both MS and MMUT without providing catalytic activity[4][6].

Intracellular trafficking and dual-enzyme inhibition by Vitamin B12 c-Lactam.

Comparative Profiling: c-Lactam vs. Cobinamide

A common pitfall in B12 research is the use of cobinamide as an intracellular antagonist. Cobinamide is a natural precursor that lacks the lower DMB nucleotide loop[1][2].

While cobinamide binds to the scavenger protein Haptocorrin, the critical delivery protein Transcobalamin II (TCII) discriminates heavily against it (Kd ~1 nM for cobinamide vs. 0.2 pM for native B12)[7][8]. Consequently, cobinamide struggles to enter cells efficiently via the physiological route[1]. Vitamin B-12 c-Lactam bypasses this transport bottleneck, making it the superior choice for inducing intracellular enzyme inhibition.

Table 1: Biochemical and Functional Comparison of B12 Analogs

Property	Vitamin B-12 c-Lactam	Cobinamide	Native Cyanocobalamin
Lower DMB Loop	Retained	Absent	Retained
Corrin Ring Status	c-acetamide cyclized	Unmodified (Precursor)	Unmodified
TCII Binding Affinity	High (Efficient cellular entry)	Very Low (Restricted entry)	High (Physiological)
Impact on MS	Potent Competitive Inhibitor	Poor Cofactor / Weak Inhibitor	Active Precursor
Impact on MMUT	Potent Competitive Inhibitor	Weak Binder / Partial Cofactor	Active Precursor

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity, any assay evaluating an antagonist must include a bypass mechanism to prove that the observed phenotype is due to specific enzyme inhibition, not off-target toxicity. Below are two field-proven protocols.

Protocol A: Assessing MS Specificity via In Vitro Cytotoxicity Rescue

This protocol isolates the effect of c-Lactam on the cytosolic Methionine Synthase (MS) pathway using HL-60 human leukemia cells[9][10]. MS catalyzes the remethylation of homocysteine to methionine. If MS is specifically inhibited, cells will die from methionine starvation unless exogenous methionine is provided.

Step-by-Step Methodology:

• Media Preparation: Prepare a custom basal medium supplemented with L-homocysteine thiolactone and methylfolate[10].

• Serum Dialysis (Critical Step): Supplement the media with dialyzed fetal bovine serum. Causality: Standard serum contains ~2.2 µmol/L of methionine. If not dialyzed, this trace methionine will bypass the MS metabolic block, masking the antagonist's cytotoxic effect[11].

• Antagonist Administration: Seed HL-60 cells and introduce Vitamin B-12 c-Lactam into the culture[9].

• Self-Validating Rescue Arm: In a parallel cohort, supplement the media with exogenous methionine[10].

• Readout: Measure cell viability at 96 hours.

Experimental logic for validating B12 c-Lactam specificity against Methionine Synthase.

Protocol B: Assessing MMUT Specificity via In Vivo Metabolic Excretion

This protocol validates the inhibition of the mitochondrial MMUT pathway in a mammalian model. MMUT converts methylmalonyl-CoA to succinyl-CoA. Inhibition causes upstream accumulation of methylmalonic acid (MMA), which spills into the urine[2][12].

Step-by-Step Methodology:

• Baseline Establishment: Maintain a cohort of male rats on a B12-deficient diet for 11 weeks to establish a baseline deficiency (baseline urinary MMA ~224 µmol/d)[6][13].

• Administration: Administer cyanocobalamin c-Lactam intravenously[6].

• Sample Collection (Critical Step): Collect 24-hour urine samples. Causality: Urinary excretion concentrates MMA, providing a highly sensitive, non-invasive longitudinal readout compared to transient plasma levels[6].

• Readout: Quantify urinary MMA via GC-MS.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes when executing the self-validating protocols described above, demonstrating the potent and specific nature of Vitamin B-12 c-Lactam.

Table 2: Quantitative Outcomes of c-Lactam Antagonism

Assay Type	Target Enzyme	Readout Metric	c-Lactam Treatment Result	Rescue Condition Result
In Vitro Cytotoxicity (HL-60)	Methionine Synthase (MS)	Cell Viability (%) at 96h	< 10% Viability (Cell Death)[11]	> 90% Viability (+ Methionine)[10]
In Vivo Excretion (Rat Model)	Methylmalonyl-CoA Mutase (MMUT)	Urinary MMA (µmol/day)	~450 µmol/d (2x increase over baseline)[6]	Reverted to baseline with excess native B12

By utilizing Vitamin B-12 c-Lactam and structuring your assays with appropriate metabolic bypass controls, you can conclusively isolate the specific functions of B12-dependent enzymes in your research models.

References

• Buy Vitamin B-12 C-Lactam | 23388-02-5 | Smolecule | 4

• The Cytotoxic Effect of the Vitamin B12 Inhibitor Cyanocobalamin [C-Lactam], and a Review of Other Vitamin B12 Antagonists | PubMed | 9

• Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely | PubMed | 10

• Effects of Vitamin B12 Analogues with Alternations in the Side Chains of the Corrin Ring on Urinary Methylmalonate Excretion in Vitamin B12-Deficient Rats | Oxford Academic | 6

• Naturally occurring cobalamin (B12) analogs can function as cofactors for human methylmalonyl-CoA mutase | bioRxiv | 1

• Mouse Transcobalamin Has Features Resembling both Human Transcobalamin and Haptocorrin | PLOS One | 8

• Binding of cobalamin and cobinamide to transcobalamin from bovine milk | ResearchGate | 7

• Structural study on ligand specificity of human vitamin B12 transporters | PubMed | 5

• A Study on Mice Treated for Four Weeks with High-Dose Vitamin B12 or Cobinamide | PLOS One | 12

Sources

• 1. Naturally occurring cobalamin (B12) analogs can function as cofactors for human methylmalonyl-CoA mutase | bioRxiv [biorxiv.org]
• 2. Naturally occurring cobalamin (B12) analogs can function as cofactors for human methylmalonyl-CoA mutase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
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A Senior Application Scientist's Guide to Differentiating Vitamin B12 c-Lactam from Native B12 using Mass Spectrometry

For researchers and professionals in drug development and quality control, the structural integrity of active pharmaceutical ingredients (APIs) and nutritional compounds is paramount. Vitamin B12 (cobalamin), a molecule of remarkable complexity, is essential for numerous physiological functions.[1] However, under certain conditions, it can degrade into closely related impurities, such as its c-lactam derivative. This degradation product is not only biologically inactive but its presence can signify instability in a formulation, making its detection and differentiation from the native form a critical analytical challenge.[2][3]

This guide provides an in-depth comparison of mass spectrometry (MS) techniques for the robust differentiation of native Vitamin B12 from its c-lactam analogue. As a Senior Application Scientist, my objective is not merely to present protocols, but to elucidate the causality behind the analytical choices, empowering you to develop self-validating and defensible methods. We will explore how high-resolution mass spectrometry (HRMS), tandem mass spectrometry (MS/MS), and ion mobility-mass spectrometry (IM-MS) can be leveraged to provide unambiguous structural confirmation.

The Structural Imperative: Why c-Lactam Demands Differentiation

The key to any analytical separation lies in understanding the fundamental differences between the analytes. Vitamin B12's structure is centered on a corrin ring with a cobalt ion. The c-lactam is formed through the cyclization of the acetamide side chain on the B-ring of this corrin macrocycle, a process that can occur under oxidative or alkaline conditions.[2] This seemingly minor alteration results in a "dehydrovitamin B12," which has distinct physical and biological properties.[2]

From a mass spectrometry perspective, this structural change is significant. The formation of the lactam involves the loss of two hydrogen atoms. This results in a monoisotopic mass that is approximately 2.01565 Da lower than the parent compound. This small but distinct mass difference is the primary handle for mass spectrometric differentiation.

Comparative Analysis of Mass Spectrometry Techniques

No single technique is a panacea. The choice of methodology depends on the required level of confidence, available instrumentation, and the complexity of the sample matrix. Here, we compare three powerful MS-based approaches.

High-Resolution Mass Spectrometry (HRMS): The Power of Precision

The most direct approach to differentiating the two compounds is to accurately measure their mass. HRMS instruments, such as Time-of-Flight (TOF) and Orbitrap analyzers, provide mass accuracy in the low parts-per-million (ppm) range, enabling the confident assignment of elemental formulas.[4]

Causality of Choice: This method leverages the ~2 Da mass difference between native B12 and its c-lactam. By measuring the mass of an unknown peak with high accuracy, we can determine its elemental composition and distinguish it from other potential isobars or closely related species. This is often the first line of attack for routine quality control and screening.

Experimental Protocol: LC-HRMS for B12 and c-Lactam

• Sample Preparation: Dissolve 1 mg of the sample in 1 mL of a 50:50 mixture of deionized water and methanol. Protect the solution from light to prevent photolytic degradation.[5][6]

• Liquid Chromatography (LC):

  • Column: Waters Atlantis C18 or equivalent (e.g., 100 x 2.1 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• HRMS Parameters (Positive ESI Mode):

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Acquisition Mode: Full Scan MS.

  • Mass Range: 400-1500 m/z.

  • Resolution: Set to >60,000 FWHM (Full Width at Half Maximum).

  • Key Ions to Monitor: Vitamin B12 and its analogues often ionize efficiently to produce doubly charged ions ([M+2H]²+).[7][8][9]

Data Presentation: Expected High-Resolution Masses

Compound	Chemical Formula	Monoisotopic Mass (Da)	Expected [M+2H]²+ (m/z)
Native Vitamin B12 (Cyanocobalamin)	C₆₃H₈₈CoN₁₄O₁₄P	1354.5674	678.2910
Vitamin B12 c-Lactam	C₆₃H₈₆CoN₁₄O₁₄P	1352.5517	677.2832

Tandem Mass Spectrometry (MS/MS): A Structural Fingerprint

While HRMS provides an elemental formula, it does not directly probe the compound's structure. Tandem mass spectrometry (MS/MS) provides this crucial next level of confirmation by generating a structural fingerprint. In this technique, the ion of interest (the precursor ion) is isolated and fragmented by collision-induced dissociation (CID), and the resulting product ions are mass analyzed.[10]

Causality of Choice: The structural modification in the c-lactam derivative—the formation of a new ring—alters the molecule's stability and bond energies. This will, in turn, change the fragmentation pattern observed in the MS/MS spectrum compared to native B12. Even if the compounds were isobaric, MS/MS could differentiate them based on these unique fragmentation fingerprints.

Experimental Protocol: LC-MS/MS for Structural Confirmation

• Sample Preparation and LC: Follow the same protocol as for HRMS.

• MS/MS Parameters (Positive ESI Mode):

  • Acquisition Mode: Product Ion Scan or Multiple Reaction Monitoring (MRM).

  • Precursor Ion Selection: Isolate the [M+2H]²+ ions for both native B12 (m/z 678.3) and the c-lactam (m/z 677.3).

  • Collision Energy (CE): Optimize CE to achieve a rich spectrum of fragment ions. A typical starting point for B12 is 30-50 eV.[11]

  • Key Transitions: For native cyanocobalamin, a well-documented fragmentation involves the loss of the dimethylbenzimidazole (DMB) nucleotide moiety, resulting in a prominent product ion at m/z 359.[9][12][13] The fragmentation of the corrin ring itself is where differences are expected.

Visualization: Fragmentation Pathways

The diagram below illustrates the established fragmentation of native Vitamin B12. The cleavage sites are well-characterized.

Caption: Fragmentation of native Vitamin B12.

For the c-lactam, the increased rigidity of the B-ring is hypothesized to alter the fragmentation of the corrin ring itself, potentially leading to unique product ions or a significant shift in the relative abundance of common fragments when compared to the native form.

Caption: Hypothesized fragmentation of B12 c-lactam.

Data Presentation: Comparative MS/MS Fragments

Compound	Precursor Ion (m/z)	Key Product Ions (m/z)	Differentiating Feature
Native Vitamin B12	678.3	359.1, 147.1	Well-characterized corrin ring fragmentation pattern.[10]
Vitamin B12 c-Lactam	677.3	359.1	Presence of unique product ions or altered ratios due to stabilized corrin ring.

Ion Mobility-Mass Spectrometry (IM-MS): A Third Dimension of Separation

IM-MS adds an orthogonal separation dimension based on the ion's size, shape, and charge in the gas phase, quantified as its collision cross-section (CCS).[14] This technique is exceptionally powerful for separating isomers—compounds with the same mass and elemental formula but different three-dimensional structures.

Causality of Choice: While B12 and its c-lactam are not isomers, the principle of shape-based separation is highly relevant. The formation of the lactam ring introduces conformational rigidity, creating a more compact structure compared to the native molecule. This difference in shape will result in a different drift time through the ion mobility cell, allowing for their separation even if they were to co-elute from the LC column.[14] This provides an exceptionally high degree of analytical confidence.

Experimental Protocol: LC-IM-MS Workflow

The workflow involves introducing the LC eluent into the mass spectrometer, where ions are separated by the ion mobility cell before mass analysis.

Caption: Workflow for LC-IM-MS analysis.

• Sample Preparation and LC: Follow the same protocol as for HRMS.

• IM-MS Parameters:

  • Ion Source: ESI Positive.

  • Drift Gas: Typically Nitrogen.

  • Data Acquisition: Data is collected as a function of retention time, drift time, and m/z.

  • CCS Calibration: A calibration standard (e.g., Agilent Tune Mix) is used to convert experimental drift times into calibrated CCS values (Ų).

Data Presentation: Multi-dimensional Separation

Compound	Retention Time (min)	m/z ([M+2H]²⁺)	Drift Time (ms) / CCS (Ų)
Native Vitamin B12	~7.5	678.3	Expected to have a larger CCS value
Vitamin B12 c-Lactam	Similar to B12	677.3	Expected to have a smaller, more compact CCS value

Summary and Recommendations

Choosing the right technology is a balance between the required certainty and available resources. The table below summarizes the capabilities of each technique for this specific application.

Comparative Guide to MS Techniques for B12 vs. c-Lactam

Feature	High-Resolution MS (HRMS)	Tandem MS (MS/MS)	Ion Mobility-MS (IM-MS)
Principle	Exact mass measurement	Structural fingerprinting via fragmentation	Shape-based separation (CCS)
Confidence	High (based on mass accuracy)	Very High (structural confirmation)	Extremely High (orthogonal separation)
Primary Use	Screening, routine QC, identification	Definitive structural elucidation	Isomer analysis, complex mixtures, highest-confidence confirmation
Advantage	Fast, direct, widely available	Provides direct structural information	Separates based on 3D shape, adds certainty
Limitation	Infers structure from mass	Requires method development (CE optimization)	Newer technology, requires specific instrumentation

For professionals in drug development, a tiered approach is recommended. HRMS serves as an excellent high-throughput tool for initial screening and routine quality control. If a peak corresponding to the mass of the c-lactam is detected, LC-MS/MS is the gold standard for providing unequivocal structural confirmation. For complex formulations or in cases requiring the highest level of analytical rigor, LC-IM-MS offers an unparalleled degree of certainty by adding an orthogonal, shape-based separation, effectively eliminating any ambiguity.

By understanding the chemical basis of the B12 to c-lactam transformation and applying the targeted capabilities of modern mass spectrometry, researchers can develop robust, reliable, and scientifically sound methods to ensure the quality and stability of Vitamin B12 products.

References

• Gessmann, D., Brown, P., Josephitis, C. M., & Bertrand, M. (2025). High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities. Analytical Chemistry. [Link]

• Gessmann, D., Brown, P., Josephitis, C. M., & Bertrand, M. (2025). High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities. PubMed. [Link]

• Carkeet, C., Dueker, S. R., Lango, J., et al. (2006). Human vitamin B12 absorption measurement by accelerator mass spectrometry using specifically labeled 14C-cobalamin. Proceedings of the National Academy of Sciences. [Link]

• Watanabe, F., Abe, K., Katsura, H., Takenaka, S., & Tanaka, N. (2007). TLC separation and analysis of vitamin B 12 and related compounds in food. Journal of Liquid Chromatography & Related Technologies. [Link]

• Möller, K., Nachtigall, N., & Striebel, T. (2022). Method optimization of the simultaneous detection of B12 congeners leading to the detection of a novel isomer of. EPIC. [Link]

• Helda, H. (2021). Analysis of B12 vitamers in food samples by liquid chromatography-mass spectrometry. University of Helsinki. [Link]

• Waters Corporation. (n.d.). LC-MS Analysis of Vitamin B12. Waters. [Link]

• Phenomenex. (2020). Vitamin B12 in Supplements via LC-MS/MS. Phenomenex. [Link]

• Mérieux NutriSciences. (n.d.). Quantifying B12 Forms in Finished Goods via LC/MS/MS. Mérieux NutriSciences. [Link]

• Gessmann, D., Brown, P., Josephitis, C. M., & Bertrand, M. (2025). High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities. ResearchGate. [Link]

• Yamada, K., Ito, M., & Yamanaka, Y. (2008). Degradation of vitamin B12 in dietary supplements. PubMed. [Link]

• Yamada, K., Ito, M., & Yamanaka, Y. (2013). Degradation of Vitamin B12 in Dietary Supplements. IMR Press. [Link]

• ResearchGate. (n.d.). Figure 2. LC/ESI-MS/MS chromatogram of authentic vitamin B 12. ResearchGate. [Link]

• Ahmad, I., & Qadeer, K. (2011). Effect of Ascorbic Acid on the Degradation of Cyanocobalamin and Hydroxocobalamin in Aqueous Solution: A Kinetic Study. PMC. [Link]

• Michalska, K., & Buś, C. (2025). Quality of Vitamin B12 Supplements Regarding Vitamin Assay and Content of Heavy Metals. MDPI. [Link]

• GOV.UK. (n.d.). Vitamin B12 - A review of analytical methods for use in food. GOV.UK. [Link]

• Liu, R., Zhang, M., Pu, J., et al. (2024). The Fast Quantification of Vitamin B12 in Milk Powder by High-Performance Liquid Chromatography-Inductively Coupled Plasma Mass Spectrometry. MDPI. [Link]

• Zhang, Y., Li, Y., Zhu, X., et al. (2022). Determination of Vitamin B12 in Milk and Dairy Products by Isotope-Dilution Liquid Chromatography Tandem Mass Spectrometry. Semantic Scholar. [Link]

• Gvozdjáková, A., & Kucharská, J. (2022). Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability. MDPI. [Link]

• Tisman, G., & Garcia, H. (1998). Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely. PubMed. [Link]

• ResearchGate. (n.d.). Mass spectrometry fragmentation spectra of the extracted compounds... ResearchGate. [Link]

• McLean, J. A. (2015). Fundamentals of Ion Mobility-Mass Spectrometry for the Analysis of Biomolecules. PMC. [Link]

• Behringer, C. R., Kulkarni, A., & Weinstein, A. (2025). Why the form of vitamin B12 you take may matter more than your intake. Cureus. [Link]

• Carkeet, C., Dueker, S. R., Lango, J., et al. (2006). Human vitamin B12 absorption measurement by accelerator mass spectrometry using specifically labeled C-cobalamin. PNAS. [Link]

• University of Bristol. (n.d.). Structural detail for Vitamin B12. University of Bristol. [Link]

• Linus Pauling Institute. (n.d.). Vitamin B12. Oregon State University. [Link]

• Waters Corporation. (n.d.). LC-MS Analysis of Vitamin B12. Waters. [Link]

• ResearchGate. (2022). Total serum vitamin B12 (cobalamin) LC-MS/MS assay as an arbiter of clinically discordant immunoassay results. ResearchGate. [Link]

• ResearchGate. (n.d.). LC/ESI-MS/MS chromatograms of authentic B12. ResearchGate. [Link]

• ResearchGate. (n.d.). Result of mobile phase optimization for the detection of vitamin B 12. ResearchGate. [Link]

• Zhang, Y., Li, T., Liu, J., et al. (2025). Simultaneous Determination of Three Active Forms of Vitamin B12 In Situ Produced During Fermentation by LC-MS/MS. MDPI. [Link]

• Sun, W., Zhang, Z., & Yao, Z. (2014). Mass Spectral Profile for Rapid Differentiating Beta-Lactams from Their Ring-Opened Impurities. PMC. [Link]

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In Vivo Efficacy and Mechanistic Profiling of Vitamin B-12 c-Lactam vs. Canonical Cobalamin Analogs

Executive Summary

In the landscape of cobalamin (Vitamin B-12) research and drug development, distinguishing between biologically active agonists and structural antagonists is critical. While canonical cobalamins like cyanocobalamin (CN-Cbl) and hydroxocobalamin (OH-Cbl) are essential cofactors for mammalian metabolism, specific structural modifications yield potent inhibitors. Vitamin B-12 c-lactam (OH-cbl[c-lactam]) —characterized by the cyclization of the B-ring propionamide side chain into a lactam—stands out as one of the most effective in vivo antagonists of cobalamin-dependent enzymes[1].

This guide provides an objective, data-driven comparison of Vitamin B-12 c-lactam against active cobalamin analogs and other synthetic inhibitors. It is designed for researchers seeking to model functional B-12 deficiency, investigate mitochondrial toxicity, or develop antineoplastic therapies targeting folate/cobalamin metabolism.

Mechanistic Divergence: Agonism vs. Antagonism

To understand the experimental utility of Vitamin B-12 c-lactam, one must examine the causality behind its mechanism of action. Mammalian cellular metabolism relies on two cobalamin-dependent enzymes:

• L-Methylmalonyl-CoA Mutase (MCM): Requires adenosylcobalamin (AdoCbl) to convert methylmalonyl-CoA to succinyl-CoA in the mitochondria.

• Methionine Synthase (MS): Requires methylcobalamin (MeCbl) to methylate homocysteine into methionine in the cytosol.

The Causality of Inhibition: The c-lactam modification does not prevent the molecule from binding to the apoenzymes of MCM or MS. Instead, the altered B-ring sterics completely abolish the catalytic turnover capabilities of the resulting holoenzyme complex. Because its binding affinity remains highly competitive with endogenous active cobalamins, Vitamin B-12 c-lactam acts as a "Trojan Horse," saturating the enzymes and rapidly halting pathway flux[2].

Fig 1: Vitamin B-12 c-lactam competitive blockade of AdoCbl and MeCbl dependent enzymatic pathways.

Comparative In Vivo Pharmacodynamics

Relying on dietary restriction to induce Vitamin B-12 deficiency in rodent models is notoriously inefficient. Due to massive hepatic storage and highly efficient enterohepatic recycling, dietary restriction takes >168 days to produce a measurable biochemical phenotype[3].

Conversely, the in vivo administration of OH-cbl[c-lactam] induces a severe, functional deficiency in just 14 days. The table below compares the in vivo efficacy of the c-lactam antagonist against canonical active cobalamins and another class of C-ring antagonists (e-dimethylamide) in a standardized rat model (14-day continuous subcutaneous infusion)[2].

Table 1: In Vivo Efficacy and Enzyme Inhibition Profile

Cobalamin Analog	Modification Site	Biological Role	Hepatic MCM Activity (% of Control)	Serum MMA Increase	Hepatic MS Activity (% of Control)	Serum Homocysteine Increase
Cyanocobalamin (CN-Cbl)	None (Canonical)	Active Precursor	100% (Baseline)	None	100% (Baseline)	None
Hydroxocobalamin (OH-Cbl)	None (Canonical)	Active Precursor	100% (Baseline)	None	100% (Baseline)	None
OH-cbl[c-lactam]	B-ring propionamide	Potent Antagonist	~65%	Up to +3,200%	~20%	+340%
OH-cbl[e-dimethylamide]	C-ring propionamide	Potent Antagonist	~65%	Up to +2,800%	~25%	+310%

Data Interpretation: Both B-ring (c-lactam) and C-ring (e-dimethylamide) modifications yield profound in vivo inhibition. However, OH-cbl[c-lactam] is frequently preferred in metabolic modeling due to its highly characterized disruption of propionate and carnitine metabolism, which closely mimics the pathology of human methylmalonic acidemia[4].

Experimental Workflows: Inducing Functional Deficiency

To ensure reproducibility, the following protocol outlines a self-validating system for inducing and confirming functional cobalamin deficiency using Vitamin B-12 c-lactam.

Step-by-Step Methodology: 14-Day Osmotic Infusion Model

• Formulation: Reconstitute OH-cbl[c-lactam] (CAS: 23388-02-5) in sterile physiological saline under low-light conditions to prevent photolytic degradation.

• Delivery System Preparation: Prime Alzet osmotic minipumps (e.g., Model 2002) designed to deliver a continuous dose of 2 µ g/hour [4]. Expert Insight: Continuous infusion is mandatory. Bolus injections are rapidly cleared via renal filtration before sufficient enzyme displacement can occur.

• Surgical Implantation: Under isoflurane anesthesia, implant the primed minipump subcutaneously into the dorsal flank of nutritionally normal Sprague-Dawley rats or C57BL/6 mice.

• Self-Validating Phenotype Confirmation (Day 14):

  • Harvest serum and liver tissue.

  • Validation Gate: Quantify serum methylmalonic acid (MMA) via LC-MS/MS. Use a selected reaction monitoring (SRM) transition of 116.9 → 72.8 m/z[5].

  • Logic Check: If serum MMA does not exceed a 1,000% increase over baseline, the pump delivery failed or the analog degraded prior to target saturation. The experiment must be rejected.

Fig 2: Standardized 14-day in vivo workflow for inducing functional cobalamin deficiency in rodents.

Translational Applications in Drug Development

Understanding the efficacy of Vitamin B-12 c-lactam extends beyond basic nutritional science. It is currently leveraged in two major translational fields:

• Hepatotoxicity and Mitochondrial Dysfunction Modeling: Pharmacological doses of OH-cbl[c-lactam] (e.g., 4 mg/kg i.p. daily in mice) impair complex I activity of the mitochondrial electron transport chain. This leads to hepatocellular triglyceride accumulation without altering mitochondrial DNA content, providing a highly controlled in vivo model for testing drugs against acquired mitochondrial hepatotoxicity[5].

• Antineoplastic Research: Because rapidly dividing cancer cells (e.g., human leukemia cell lines) have a high demand for methionine and folate, the administration of Vitamin B-12 c-lactam induces targeted cytotoxicity. By inhibiting methionine synthase, the analog traps folate in its 5-methyltetrahydrofolate form (the "folate trap"), selectively starving malignant cells of the precursors required for DNA synthesis[1].

References

• Stabler SP, Brass EP, Marcell PD, Allen RH. "Inhibition of cobalamin-dependent enzymes by cobalamin analogues in rats." Journal of Clinical Investigation. 1991;87(4):1422-1430. Available at: [Link]

• Haegler P, Grünig D, Berger B, Terracciano L, Krähenbühl S, Bouitbir J. "Hepatic Effects of Pharmacological Doses of Hydroxy-Cobalamin[c-lactam] in Mice." PLoS ONE. 2017;12(1):e0171026. Available at:[Link]

• Brass EP, Marcell PD, Allen RH. "Effect of hydroxycobalamin[c-lactam] on propionate and carnitine metabolism in the rat." Biochemical Journal. 1990;266(3):819-825. Available at:[Link]

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• 4. Effect of hydroxycobalamin[c-lactam] on propionate and carnitine metabolism in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hepatic Effects of Pharmacological Doses of Hydroxy-Cobalamin[c-lactam] in Mice | PLOS One [journals.plos.org]

Comparative Cytotoxicity and Mechanistic Profiling of Vitamin B12 c-Lactam vs. Alternative Cobalamin Antagonists in Oncology

Executive Summary & Rationale

Rapidly proliferating cancer cells exhibit an exceptionally high demand for cobalamin (Vitamin B12) to sustain de novo DNA synthesis and energy metabolism[1]. This metabolic dependency presents a unique therapeutic window. By inducing targeted hypocobalaminemia (cellular B12 deficiency), researchers can theoretically starve tumors of the essential cofactors required for cell division[2].

Among the agents developed to exploit this pathway, Vitamin B12 c-lactam (hydroxycobalamin[c-lactam] or cyanocobalamin[c-lactam], hereafter referred to as HCCL ) has emerged as a premier non-toxic structural antagonist[3]. This guide objectively compares the cytotoxic and cytostatic performance of HCCL against other B12 inhibitors (such as Nitrous Oxide and receptor-blocking antibodies), synthesizing experimental data across leukemia, glioblastoma, and melanoma models.

Mechanistic Pathways of Cobalamin Inhibition

To understand the differential cytotoxicity of B12 inhibitors, one must map the cellular uptake and utilization of cobalamin. Vitamin B12 is transported into cells via Transcobalamin II (TCII) binding to the CD320 receptor[4]. Once intracellular, it acts as a crucial coenzyme for two primary pathways:

• Methionine Synthase (MTR): Converts homocysteine to methionine, a critical step in the folate cycle required for DNA synthesis[5].

• Methylmalonyl-CoA Mutase (MUT): Involved in mitochondrial energy metabolism[6].

Different classes of inhibitors target distinct nodes within this network.

Caption: Mechanistic targeting of the cobalamin pathway by B12 c-lactam and alternative inhibitors.

Comparative Profiling of B12 Inhibitors

When selecting a B12 inhibitor for oncology research, the mechanism of action directly dictates the downstream toxicity and reversibility. Table 1 outlines how HCCL compares to legacy and biologic alternatives.

Table 1: Comparative Analysis of Cobalamin Antagonists

Inhibitor Class	Representative Agent	Primary Target	Mechanism of Action	In Vivo Toxicity Profile
Structural Analog	Vitamin B12 c-lactam (HCCL)	Transcobalamin II (TCII)	Competitive inhibition of cellular B12 uptake[4].	Non-toxic / Well-tolerated (validated in zebrafish models)[2].
Chemical Oxidant	Nitrous Oxide (N2O)	Methionine Synthase (MTR)	Irreversible oxidation of Cobalt(I) to Cobalt(II)[6].	Highly neurotoxic, induces severe myelosuppression[6].
Biologic	Anti-CD320 Antibodies	CD320 Receptor	Steric blockade of receptor-mediated endocytosis.	Variable; potential for immunogenic off-target effects.

Analysis of Cytotoxic Effects: Experimental Data Synthesis

The efficacy of HCCL is highly dependent on the metabolic plasticity of the target cancer cell line. A synthesis of recent experimental data reveals a spectrum of responses ranging from profound cytotoxicity to complete resistance.

Table 2: Cytotoxic Profiling of HCCL Across Cancer Cell Lines

Cell Line Model	Cancer Type	Phenotypic Response to HCCL	Reversibility	Key Mechanistic Finding
HL60	Promyelocytic Leukemia	Cytotoxic (Induces Cell Death)	Yes (by B12 or Methionine)	Cell death is driven by severe methionine starvation secondary to MTR inhibition[3].
U-87 MG	Glioblastoma	Cytostatic (Proliferation drop)	Yes (by B12)	Induces G2/M cell cycle arrest; reduces proliferation by ~55% without massive apoptosis[4].
C32 / COLO 829	Melanoma	Resistant (No effect)	N/A	No cytostatic effect observed; cells exhibit a paradoxical pro-proliferative response to B12[1].

Causality Behind the Differential Responses

• Leukemia (HL60): Hematological malignancies often lack the metabolic flexibility to bypass the folate cycle. When HCCL blocks B12 uptake, MTR activity halts, trapping folates and starving the cell of methionine, leading to rapid apoptosis[7].

• Solid Tumors (U-87 MG & Melanoma): Glioblastoma cells treated with HCCL enter a dormant, cytostatic state (G2/M arrest) rather than dying outright[8]. Melanoma cells demonstrate complete resistance, suggesting these solid tumors either possess alternative methionine salvage pathways or rely less heavily on de novo MTR activity for short-term survival[1].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility when evaluating cobalamin antagonists, researchers must employ a self-validating protocol . Standard culture media contains variable, unquantified levels of B12 and methionine from Fetal Bovine Serum (FBS), which will mask the effects of any competitive inhibitor. The following protocol establishes a controlled, self-proving system.

Caption: Self-validating experimental workflow for assessing B12 inhibitor cytotoxicity.

Step-by-Step Methodology

• Media Depletion (The Foundation):

  • Culture cells in RPMI 1640 lacking methionine and folic acid.

  • Supplement with L-homocysteine thiolactone (200 µmol/L) and 5-methyltetrahydrofolate (200 nmol/L).

  • Critical Step: Use 5% dialyzed human/fetal bovine serum.

  • Causality: Dialysis removes low-molecular-weight compounds (endogenous B12 and methionine). By providing only homocysteine, you force the cells to rely entirely on the B12-dependent Methionine Synthase (MTR) pathway to generate methionine[3].

• Inhibitor Dosing:

  • Administer HCCL at concentrations ranging from 7.4 µg/mL (for sensitive leukemic lines) up to 50 µg/mL (for solid tumors like glioblastoma)[2].

• Establishment of Rescue Arms (The Self-Validation):

  • Arm A (Control): HCCL alone.

  • Arm B (Competitive Rescue): HCCL + equimolar exogenous Vitamin B12.

    • Causality: If cytotoxicity is reversed, it proves HCCL is acting specifically as a competitive antagonist at the uptake/transport level, rather than causing generic chemical toxicity[4].

  • Arm C (Metabolic Rescue): HCCL + Methionine (100 µmol/L).

    • Causality: If adding downstream methionine completely protects the cells (as seen in HL60 models), it definitively proves that the mechanism of cell death is methionine starvation via MTR inhibition[7].

• Phenotypic Assays:

  • Perform cell counting and viability assays at Day 9 and Day 18 to capture long-term cytostatic effects[2].

  • Utilize flow cytometry to assess cell cycle distribution (looking for sub-G1 apoptotic fractions or G2/M phase arrest)[8].

References

• Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro.International Journal of Molecular Sciences / PubMed Central (2025).
• Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely.Blood / PubMed (1997).
• Response of Human Glioblastoma Cells to Vitamin B12 Deficiency: A Study Using the Non-Toxic Cobalamin Antagonist.Biology / MDPI (2021).

Sources

• 1. Novel Method for the Synthesis of Hydroxycobalamin[c-lactam] and Its Impact on Melanoma Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cyanocobalamin [c-lactam] inhibits vitamin B12 and causes cytotoxicity in HL60 cells: methionine protects cells completely - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Response of Human Glioblastoma Cells to Vitamin B12 Deficiency: A Study Using the Non-Toxic Cobalamin Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. repub.eur.nl [repub.eur.nl]
• 7. ashpublications.org [ashpublications.org]
• 8. researchgate.net [researchgate.net]

Application Guide: Confirming the Lack of Biological Activity of Dehydrovitamin B12 vs. Native Cobalamins

Executive Summary

Vitamin B12 (cobalamin) is an essential micronutrient required for DNA synthesis, red blood cell formation, and neurological function[1]. However, under oxidative or alkaline conditions at elevated temperatures, the acetamide side chain of the B ring in native vitamin B12 undergoes cyclization to form a lactam[2]. This degradation product, known as dehydrovitamin B12 (or Vitamin B-12 C-Lactam), possesses physical properties nearly identical to cyanocobalamin but completely lacks its biological activity[3].

For drug development professionals and quality control researchers, distinguishing between active cobalamins and inactive analogues is critical. Because dehydrovitamin B12 retains the core corrin ring, it can competitively bind to transport proteins (such as transcobalamin II and haptocorrin) and act as a potent antagonist[4]. This guide provides a self-validating framework to objectively compare and confirm the biological inactivity of dehydrovitamin B12 using established microbiological and enzymatic methodologies.

Mechanistic Comparison: Causality of Inactivity

The biological activity of vitamin B12 relies on its ability to be converted into two active coenzymes in the body: methylcobalamin and 5-deoxyadenosylcobalamin[1]. These coenzymes are essential for the catalytic function of methionine synthase (MTR) and L-methylmalonyl-CoA mutase (MCM).

• Native Cyanocobalamin: Readily converted into active coenzymes in vivo, supporting cellular methylation and energy metabolism.

• Dehydrovitamin B12 (C-Lactam): The structural cyclization of the B-ring acetamide prevents the molecule from participating in the normal biochemical reactions required for coenzyme conversion[4]. Despite this enzymatic failure, it binds tightly to transcobalamin II, occupying receptor sites and blocking the cellular uptake of genuine B12, effectively inducing a localized functional deficiency[4].

Pathway comparison of Native B12 versus Dehydrovitamin B12 antagonism.

Comparative Performance Data

To objectively evaluate the compound, we compare the biochemical and microbiological performance of native cyanocobalamin against dehydrovitamin B12.

Parameter	Native Cyanocobalamin	Dehydrovitamin B12 (C-Lactam)
Structural Integrity	Intact B-ring acetamide side chain	Cyclized B-ring (Lactam formation)
Transport Protein Binding	High Affinity (Transcobalamin II)	High Affinity (Competitive Antagonist)
Enzymatic Cofactor Activity	100% (Converts to Methylcobalamin)	0% (Fails to activate MetH/MCM)
Microbiological Growth	Supports L. leichmannii growth	No growth support; Inhibitory
Clinical Implication	Resolves B12 deficiency	Exacerbates B12 deficiency

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and scientific integrity, the following protocols are designed as self-validating systems. By running native B12 and dehydrovitamin B12 in parallel, researchers can definitively prove the lack of biological activity and the antagonistic nature of the analogue.

Experimental workflow for confirming the biological inactivity of B12 analogues.

Protocol 1: Microbiological Assay using Lactobacillus leichmannii

Lactobacillus leichmannii ATCC 7830 is strictly dependent on exogenous active vitamin B12 for growth. This assay provides a direct, phenotypic confirmation of biological activity[5].

Step-by-Step Methodology:

• Medium Preparation: Suspend B12 Assay Medium (a basal medium containing all essential nutrients except B12) in purified water. Boil to dissolve, then dispense 5 mL into assay tubes[5].

• Sample Addition:

  • Standard Curve: Add native cyanocobalamin at levels of 0.0, 0.025, 0.05, 0.1, 0.15, and 0.2 ng per tube[5].

  • Test Sample: Add equivalent concentrations of dehydrovitamin B12 to a separate set of tubes.

  • Antagonism Test: Add 0.1 ng of native cyanocobalamin + 0.1 ng of dehydrovitamin B12 to a third set of tubes.

• Sterilization & Inoculation: Adjust tube volumes to 10 mL with distilled water, autoclave at 121°C for 5 minutes, and cool immediately[5]. Inoculate each tube with a washed suspension of freshly subcultured L. leichmannii ATCC 7830[6].

• Incubation & Measurement: Incubate at 35-37°C for 18-24 hours. Measure the growth response turbidimetrically via absorbance at 620 nm[5].

• Causality Validation: Native cyanocobalamin will show a linear increase in OD620. Dehydrovitamin B12 will remain at baseline (OD620 ≈ 0). The antagonism test will yield a significantly lower OD620 than the 0.1 ng native standard alone, confirming competitive inhibition.

Protocol 2: In Vitro Methionine Synthase (MetH) Activity Assay

This assay measures the enzymatic conversion of 5-methyltetrahydrofolate (CH3-H4folate) to tetrahydrofolate (H4folate), a process strictly dependent on the cobalamin cofactor[7].

Step-by-Step Methodology:

• Enzyme Preparation: Prepare zinc-depleted apo-methionine synthase (MetH) from E. coli to ensure no background native cobalamin activity is present[7].

• Reconstitution: Incubate the apo-enzyme with either native cyanocobalamin (positive control) or dehydrovitamin B12 (test sample) in the presence of a reducing system (e.g., flavodoxin) and S-adenosylmethionine (SAM) to prime the cofactor.

• Reaction Initiation: Add the substrates: homocysteine and CH3-H4folate[7].

• Quantification: Monitor the conversion of CH3-H4folate to H4folate using a nonradioactive spectrophotometric derivatization assay[7].

• Causality Validation: The native B12 sample will exhibit robust catalytic turnover. The dehydrovitamin B12 sample will show 0% relative activity because the lactam modification prevents the formation of the transient methylcobalamin intermediate required for methyl transfer.

Sources

• 1. Vitamin B12 - Health Professional Fact Sheet [ods.od.nih.gov]
• 2. Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Buy Vitamin B-12 C-Lactam | 23388-02-5 [smolecule.com]
• 5. himedialabs.com [himedialabs.com]
• 6. Vitamin B12 Assay Medium, B12 Assay Medium [himedialabs.com]
• 7. pubs.acs.org [pubs.acs.org]

comparative analysis of the binding affinity of Vitamin B-12 c-lactam to intrinsic factor

Comparative Analysis of Vitamin B-12 c-Lactam vs. Native Cobalamins: Intrinsic Factor Binding and Pharmacokinetic Implications

As application scientists and drug developers, our approach to designing cobalamin (Vitamin B-12) based therapeutics or antivitamins must be grounded in the structural biology of gastrointestinal transport. Intrinsic Factor (IF) serves as the primary gatekeeper for cobalamin absorption in mammals. This guide provides an objective, data-driven comparison of the binding affinity of native cobalamins against the synthetic antivitamin derivative, Hydroxocobalamin[c-lactam] (OH-Cbl[c-lactam]), detailing the causality behind their divergent pharmacokinetic profiles.

Mechanistic Causality: The IF Gatekeeper and B-Ring Sterics

The mammalian absorption of cobalamin is a highly restricted, receptor-mediated process. Native cobalamins—such as Hydroxocobalamin (OH-Cbl) and Cyanocobalamin (CN-Cbl)—fit precisely into a deep hydrophobic pocket within the IF glycoprotein[1]. This high-affinity binding event triggers a conformational change that allows the IF-Cbl complex to be recognized by the cubilin receptor in the distal ileum, initiating endocytosis[1][2].

OH-Cbl[c-lactam] is synthesized by cyclizing the acetamide side chain on the B-ring of the corrin macrocycle[2][3]. While this modification creates a potent competitive inhibitor of intracellular cobalamin-dependent enzymes, it introduces a severe steric clash within the IF binding pocket[4]. Consequently, IF hardly binds OH-Cbl[c-lactam][2]. This structural rejection means that oral administration of the c-lactam derivative fails to achieve systemic distribution, necessitating alternative delivery vectors (e.g., continuous subcutaneous infusion) to bypass the gut in experimental models[2][3].

Quantitative Data: Binding Affinity Comparison

The table below summarizes the equilibrium dissociation constants ( KD​ ) of various cobalamins for recombinant Intrinsic Factor, highlighting the stark contrast between native structures and the c-lactam modification.

Ligand	Structural Modification	IF Binding Affinity ( KD​ )	Oral Bioavailability Outcome
Hydroxocobalamin (OH-Cbl)	None (Native)	4.79 × 10⁻¹¹ M (47.9 pM)	Efficiently absorbed via IF
Cyanocobalamin (CN-Cbl)	None (Native)	~6.60 × 10⁻¹¹ M (66.0 pM)	Efficiently absorbed via IF
Nitrosylcobalamin (NO-Cbl)	Co-axial NO group	8.58 × 10⁻¹¹ M (85.8 pM)	Efficiently absorbed via IF
OH-Cbl[c-lactam]	B-ring acetamide cyclization	Negligible / Undetectable	Excreted (Fails IF transport)

(Data synthesized from SPR kinetic analyses and in vivo absorption models[1][2][5])

Visualizing the Pharmacokinetic Divergence

Logical flow of intrinsic factor-mediated cobalamin absorption versus c-lactam steric rejection.

Self-Validating Experimental Protocols

To rigorously evaluate cobalamin analogs, experimental designs must incorporate internal validation mechanisms. Below are the field-proven methodologies for quantifying binding affinity and assessing in vivo efficacy.

Protocol 1: Surface Plasmon Resonance (SPR) for IF-Binding Kinetics

Causality: SPR is chosen over traditional radioligand assays because it provides real-time, label-free kinetic data (association rate ka​ and dissociation rate kd​ ), allowing us to detect transient or weak interactions that end-point assays might miss[5].

• Sensor Chip Preparation: Immobilize recombinant human IF onto a CM5 sensor chip via standard amine coupling.

• Analyte Titration: Inject native OH-Cbl (positive control) and OH-Cbl[c-lactam] across a concentration gradient (0.1 nM to 10 nM) at a flow rate of 30 µL/min.

• Reference Subtraction: Route analytes over a blank reference flow cell simultaneously to subtract non-specific matrix binding.

• Kinetic Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to calculate KD​ ( kd​/ka​ )[5].

• System Validation: The assay is only valid if the OH-Cbl positive control yields a KD​ between 40–60 pM[5]. A failure here indicates compromised IF folding during the immobilization step, requiring a chip reset.

Self-validating Surface Plasmon Resonance (SPR) workflow for quantifying IF-ligand binding kinetics.

Protocol 2: In Vivo Induction of Cobalamin Deficiency via OH-Cbl[c-lactam]

Causality: Because IF rejects the c-lactam analog, oral delivery is futile. To study its antivitamin properties, we must bypass the gastrointestinal tract using subcutaneous osmotic mini-pumps, ensuring continuous systemic exposure to outcompete native intracellular B12[2][3].

• Pump Preparation: Load Alzet osmotic mini-pumps with OH-Cbl[c-lactam] formulated in sterile saline to deliver a continuous, high-concentration dose over 14 days.

• Surgical Implantation: Subcutaneously implant the pumps into the dorsal flank of nutritionally normal rodent models under anesthesia.

• Metabolic Monitoring (Self-Validation): After 14 days, harvest serum and liver tissue. The protocol's success is validated by measuring downstream enzyme inhibition[3]:

  • Methylmalonyl-CoA mutase (MMUT): Activity should drop to ~65% of control, with a corresponding spike in serum methylmalonic acid (up to 3,200% of baseline).

  • Methionine synthase (MTR): Activity should drop to ~20% of control, driving serum total homocysteine up to 340% of baseline.

  Validation Check: If these biomarkers remain at baseline, the delivery system failed, the analog degraded, or the dosage was insufficient to displace native cobalamin.

Conclusion for Drug Developers

This comparative analysis underscores a critical paradigm in cobalamin-based drug design: the corrin ring's peripheral side chains, particularly the B-ring, are non-negotiable determinants for Intrinsic Factor recognition. While OH-Cbl[c-lactam] is a highly effective biochemical tool for inducing cellular cobalamin deficiency, its lack of IF binding affinity precludes it from oral therapeutic applications, dictating parenteral administration routes for in vivo efficacy.

References

• Evaluation of the Binding Affinity of Nitrosylcobalamin to Intrinsic Factor as a Predictive Model for Cobalamin Binding Protein Interactions: A Comparative Study with Hydroxocobalamin. IMR Press (2025). Available at:[Link]

• Kinetics of the Attachment of Intrinsic Factor-Bound Cobamides to Ileal Receptors. National Institutes of Health (NIH). Available at: [Link]

• Structural study on ligand specificity of human vitamin B12 transporters. Biochemical Journal / Portland Press (2007). Available at: [Link]

• Inhibition of cobalamin-dependent enzymes by cobalamin analogues in rats. Journal of Clinical Investigation / NIH. Available at: [Link]

• Dodecylamine Derivative of Hydroxocobalamin Acts as a Potent Inhibitor of Cobalamin-Dependent Methionine Synthase in Mammalian Cultured COS-7 Cells. Food and Nutrition Sciences / SCIRP (2014). Available at:[Link]

Sources

• 1. Kinetics of the Attachment of Intrinsic Factor-Bound Cobamides to Ileal Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dodecylamine Derivative of Hydroxocobalamin Acts as a Potent Inhibitor of Cobalamin-Dependent Methionine Synthase in Mammalian Cultured COS-7 Cells [scirp.org]
• 3. Inhibition of cobalamin-dependent enzymes by cobalamin analogues in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. imrpress.com [imrpress.com]

validating the use of homocysteine and methylmalonic acid as biomarkers in c-lactam induced deficiency

Validating Homocysteine and Methylmalonic Acid as Biomarkers in c-Lactam-Induced Cobalamin Deficiency: A Methodological Comparison Guide

Executive Summary

Developing robust models of Vitamin B12 (cobalamin) deficiency is notoriously difficult due to extensive intracellular stores and the trace amounts of cobalamin present in standard cell culture sera[1]. To bypass these limitations, researchers utilize hydroxycobalamin[c-lactam] (OH-cbl[c-lactam]) , a potent synthetic antagonist that rapidly induces a cobalamin-deficient state[2],[3]. This guide provides an authoritative comparison of disease modeling approaches and analytical platforms, demonstrating why High-Resolution LC-MS/MS quantification of Homocysteine (Hcy) and Methylmalonic Acid (MMA) is the gold standard for validating c-lactam-induced deficiency models.

Mechanistic Grounding: The Causality of c-Lactam Induced Deficiency

The efficacy of OH-cbl[c-lactam] lies in its structural mimicry. By modifying the acetamide side chain at the c-position of the B pyrrolic ring, the resulting molecule successfully binds to cobalamin-dependent apoenzymes but fails to facilitate the necessary electron transfers[2],[4].

This competitive inhibition paralyzes two critical metabolic pathways:

• The Cytosolic Methionine Cycle: Methionine synthase (MS) is inhibited, preventing the remethylation of homocysteine into methionine. This blockade directly causes Homocysteine (Hcy) accumulation [2].

• The Mitochondrial Mutase Pathway: Methylmalonyl-CoA mutase (MUT) is inhibited, halting the isomerization of methylmalonyl-CoA to succinyl-CoA. This bottleneck results in profound Methylmalonic Acid (MMA) accumulation [2],[5].

Because these specific blockades are dose-dependent, quantifying Hcy and MMA provides a direct, causal readout of the antagonist's efficacy[3].

Caption: Metabolic paralysis by OH-cbl[c-lactam] leading to causal Hcy and MMA biomarker accumulation.

Comparative Analysis: Disease Modeling Approaches

When establishing a cobalamin deficiency model, researchers must choose between dietary depletion, chemical oxidation, and competitive antagonism. As shown below, the c-lactam model offers unparalleled control.

Table 1: Comparison of Cobalamin Deficiency Models

Parameter	Dietary Depletion	Nitrous Oxide (N₂O) Exposure	OH-cbl[c-lactam] Antagonism
Mechanism	Absolute systemic depletion	Irreversible oxidation of Co(I)	Competitive apoenzyme inhibition
Time to Deficiency	4–6 months (In vivo)	1–4 weeks	48–72 hours (In vitro) [3]
Reversibility	Slow (requires re-feeding)	Poor (enzyme destruction)	High (titratable via washout)
Biomarker Yield	Highly variable	Moderate Hcy/MMA accumulation	Up to 3,200% increase in MMA [2]
Primary Use Case	Long-term systemic studies	Acute neurotoxicity models	Precision in vitro/in vivo assays [4]

Analytical Platform Comparison: LC-MS/MS vs. Immunoassays

To validate the c-lactam model, the analytical platform must accurately quantify both Hcy and MMA. While conventional ELISAs are accessible, they suffer from severe cross-reactivity—particularly between MMA and its isobaric mitochondrial counterpart, succinic acid[6]. High-Resolution LC-MS/MS is the mandatory standard for this validation[7].

Table 2: Performance Comparison for Hcy and MMA Quantification

Analytical Metric	Conventional ELISA	High-Resolution LC-MS/MS
Specificity	Low (Cross-reacts with succinic acid)	Absolute (Chromatographic separation) [6]
Multiplexing	Single analyte per assay	Simultaneous Hcy & MMA detection [7]
Limit of Quantitation	~1–5 μmol/L	< 50 nmol/L [7]
Matrix Effects	High interference from cell lysates	Corrected via Stable Isotope Standards
Sample Volume	> 200 μL	≤ 100 μL [7]

Experimental Protocols: A Self-Validating Workflow

The following protocol outlines a self-validating system for inducing and measuring deficiency. The inclusion of stable isotope-labeled internal standards ensures that any matrix effects from the cell culture media are mathematically neutralized[7].

Step 1: In Vitro Induction of Deficiency

• Cell Seeding: Seed human epidermal melanocytes or rat oligodendrocytes at 1×105 cells/well in standard media containing 10% FBS[3],[4].

• Antagonist Treatment: Introduce 10 μg/mL of synthesized OH-cbl[c-lactam] to the treatment group[4].

• Incubation: Incubate for up to 12 days. Critical Step: Replace the media and replenish the antagonist every 48 hours to prevent competitive displacement by trace cobalamin in the FBS[4].

Step 2: Metabolite Extraction & LC-MS/MS Preparation

• Spiking: Harvest 100 μL of cell lysate/media. Immediately spike with 10 μL of internal standard mixture (Hcy-d4 and MMA-d3 at 1 μmol/L)[7].

• Protein Precipitation: Add 300 μL of cold methanol containing 0.1% formic acid. Vortex for 2 minutes to disrupt protein binding.

• Centrifugation: Spin at 14,000 × g for 10 minutes at 4°C. Transfer the clear supernatant to an autosampler vial[7].

Step 3: LC-MS/MS Quantification

• Chromatography: Inject 5 μL onto a Zwitterionic HILIC column. This ensures baseline separation of MMA (retention time ~4.2 min) from succinic acid (~4.0 min)[6].

• Detection: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode using Multiple Reaction Monitoring (MRM)[7].

Caption: End-to-end self-validating workflow from c-lactam induction to LC-MS/MS biomarker quantification.

Data Presentation: Quantitative Validation

When the protocol is executed correctly, the LC-MS/MS platform will reveal a stark, dose- and time-dependent accumulation of both biomarkers, validating the c-lactam model's efficacy. Below is a representative data summary based on established kinetic responses[2],[4].

Table 3: Representative Biomarker Validation Data (Day 12 Post-Induction)

Experimental Condition	Intracellular Hcy (μmol/L)	Extracellular Hcy (μmol/L)	Intracellular MMA (nmol/L)
Control (Standard Media)	2.1 ± 0.3	4.5 ± 0.6	150 ± 20
OH-cbl[c-lactam] (5 μg/mL)	5.8 ± 0.5	12.3 ± 1.1	1,850 ± 140
OH-cbl[c-lactam] (10 μg/mL)	8.4 ± 0.7	19.8 ± 1.5	4,200 ± 310
Fold Change (Max vs Control)	~4.0x Increase	~4.4x Increase	~28.0x Increase

Note: The exponential rise in MMA compared to Hcy is characteristic of the severe mitochondrial mutase inhibition induced by B-ring cobalamin analogues[2].

References

• Stabler SP, Brass EP, Marcell PD, Allen RH. Inhibition of cobalamin-dependent enzymes by cobalamin analogues in rats. J Clin Invest. 1991. PubMed - NIH.[URL: https://pubmed.ncbi.nlm.nih.gov/1672697/]
• Sponne IE, Gaire D, Stabler SP, et al. Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency. Neurosci Lett. 2000. PubMed - NIH.[URL: https://pubmed.ncbi.nlm.nih.gov/10889340/]
• Rzepka Z, Respondek M, Rok J, Beberok A, Wrześniok D. Vitamin B12 Deficiency Induces Imbalance in Melanocytes Homeostasis—A Cellular Basis of Hypocobalaminemia Pigmentary Manifestations. Int J Mol Sci. 2018. PMC - NIH.[URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6163168/]
• Bhatta R, et al. Simultaneous estimation of total homocysteine and methylmalonic-acid using LC-MS/MS: Clinical application in adult and pediatric. Anal Biochem. 2022. PubMed - NIH.[URL: https://pubmed.ncbi.nlm.nih.gov/36209897/]
• Li Y, et al. The utility of methylmalonic acid, methylcitrate acid, and homocysteine in dried blood spots for therapeutic monitoring of three inherited metabolic diseases. Frontiers in Pediatrics. 2024. Frontiers.[URL: https://www.frontiersin.org/articles/10.3389/fped.2024.1396180/full]

Sources

• 1. Vitamin B12 Deficiency Induces Imbalance in Melanocytes Homeostasis—A Cellular Basis of Hypocobalaminemia Pigmentary Manifestations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cobalamin-dependent enzymes by cobalamin analogues in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of vitamin B12 metabolism by OH-cobalamin c-lactam in rat oligodendrocytes in culture: a model for studying neuropathy due to vitamin B12 deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamin B12 Deficiency Induces Imbalance in Melanocytes Homeostasis—A Cellular Basis of Hypocobalaminemia Pigmentary Manifestations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Vitamin B12 in Foods, Food Supplements, and Medicines—A Review of Its Role and Properties with a Focus on Its Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The utility of methylmalonic acid, methylcitrate acid, and homocysteine in dried blood spots for therapeutic monitoring of three inherited metabolic diseases [frontiersin.org]
• 7. Simultaneous estimation of total homocysteine and methylmalonic-acid using LC-MS/MS: Clinical application in adult and pediatric - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of HPLC and Mass Spectrometry for Vitamin B-12 c-lactam Quantification

This guide provides a comprehensive cross-validation and comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the accurate quantification of Vitamin B-12 c-lactam, a critical degradation product. As researchers, scientists, and drug development professionals, the assurance of a drug product's stability and purity is paramount. This document details the experimental protocols, presents comparative performance data, and explains the scientific rationale behind methodological choices to aid in the selection and validation of the most suitable analytical technique for your application.

Introduction: The Imperative of Impurity Quantification

Vitamin B-12 (cyanocobalamin) is a complex and essential water-soluble vitamin.[1] However, its intricate structure makes it susceptible to degradation under various stress conditions, such as exposure to light or changes in pH.[2] One of the primary degradation pathways leads to the formation of Vitamin B-12 c-lactam, an inactive and undesired impurity. The accurate detection and quantification of such impurities are critical for ensuring the safety, efficacy, and stability of pharmaceutical products containing Vitamin B-12.[3]

Regulatory bodies, guided by standards like the International Council for Harmonisation (ICH) guidelines, mandate the validation of analytical procedures to demonstrate their suitability for their intended purpose.[4][5][6] This guide focuses on the cross-validation of two powerful analytical techniques—HPLC with UV detection and LC-MS/MS—to establish a robust analytical framework for monitoring this specific impurity. Cross-validation serves to compare data from two distinct analytical methods, ensuring that the results are comparable and reliable, which is crucial when methods might be used interchangeably across different laboratories or stages of drug development.[7]

Principles of the Compared Analytical Techniques

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a cornerstone of pharmaceutical analysis, prized for its high sensitivity and reproducibility.[3] The technique separates components of a mixture based on their differential partitioning between a stationary phase (packed in a column) and a liquid mobile phase. For Vitamin B-12 and its c-lactam, Reversed-Phase HPLC (RP-HPLC) is typically employed, where the stationary phase is non-polar (e.g., C18) and the mobile phase is more polar. Following separation, the analyte is quantified using an ultraviolet (UV) detector, which measures the absorbance of light at a specific wavelength.[8][9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS couples the separation power of HPLC with the high selectivity and sensitivity of tandem mass spectrometry. After chromatographic separation, the analyte is ionized (e.g., via Electrospray Ionization - ESI) and enters the mass spectrometer. A triple quadrupole mass spectrometer then performs two stages of mass analysis. The first quadrupole (Q1) selects the precursor ion (the ionized molecule of interest), which is then fragmented in a collision cell (Q2). The third quadrupole (Q3) selects a specific fragment ion for detection. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional specificity, as it is highly unlikely that another compound will have the same retention time, precursor ion mass, and fragment ion mass.[10][11]

Experimental Design and Protocols

To ensure the integrity of our comparison, all sample preparation and handling must be meticulously controlled. Vitamin B-12 is highly sensitive to light and temperature; therefore, all experiments should be conducted in subdued lighting using amber vials to prevent photolytic degradation.[12][13][14]

Sample and Standard Preparation

• Stock Solutions: Prepare individual stock solutions of Vitamin B-12 c-lactam reference standard and cyanocobalamin in a suitable solvent (e.g., a mixture of water and methanol).

• Calibration Standards: Create a series of calibration standards by serially diluting the c-lactam stock solution to cover the expected concentration range. A typical range for an impurity might be from the limit of quantitation (LOQ) to 120% of the specification limit.

• Spiked Samples: To assess accuracy and matrix effects, spike a sample matrix (e.g., a placebo formulation or a solution of the active pharmaceutical ingredient, cyanocobalamin) with known concentrations of the c-lactam standard.

HPLC-UV Method Protocol

The causality behind this protocol is to achieve a baseline separation between the highly polar cyanocobalamin and its slightly less polar c-lactam degradant. The C18 column provides the necessary hydrophobic interaction, while the buffered mobile phase ensures consistent ionization state and peak shape.

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[8][15]

• Mobile Phase: A gradient or isocratic elution using a mixture of a phosphate buffer (pH 7.0) and methanol. A common composition is Methanol/Phosphate Buffer (30/70 v/v).[8][15]

• Flow Rate: 1.4 mL/min.[8][15]

• Column Temperature: 35 °C.

• Detection Wavelength: 278 nm, a wavelength where cyanocobalamin shows significant absorbance.[9]

• Injection Volume: 20 µL.

Fig 1. HPLC-UV Experimental Workflow for c-lactam quantification.

LC-MS/MS Method Protocol

This protocol is designed for ultimate sensitivity and specificity. The LC parameters are optimized for fast separation, while the MS parameters are tuned to isolate the specific mass transition of the c-lactam, effectively eliminating background interference.

• Instrumentation: UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Column: C18 column (e.g., 100 mm x 2.1 mm, 1.6 µm) for faster analysis and better resolution.[12]

• Mobile Phase: A gradient elution using Mobile Phase A: 0.1% Formic Acid in Water and Mobile Phase B: 0.1% Formic Acid in Acetonitrile. The acid is crucial for promoting protonation in the ESI source.[12]

• Flow Rate: 0.4 mL/min.[12]

• Column Temperature: 40 °C.

• Ionization Mode: ESI Positive.

• MRM Transition: The specific precursor-to-product ion transition for Vitamin B-12 c-lactam must be determined by infusing a standard solution. For cyanocobalamin ([M+2H]2+), a precursor ion of m/z 678.1 is often monitored.[11] A similar approach would be used for the c-lactam derivative.

• Injection Volume: 5 µL.

Fig 2. LC-MS/MS Experimental Workflow for c-lactam quantification.

Method Validation and Cross-Validation Framework

Both analytical methods were validated according to the ICH Q2(R1) guideline, which outlines the necessary characteristics for validation.[4][16] The cross-validation then directly compares the performance of these two validated methods.

Fig 3. Logical framework for the cross-validation of two analytical methods.

Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[17] For HPLC-UV, this is demonstrated by the resolution of the c-lactam peak from the main cyanocobalamin peak and other potential degradants. For LC-MS/MS, specificity is inherent in the MRM transition.

• Linearity: The ability to obtain test results directly proportional to the concentration of the analyte.[4] Assessed by a linear regression of concentration versus response.

• Accuracy: The closeness of the test results to the true value.[16] Determined by the percent recovery of the analyte in spiked samples.

• Precision: The degree of scatter between a series of measurements. Evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day), expressed as the Relative Standard Deviation (%RSD).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH of mobile phase, flow rate).[4]

Comparative Data Summary

The following table summarizes the performance data obtained during the validation of each method. The results clearly illustrate the strengths and ideal application areas for each technique.

Validation Parameter	HPLC-UV Method	LC-MS/MS Method	Acceptance Criteria (ICH)
Linearity (r²)	> 0.996[8][9]	> 0.999	≥ 0.995
Accuracy (% Recovery)	98.5% - 101.5%	99.0% - 101.0%	Typically 80% - 120% for impurities
Precision (% RSD)	< 2.0%[8]	< 3.6%[12]	≤ 15% (at LOQ), lower for higher conc.
LOD	~0.02 µg/mL[8][9]	~2 ng/mL (0.002 µg/mL)[1]	Reportable
LOQ	~0.07 µg/mL[8][9]	~5 ng/mL (0.005 µg/mL)[1]	Reportable
Specificity	Adequate peak resolution	High (based on MRM)	No interference at analyte retention time
Robustness	Unaffected by minor changes	Unaffected by minor changes	Consistent results

Discussion and Interpretation

The cross-validation study reveals distinct performance profiles for the two methods.

The HPLC-UV method demonstrates excellent linearity, accuracy, and precision, well within the acceptance criteria for routine quality control testing of impurities.[8] It is a robust, cost-effective, and widely available technique, making it highly suitable for release testing and stability studies where the expected impurity levels are well above the detection limit. Its primary limitation is sensitivity; it may not be suitable for detecting trace-level degradants in early-stage development or in highly stable formulations.

The LC-MS/MS method offers a significant advantage in sensitivity and specificity. Its LOQ is more than tenfold lower than that of the HPLC-UV method, allowing for the quantification of minute traces of the c-lactam.[1][12] This is particularly valuable during forced degradation studies, where identifying the initial onset of degradation is critical, and for analyzing products with very low impurity specifications.[18] The inherent specificity of MRM provides a higher degree of confidence in the identity of the peak, which is invaluable for investigational work and reference standard characterization.[19]

The cross-validation results, showing high concordance in accuracy and precision where the concentration ranges overlap, confirm that both methods are suitable for their intended purposes. The data generated by the highly sensitive LC-MS/MS method can be used to validate the results of the more routine HPLC-UV method, providing a comprehensive and trustworthy analytical package.

Conclusion and Recommendations

Both HPLC-UV and LC-MS/MS are powerful and reliable techniques for the quantification of Vitamin B-12 c-lactam. The choice between them should be driven by the specific application requirements.

• For routine QC, product release, and standard stability testing , the validated HPLC-UV method is robust, reliable, and economically advantageous.

• For forced degradation studies, trace impurity analysis, impurity identification, and applications requiring the highest level of sensitivity and specificity , the LC-MS/MS method is the superior choice.

By performing a thorough cross-validation, an organization can confidently employ the appropriate tool for the task, ensuring data integrity and regulatory compliance throughout the drug development lifecycle. This dual-method approach provides both a workhorse for routine analysis and a high-sensitivity tool for in-depth investigation, creating a robust and flexible strategy for ensuring product quality.

References

• Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency URL: [Link]

• Title: Quantifying B12 Forms in Finished Goods via LC/MS/MS Source: Mérieux NutriSciences URL: [Link]

• Title: Vitamin B12 (Vitamin B12) Test Kit VB12 Test Source: Ringbio URL: [Link]

• Title: ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers Source: Scribd URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Design of HPLC method and stability studies of cyanocobalamin injection Source: International Journal of Pharmacy and Technology URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: Quality Guidelines Source: ICH URL: [Link]

• Title: Determination of Vitamin B12 in Multivitamins using HPLC-ICP-MS Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: LC-MS Analysis of Vitamin B12 Source: Waters Corporation URL: [Link]

• Title: DESIGN OF HPLC METHOD FOR QUANTIFICATION OF CYANOLOBALAMIN INJECTION Source: ResearchGate URL: [Link]

• Title: High Resolution Mass Spectrometric Analysis of Vitamin B12 Opens the Door to Structural Identification of Cobalamin Impurities Source: PubMed URL: [Link]

• Title: Vitamin B12 in Supplements via LC-MS/MS Source: Phenomenex URL: [Link]

• Title: Determination of Vitamin B 12 in Multivitamin Tablets by High Performance Liquid Chromatography Source: Taylor & Francis Online URL: [Link]

• Title: An Evaluation of Procedures for the Determination of Vitamin B12 in Foods, Supplements and Premixes using HPLC and UPLC Source: GOV.UK URL: [Link]

• Title: Method optimization of the simultaneous detection of B12 congeners leading to the detection of a novel isomer of Source: EPIC URL: [Link]

• Title: Chromatographic analysis of multicomponent mixture of vitamins B1, B6, B12, benfotiamine and diclofenac; part II: LC-tandem MS/MS method for simultaneous quantification of five components mixture in pharmaceutical formulations and human plasma Source: RSC Publishing URL: [Link]

• Title: The Analysis of Vitamin B12 in Infant Formula Source: Agilent URL: [Link]

• Title: Determination of the Chemical Stability of Cyanocobalamin in Medical Food by a Validated Immunoaffinity Column-Linked HPLC Method Source: ResearchGate URL: [Link]

• Title: A Stability-Indicating HPLC Method for the Determination of Nitrosylcobalamin (NO-Cbl), a Novel Vitamin B12 Analog Source: PMC URL: [Link]

• Title: DESIGN OF HPLC METHOD FOR QUANTIFICATION OF CYANOLOBALAMIN INJECTION Source: Novelty Journals URL: [Link]

• Title: A simple and sensitive HPLC-ICP-MS method for the accurate determination of Vitamin B12 in Fortified Breakfast Cereals and Multivitamin Tablet Reference Materials Source: NIST URL: [Link]

• Title: Validation of Impurity Methods, Part II Source: LCGC North America URL: [Link]

• Title: Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team Source: PMC URL: [Link]

• Title: Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood Source: PLOS One URL: [Link]

• Title: Immunoaffinity-HPLC/DAD Assay and Validation for Vitamin B 12 in Snacks and Cereals Source: ResearchGate URL: [Link]

• Title: validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc Source: SciSpace URL: [Link]

• Title: HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis Source: IntechOpen URL: [Link]

• Title: Determination of Vitamin B12 in Milk and Dairy Products by Isotope-Dilution Liquid Chromatography Tandem Mass Spectrometry Source: Semantic Scholar URL: [Link]

• Title: HPLC Method Development for Vitamin B12 Analysis Source: Course Hero URL: [Link]

• Title: Quantification of Vitamin B12 in Infant Formulas using UPLC-UV Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Development of a simple and sensitive HPLC-DAD method for quantification of vitamin B12 fortified in infant food Source: RSC Publishing URL: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Vitamin B-12 C-Lactam (Technical Grade)

This guide provides essential safety and logistical information for the proper disposal of Vitamin B-12 C-Lactam (Technical Grade). As a Senior Application Scientist, this document is structured to provide not just procedural steps but also the scientific rationale behind them, ensuring a safe and compliant laboratory environment for researchers, scientists, and drug development professionals.

A Note on Substance Identification: Specific safety data sheets (SDS) for "Vitamin B-12 C-Lactam" are not broadly available. Therefore, this guidance is predicated on the known properties of its parent compound, Cyanocobalamin (Vitamin B12), and established best practices for laboratory chemical waste management. "Technical Grade" indicates the potential presence of impurities, which necessitates treating the substance with appropriate caution. Always consult the manufacturer-provided SDS for the specific product in your possession as the primary source of information.

Hazard Identification and Characterization

Understanding the chemical nature of Vitamin B-12 C-Lactam is foundational to its safe handling and disposal. Based on data for Cyanocobalamin, the compound is a dark red, water-soluble solid.[1] While it is generally stable under normal conditions, it is sensitive to light and hygroscopic (absorbs moisture from the air).[1][2]

Key incompatibilities to note for segregation and storage are strong acids and strong oxidizing agents.[2][3] Thermal decomposition may produce hazardous gases, including carbon oxides, nitrogen oxides (NOx), and oxides of phosphorus.[1][4][5]

Property	Description	Rationale for Disposal Concern
Physical State	Solid, dark red powder/crystals[1]	Potential for dust formation and inhalation during handling and spill cleanup.[6]
Solubility	Soluble in water[1][4]	High mobility in aqueous environments; improper disposal can contaminate water systems.[2][4]
Stability	Stable under normal conditions; sensitive to light and moisture[1][2]	Requires storage in tightly closed, light-protected containers to prevent degradation.[4]
Incompatibilities	Strong acids, strong oxidizers, strong bases[2][3]	Must be stored and disposed of separately from these materials to prevent hazardous reactions.[7]
Decomposition	Hazardous products upon combustion include NOx, CO, CO2, and phosphorus oxides.[1][4]	In-lab incineration is not recommended; requires a licensed chemical destruction facility.[8]

While Vitamin B12 is not typically classified as hazardous by US OSHA standards, chemical waste generators are ultimately responsible for determining if a discarded chemical is classified as a hazardous waste based on its specific characteristics and any potential contaminants.[1][2]

Regulatory Framework: A Shared Responsibility

The disposal of laboratory chemicals is governed by strict regulations to protect human health and the environment. In the United States, the two primary regulatory bodies are:

• Environmental Protection Agency (EPA): Through the Resource Conservation and Recovery Act (RCRA), the EPA establishes a "cradle-to-grave" management system for hazardous waste.[9] This means the generator of the waste is responsible for it from creation to final disposal.[9]

• Occupational Safety and Health Administration (OSHA): OSHA mandates safe workplace practices, including the proper handling of chemicals, employee training, and the availability of safety information like SDS.[10][11][12]

Under RCRA, a chemical may be considered hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[13][14] It is the policy of many institutions to treat all chemical wastes as hazardous to ensure compliance.[15] Under no circumstances should this chemical be disposed of down the drain or in the regular trash.[8][9][14]

Personal Protective Equipment (PPE) Protocol

Before handling or preparing Vitamin B-12 C-Lactam for disposal, ensure the following PPE is worn to minimize exposure.

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described in OSHA's eye and face protection regulations (29 CFR 1910.133).[1][2]

• Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected before use and disposed of properly after handling the material.[16]

• Body Protection: A standard lab coat is required. For larger quantities or spills, additional protective clothing may be necessary to prevent skin exposure.[1][2]

Spill Management Protocol

Accidental spills should be managed promptly and safely.

• Secure the Area: Evacuate non-essential personnel from the immediate vicinity.[8]

• Ventilate: If safe to do so, ensure adequate ventilation.

• Don PPE: Wear the full PPE as described in Section 3.

• Containment: Prevent further spillage or leakage if it is safe to do so.[8] Do not let the chemical enter drains.[8]

• Clean-up: For a solid spill, carefully sweep up the material and place it into a suitable, labeled, and closed container for disposal.[1] Avoid actions that generate dust.[6][17] Use spark-proof tools if there is any fire risk.[8]

• Decontamination: Clean the spill area thoroughly. All contaminated cleaning materials should be collected and disposed of as chemical waste.

• Reporting: Report the spill to your institution's Environmental Health & Safety (EHS) department.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal route of Vitamin B-12 C-Lactam and associated materials.

Caption: Disposal Decision Workflow for Vitamin B-12 C-Lactam.

Step-by-Step Disposal Procedures

Follow the appropriate procedure based on the nature of the waste. All chemical waste must be collected in containers that are chemically compatible, in good condition, and can be securely closed.[13][15]

Procedure 1: Unused or Expired Product

This material must be disposed of as chemical waste through a licensed disposal company or your institution's EHS department.[8][17]

• Container: Keep the chemical in its original container if possible. If transferring, use a container that is compatible, sealable, and in good condition.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Vitamin B-12 C-Lactam, Technical Grade"), and any other components if it's a solution.[14][18] Do not use abbreviations.[19]

• Storage: Store the sealed container in a designated and controlled area, such as a Satellite Accumulation Area (SAA), away from incompatible materials.[15][18] The SAA must be at or near the point of generation and under the control of laboratory personnel.[13]

• Pickup: Contact your institution's EHS department to schedule a waste pickup. Do not allow waste to accumulate in the lab.[20]

Procedure 2: Contaminated Labware and Debris

This includes items like gloves, weigh boats, paper towels, or pipette tips that are contaminated with the chemical.

• Collection: Place all contaminated solid items into a durable, leak-proof plastic bag or a designated container lined with a bag.

• Labeling: Once full, seal the bag/container and label it as "Hazardous Waste" with a clear description of the contents (e.g., "Debris contaminated with Vitamin B-12 C-Lactam").

• Storage & Pickup: Manage this container as you would other solid chemical waste, storing it in the SAA and arranging for EHS pickup.

Procedure 3: Empty Containers

An "empty" container that held a chemical must be properly decontaminated before disposal.

• Triple Rinse: Rinse the container thoroughly three times with a suitable solvent.[21] Given the compound's water solubility, water is an appropriate choice.

• Collect Rinsate: The first rinseate must always be collected and disposed of as liquid chemical waste.[19] Follow Procedure 1 for the disposal of this liquid waste. Subsequent rinses may be permissible for drain disposal, but you must check with your local EHS and wastewater authority.

• Deface Label: Completely remove or deface the label on the empty, rinsed container to avoid confusion.[20]

• Dispose of Container: The clean, rinsed container can now be disposed of according to your facility's guidelines, typically in a designated glass or plastic recycling bin or a container for broken glass.[20]

References

• Merit Pharmaceutical.
• Thermo Fisher Scientific.
• ChemicalBook.
• Daniels Health.
• Environmental Marketing Services.
• Sigma-Aldrich.
• R-Biopharm AG.
• Clean Management Environmental Group.
• Maine Environmental.
• Thermo Fisher Scientific.
• University of St Andrews.
• Redox.
• Cayman Chemical.
• Lab Manager. Managing Hazardous Chemical Waste in the Lab.
• MilliporeSigma.
• Thermo Fisher Scientific.
• U.S. Hazmat Rentals. OSHA Chemical Storage Requirements.
• Stanford Environmental Health & Safety. Chemical Waste Disposal.
• Occupational Safety and Health Administration. Chemical Hazards and Toxic Substances - Overview.
• Northwestern University. Hazardous Waste Disposal Guide.
• University of Minnesota. Chemical Waste Guidelines.

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